5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

• CAS: 70449-23-9

Core Science & Biosynthesis

"5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" synthesis and characterization

An In-Depth Technical Guide to the Synthesis and Characterization of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Introduction: The Significance of the Pyridinone Scaffold

The 2-pyridinone motif is a privileged heterocyclic structure, forming the core of numerous biologically active compounds and serving as a versatile building block in medicinal chemistry.[1][2] Its unique electronic properties, ability to act as both a hydrogen bond donor and acceptor, and multiple sites for functionalization make it an attractive scaffold for drug design.[1] This guide focuses on a specific, valuable derivative: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone . The introduction of an aminomethyl group at the C-5 position provides a crucial linkage point for further molecular elaboration, enabling the synthesis of compound libraries for screening against various therapeutic targets. Pyridinone derivatives have demonstrated a wide spectrum of biological activities, including antitumor, antimicrobial, anti-inflammatory, and antiviral effects.[1][2]

This document provides a comprehensive, field-proven guide for the multi-step synthesis and rigorous analytical characterization of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, designed for researchers, chemists, and professionals in drug development.

Part 1: A Rationale-Driven Synthetic Strategy

The overall synthetic workflow involves three primary stages:

• Formation of the N-methylated pyridinone core.

• Introduction of a nitrile functional group at the C-5 position.

• Reduction of the nitrile to the target primary amine.

Caption: A three-stage workflow for the synthesis of the target compound.

Experimental Protocol 1.1: Synthesis of 1-Methyl-2(1H)-pyridinone

The synthesis begins with the N-methylation of pyridine, followed by an oxidative hydroxylation. This classic method reliably produces the pyridinone core.[3]

• Causality: Pyridine's nitrogen is nucleophilic and readily attacks the electrophilic methyl group of dimethyl sulfate, forming a stable 1-methylpyridinium salt. The subsequent oxidation with potassium ferricyanide in a basic medium introduces an oxygen atom at the C-2 position, which is activated by the positive charge on the nitrogen, leading to the thermodynamically stable pyridinone tautomer.[3]

Step-by-Step Methodology:

• Methylation: In a round-bottomed flask equipped with a reflux condenser, place dry pyridine (1.0 eq). Add dimethyl sulfate (1.0 eq) dropwise. Caution: Dimethyl sulfate is highly toxic and carcinogenic. Heat the mixture in a boiling water bath for 2 hours to form the 1-methylpyridinium methyl sulfate salt.

• Oxidation: Dissolve the crude salt in water. Cool the solution to 0°C in an ice-salt bath. Prepare two separate solutions: potassium ferricyanide (2.0 eq) in water and sodium hydroxide (4.0 eq) in water.

• Add the two solutions dropwise and simultaneously to the stirred pyridinium salt solution, maintaining the reaction temperature below 10°C.

• Allow the reaction mixture to warm to room temperature and stir for 5 hours.

• Extraction: The product is extracted from the aqueous mixture using dichloromethane or chloroform. The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to yield 1-methyl-2(1H)-pyridinone as a colorless to pale yellow oil.[3]

Experimental Protocol 1.2: Synthesis of 1-Methyl-2-oxo-1,2-dihydropyridine-5-carbonitrile

This stage involves the regioselective introduction of a bromine atom at the C-5 position, followed by a nucleophilic substitution with cyanide.

• Causality: The 1-methyl-2-pyridinone ring is an electron-rich system. Electrophilic aromatic substitution, such as bromination, preferentially occurs at the C-3 and C-5 positions. By controlling the reaction conditions, bromination at C-5 can be favored. The resulting 5-bromo derivative is an excellent substrate for nucleophilic substitution. Copper(I) cyanide is used in a Rosenmund-von Braun reaction; the copper facilitates the displacement of the bromide with the cyanide nucleophile to form the stable nitrile.

Step-by-Step Methodology:

• Bromination: Dissolve 1-methyl-2(1H)-pyridinone (1.0 eq) in glacial acetic acid. Add bromine (1.0 eq) dropwise at room temperature. Stir the mixture for 12-24 hours until TLC analysis indicates the consumption of the starting material.

• Workup: Pour the reaction mixture into ice water and neutralize with a saturated sodium bicarbonate solution. The precipitated solid, 5-bromo-1-methyl-2(1H)-pyridinone, is collected by filtration, washed with water, and dried.

• Cyanation: In a flask, combine the 5-bromo-1-methyl-2(1H)-pyridinone (1.0 eq) with copper(I) cyanide (1.2 eq) in dimethylformamide (DMF).

• Heat the mixture to reflux (approx. 150-160°C) for 4-6 hours. Monitor the reaction progress by TLC.

• Extraction: After cooling, pour the reaction mixture into an aqueous solution of ferric chloride and hydrochloric acid to decompose the copper complexes. Extract the product with ethyl acetate.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel to yield 1-methyl-2-oxo-1,2-dihydropyridine-5-carbonitrile.

Experimental Protocol 1.3: Synthesis of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

The final step is the reduction of the nitrile group to a primary amine.

• Causality: Lithium aluminum hydride (LiAlH₄) is a powerful, non-selective reducing agent capable of reducing nitriles to primary amines. The hydride (H⁻) attacks the electrophilic carbon of the nitrile, and subsequent additions followed by an aqueous workup lead to the formation of the aminomethyl group.

Step-by-Step Methodology:

• Setup: In a flame-dried, three-necked flask under an inert atmosphere (nitrogen or argon), suspend lithium aluminum hydride (2.0-3.0 eq) in anhydrous tetrahydrofuran (THF).

• Addition: Cool the suspension to 0°C. Dissolve 1-methyl-2-oxo-1,2-dihydropyridine-5-carbonitrile (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours.

• Quenching (Fieser workup): Cool the reaction mixture to 0°C. Cautiously and sequentially add water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams. This procedure is critical for safely quenching the excess hydride and precipitating the aluminum salts.

• Isolation: Stir the resulting mixture vigorously for 30 minutes, then filter through a pad of Celite. Wash the filter cake thoroughly with THF or ethyl acetate.

• Purification: Combine the filtrates and evaporate the solvent under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

Part 2: Comprehensive Structural Characterization

Confirming the identity, structure, and purity of the final compound is paramount. A combination of spectroscopic methods provides a complete analytical profile.

Caption: Workflow for the analytical characterization of the target molecule.

Table 1: Predicted Spectroscopic Data for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Technique	Parameter	Expected Value/Observation	Assignment & Rationale
Mass Spectrometry (EI-MS)	Molecular Ion (M⁺)	m/z = 138.08	Corresponds to the molecular formula C₇H₁₀N₂O.[4]
Infrared (IR) Spectroscopy	Wavenumber (cm⁻¹)	~3300-3400 (broad)	N-H stretching vibrations of the primary amine (-NH₂).
~2850-2960	C-H stretching of methyl and methylene groups.
~1650-1670 (strong)	C=O stretching of the pyridinone amide carbonyl.[5][6]
~1580-1610	C=C stretching within the pyridinone ring.
¹H NMR Spectroscopy (400 MHz, CDCl₃)	Chemical Shift (δ)	~7.2-7.4 ppm (m, 2H)	Protons at C-4 and C-6 of the pyridinone ring.
~6.2-6.4 ppm (d, 1H)	Proton at C-3 of the pyridinone ring.
~3.7 ppm (s, 2H)	Methylene protons of the aminomethyl group (-CH₂NH₂).
~3.5 ppm (s, 3H)	Methyl protons on the nitrogen (-NCH₃).
~1.5-2.0 ppm (br s, 2H)	Amine protons (-NH₂), signal is exchangeable with D₂O.
¹³C NMR Spectroscopy (100 MHz, CDCl₃)	Chemical Shift (δ)	~163 ppm	Carbonyl carbon (C-2).
~140 ppm	Quaternary carbon (C-5).
~138 ppm	Methine carbon (C-6).
~125 ppm	Methine carbon (C-4).
~105 ppm	Methine carbon (C-3).
~45 ppm	Methylene carbon of the aminomethyl group (-CH₂NH₂).
~37 ppm	Methyl carbon on the nitrogen (-NCH₃).

Note: Predicted chemical shifts (δ) are estimates and may vary based on solvent and experimental conditions. Multiplicities are abbreviated as s (singlet), d (doublet), m (multiplet), br s (broad singlet).

Experimental Protocol 2.1: Data Acquisition

• Nuclear Magnetic Resonance (NMR): Dissolve ~5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Record ¹H and ¹³C NMR spectra on a 300, 400, or 500 MHz spectrometer. For ¹³C NMR, proton decoupling is employed to simplify the spectrum.[7]

• Infrared (IR) Spectroscopy: Acquire the spectrum using either the Potassium Bromide (KBr) pellet method or Attenuated Total Reflectance (ATR)-FTIR spectroscopy.[6] For ATR, a small amount of the solid sample is placed directly on the crystal. The spectrum is typically recorded from 4000 to 400 cm⁻¹.

• Mass Spectrometry (MS): Introduce the sample into the mass spectrometer, typically via Gas Chromatography (GC-MS) or direct infusion. Operate the spectrometer in electron ionization (EI) mode at 70 eV to obtain the mass spectrum, scanning a mass range of m/z 40-500.[7]

Part 3: Applications in Medicinal Chemistry and Drug Development

The 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone scaffold is of significant interest to drug development professionals for several key reasons:

• A Versatile Chemical Handle: The primary amine of the aminomethyl group is a highly versatile functional group. It can be readily acylated, alkylated, or used in reductive amination reactions to attach a wide variety of side chains and build molecular complexity. This allows for the rapid generation of diverse compound libraries for high-throughput screening.

• Pharmacophore Mimicry: The pyridinone core can act as a bioisostere for other chemical groups like amides, phenols, or pyrimidines, allowing chemists to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability while retaining key biological interactions.[1]

• Proven Biological Activity: The broader class of pyridinone derivatives has been successfully incorporated into molecules targeting a range of diseases. They are found in non-nucleoside reverse transcriptase inhibitors (NNRTIs), kinase inhibitors, and agents targeting various receptors, underscoring the scaffold's compatibility with biological targets.[1][2]

Conclusion

This guide has detailed a logical and robust synthetic pathway for obtaining 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, a valuable building block for chemical and pharmaceutical research. By following the outlined protocols for synthesis and employing the comprehensive characterization techniques described, researchers can confidently produce and validate this compound. The strategic placement of the aminomethyl group on the proven pyridinone scaffold provides a powerful platform for the discovery of novel therapeutics, making this molecule a key asset in the modern drug development pipeline.

References

• Hernández, F., De la Cruz, F., López, J., Peña, E., Delgado, F., Alcaraz, Y., Robles, J., Martínez-Alfaro, M., & Vázquez, M. A. (2014). A Green Approach to the Production of 2-pyridone Derivatives Promoted by Infrared Irradiation. Journal of the Mexican Chemical Society, 58(2). Available at: [Link]

• Wikipedia. (n.d.). 2-Pyridone. Available at: [Link]

• Google Patents. (2020). WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h)-on.

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• Google Patents. (2022). EP3958976A1 - Compounds comprising n-methyl-2-pyridone, and pharmaceutically acceptable salts.

• Lin, S., Liu, C., Zhao, X., Li, Z., Li, X., & Li, Y. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 847323. Available at: [Link]

• NIST. (n.d.). 2(1H)-Pyridinone. In NIST Chemistry WebBook. National Institute of Standards and Technology. Available at: [Link]

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• PubChem. (n.d.). 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. National Center for Biotechnology Information. Available at: [Link]

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• Morales, F., Matas, M., & Sotelo, E. (2022). 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications. Molecules (Basel, Switzerland), 27(19), 6653. Available at: [Link]

• Raj, J. A., & Gopalakrishnan, S. (2015). Identification of five newly described bioactive chemical compounds in Methanolic extract of Mentha viridis by using gas chromatography – mass spectrometry (GC-MS). Journal of Pharmacognosy and Phytotherapy, 7(7), 107-125. Available at: [Link]

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An In-depth Technical Guide to 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (CAS 70449-23-9): A Key Metabolite of Pirfenidone

Authored by a Senior Application Scientist

For distribution among researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (CAS 70449-23-9), a significant metabolite of the anti-fibrotic drug pirfenidone. While direct pharmacological studies on this specific molecule are limited, its structural relationship to pirfenidone and co-occurrence with other active metabolites underscore its importance in understanding the overall mechanism of action and pharmacokinetic profile of its parent drug. This document synthesizes available physicochemical data, outlines potential synthetic strategies based on related compounds, details established analytical protocols for its detection, and discusses its probable biological relevance in the context of idiopathic pulmonary fibrosis (IPF) and other fibrotic diseases.

Introduction: The Significance of a Metabolite

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, hereafter referred to as 5-AMMP, is a pyridinone derivative that has garnered interest primarily due to its identity as a metabolite of pirfenidone. Pirfenidone is an established therapeutic agent for the treatment of idiopathic pulmonary fibrosis (IPF), a chronic and progressive lung disease.[1] While the parent drug's anti-fibrotic and anti-inflammatory properties are well-documented, a complete understanding of its in vivo activity necessitates a thorough examination of its metabolic fate.[2] Metabolites of a drug can exhibit their own biological activities, contribute to the overall therapeutic effect, or be involved in off-target effects. Therefore, a detailed understanding of 5-AMMP is crucial for researchers in the fields of drug metabolism, pharmacokinetics, and the development of novel anti-fibrotic therapies. The pyridinone core is a recognized privileged scaffold in medicinal chemistry, known for its diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor effects.[3]

Physicochemical Properties

A foundational understanding of a molecule's physical and chemical characteristics is paramount for its application in research and development. The properties of 5-AMMP are summarized in the table below, with data compiled from publicly available chemical databases.[4]

Property	Value	Source
CAS Number	70449-23-9	PubChem[4]
Molecular Formula	C₇H₁₀N₂O	PubChem[4]
Molecular Weight	138.17 g/mol	PubChem[4]
IUPAC Name	5-(aminomethyl)-1-methylpyridin-2-one	PubChem[4]
Topological Polar Surface Area	46.3 Ų	PubChem[4]
XLogP3-AA	-1.2	PubChem[4]
Hydrogen Bond Donor Count	1	PubChem[4]
Hydrogen Bond Acceptor Count	2	PubChem[4]
Rotatable Bond Count	1	PubChem[4]

These properties suggest that 5-AMMP is a relatively small, polar molecule with good potential for aqueous solubility, consistent with a compound that would be readily distributed in biological systems.

Synthesis and Derivatization

A potential synthetic pathway could involve the following conceptual steps:

Caption: Conceptual synthetic pathway for 5-AMMP.

This generalized workflow highlights the key transformations that would be necessary to construct the target molecule. The specific reagents and reaction conditions would require empirical optimization. The aminomethyl group at the 5-position is a key functional handle that allows for further derivatization, enabling the synthesis of novel analogs for structure-activity relationship (SAR) studies.[7]

Biological Context and Pharmacological Relevance

The primary biological significance of 5-AMMP stems from its role as a metabolite of pirfenidone. Pirfenidone undergoes extensive hepatic metabolism, primarily mediated by the cytochrome P450 enzyme CYP1A2, to form several metabolites.[8] The major metabolic pathway involves hydroxylation of the methyl group to form 5-hydroxymethyl-pirfenidone, which is then further oxidized to the main metabolite, 5-carboxy-pirfenidone.[9][10] While 5-AMMP is not the primary metabolite, its presence is indicative of the complex metabolic transformations that pirfenidone undergoes.

Caption: Simplified metabolic pathways of Pirfenidone.

Importantly, studies have shown that metabolites of pirfenidone are not necessarily inactive. Both 5-hydroxymethyl-pirfenidone and 5-carboxy-pirfenidone have demonstrated anti-fibrotic activity by inhibiting TGF-β1-induced collagen synthesis in lung fibroblasts.[10][11] This finding is critical as it suggests that the therapeutic effect of pirfenidone may be, in part, attributable to the combined action of the parent drug and its active metabolites. Although direct evidence for the anti-fibrotic activity of 5-AMMP is currently lacking, its structural similarity to the pyridinone core of pirfenidone and its other active metabolites makes it a compelling candidate for further pharmacological investigation.

Experimental Protocols: Analytical Methodologies

The detection and quantification of 5-AMMP in biological matrices are typically performed in conjunction with the analysis of pirfenidone and its other major metabolites. High-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the methods of choice due to their high sensitivity and specificity.

Sample Preparation from Plasma

A robust and reproducible sample preparation method is crucial for accurate bioanalysis. Protein precipitation is a common and effective technique for extracting pirfenidone and its metabolites from plasma samples.

Protocol: Protein Precipitation

• To a 100 µL aliquot of human plasma in a microcentrifuge tube, add 200 µL of acetonitrile containing the internal standard.

• Vortex the mixture for 1 minute to ensure thorough mixing and precipitation of proteins.

• Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Analysis

The following is a representative LC-MS/MS method for the simultaneous determination of pirfenidone and its metabolites.

Instrumentation:

• Liquid Chromatograph: A high-performance liquid chromatography system capable of delivering a stable and precise gradient.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to ensure separation of the analytes from endogenous matrix components.

• Injection Volume: 5 µL.

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for each analyte and internal standard would need to be optimized. For pirfenidone, a common transition is m/z 186.1 → 108.1. The transitions for 5-AMMP would need to be determined empirically but would be based on its molecular weight of 138.17 g/mol .

Caption: General workflow for the bioanalysis of 5-AMMP.

Safety and Handling

Based on available safety data for similar compounds, 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone should be handled with appropriate precautions in a laboratory setting. It is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation.[4]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-ventilated area. Wash skin thoroughly after handling.

• Storage: Store in a well-ventilated place. Keep the container tightly closed.

Future Directions and Conclusion

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone represents an important piece in the puzzle of pirfenidone's pharmacology. While its direct biological activity remains to be fully elucidated, the established anti-fibrotic effects of other pirfenidone metabolites provide a strong rationale for further investigation. Future research should focus on:

• Developing and validating a robust synthetic route to obtain sufficient quantities of 5-AMMP for in-depth biological characterization.

• Conducting in vitro studies to assess its anti-fibrotic and anti-inflammatory properties, for example, in primary human lung fibroblasts and immune cells.

• Performing pharmacokinetic studies to better understand its formation, distribution, and elimination in vivo.

References

• Bonham, C. A., et al. (2019). "Pirfenidone: a novel agent for the treatment of idiopathic pulmonary fibrosis." Expert Opinion on Pharmacotherapy, 20(1), 1-10.

• U.S. Food and Drug Administration. (2014). ESBRIET (pirfenidone) capsules, for oral use. Full Prescribing Information.[Link]

• Conte, E., et al. (2018). "Pharmacometabolic response to pirfenidone in pulmonary fibrosis detected by MALDI-FTICR-MSI." European Respiratory Journal, 52(2), 1800151. [Link]

• Google Patents. (2020). WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h)-on (intermediate compound for the synthesis of the mr antagonist finerenone) from 2-chloro-5-methyl-4-nitro-pyridine-1-oxide using the intermediate compound 2-chloro-5-methyl-4-pyridinamine.
• Richeldi, L., et al. (2017). "Pirfenidone in idiopathic pulmonary fibrosis." The New England Journal of Medicine, 376(21), 2093-2094.

• Wikipedia. (n.d.). Pirfenidone.[Link]

• Ghavami, S., et al. (2022). "New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro." Frontiers in Pharmacology, 13, 1008681. [Link]

• European Respiratory Society. (2018). "Pharmacometabolic response to pirfenidone in pulmonary fibrosis detected by MALDI-FTICR-MSI." ERS Publications. [Link]

• Nakayama, S., et al. (2021). "Pirfenidone 5-hydroxylation is mainly catalysed by CYP1A2 and partly catalysed by CYP2C19 and CYP2D6 in the human liver." Xenobiotica, 51(12), 1352-1359. [Link]

• R Discovery. (2022). Synthesis and Evaluation of Novel (5S)-5-(Aminomethyl)-3-[4-(6,7-Dihydrothieno[3,2-c]Pyridin-5(4H)-yl)Phenyl]-1,3-Oxazolidin-2-One Derivatives as Potent Antimicrobial Agents.[Link]

• Frontiers Media. (2022). "Recent Advances of Pyridinone in Medicinal Chemistry." Frontiers in Chemistry, 10, 863909. [Link]

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• PubMed. (1988). "Synthesis and Antitumor Activity of Fluorine-Substituted 4-amino-2(1H)-pyridinones and Their Nucleosides. 3-Deazacytosines." Journal of Medicinal Chemistry, 31(1), 244-249. [Link]

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Spectroscopic Data of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data for the compound 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone. Designed for researchers, scientists, and professionals in drug development, this document delves into the predicted Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, underpinned by detailed experimental protocols for data acquisition. The methodologies outlined herein are crafted to ensure data integrity and reproducibility, reflecting field-proven insights and best practices in analytical chemistry.

Introduction and Physicochemical Properties

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a substituted pyridinone derivative of interest in medicinal chemistry due to the prevalence of the pyridinone scaffold in pharmacologically active compounds.[1] Understanding its structural and electronic properties through spectroscopic analysis is fundamental for its identification, purity assessment, and the elucidation of its role in chemical reactions and biological systems.

Physicochemical Data Summary

Property	Value	Source
Molecular Formula	C₇H₁₀N₂O	PubChem[2]
Molecular Weight	138.17 g/mol	PubChem[2]
Exact Mass	138.079312947 Da	PubChem[2]
IUPAC Name	5-(aminomethyl)-1-methylpyridin-2-one	PubChem[2]
CAS Number	70449-23-9	PubChem[2]

Predicted Spectroscopic Analysis

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The proton NMR spectrum is anticipated to be complex due to the various electronic environments of the protons. The following table outlines the predicted chemical shifts (δ) in ppm, multiplicities, and coupling constants (J) for the protons in 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone. These predictions are based on known values for similar pyridinone and pyridine structures.[3][6]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
H-3	~6.5 - 6.7	d	J ≈ 9.0 - 9.5	Doublet due to coupling with H-4.
H-4	~7.2 - 7.4	dd	J ≈ 9.0 - 9.5, 2.0 - 2.5	Doublet of doublets due to coupling with H-3 and H-6.
H-6	~7.5 - 7.7	d	J ≈ 2.0 - 2.5	Doublet due to coupling with H-4.
-CH₂-NH₂	~3.8 - 4.0	s	-	Singlet, may show some broadening.
-NH₂	~1.5 - 2.5	br s	-	Broad singlet, exchangeable with D₂O.
N-CH₃	~3.4 - 3.6	s	-	Singlet.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide key insights into the carbon framework of the molecule. The predicted chemical shifts for the seven distinct carbon atoms are summarized below, based on data from related pyridinone compounds.[3][5]

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2 (C=O)	~160 - 165
C-6	~140 - 145
C-4	~135 - 140
C-5	~120 - 125
C-3	~105 - 110
-CH₂-NH₂	~45 - 50
N-CH₃	~35 - 40

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and elemental composition of a compound. For 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, high-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) is recommended.

• Predicted Molecular Ion (M+H)⁺: m/z 139.0866 for C₇H₁₁N₂O⁺

• Predicted Sodium Adduct (M+Na)⁺: m/z 161.0685 for C₇H₁₀N₂NaO⁺

The fragmentation pattern in MS/MS analysis would likely involve the loss of the aminomethyl group or cleavage of the pyridinone ring, providing further structural confirmation.

Experimental Protocols

To obtain high-quality spectroscopic data, the following detailed protocols are recommended. These protocols are designed to be self-validating by including necessary calibration and control steps.

NMR Data Acquisition Workflow

Caption: Workflow for NMR Spectroscopic Analysis.

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in a clean vial.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Calibration:

  • Insert the sample into the NMR spectrometer (a field strength of 400 MHz or higher is recommended).

  • Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

  • Perform automated or manual shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H NMR spectrum.

  • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 8-16 scans.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 200-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 or more).

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Perform phase and baseline corrections on the resulting spectra.

  • Reference the spectra to the TMS signal at 0.00 ppm.

  • Integrate the peaks in the ¹H spectrum and pick peaks in both ¹H and ¹³C spectra.

Mass Spectrometry Data Acquisition Workflow

Caption: Workflow for Mass Spectrometric Analysis.

Step-by-Step Protocol:

• Sample Preparation:

  • Prepare a stock solution of the compound at approximately 1 mg/mL in a suitable solvent such as methanol or acetonitrile.

  • Further dilute the stock solution to a final concentration of 1-10 µg/mL using a solvent system compatible with ESI, typically containing 0.1% formic acid to promote protonation.

• Instrument Setup and Calibration:

  • Set up a high-resolution mass spectrometer (e.g., TOF or Orbitrap) with an electrospray ionization (ESI) source.

  • Calibrate the instrument using a known calibration standard to ensure high mass accuracy.

  • Operate the ESI source in positive ion mode.

• Data Acquisition:

  • Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

  • Acquire full scan mass spectra over a relevant m/z range (e.g., 50-500).

  • Optimize source parameters (e.g., capillary voltage, gas flow rates, temperature) to maximize the signal of the protonated molecule [M+H]⁺.

• Data Analysis:

  • Process the acquired data to identify the monoisotopic mass of the molecular ion.

  • Utilize the instrument's software to calculate the elemental composition based on the accurate mass measurement and isotopic pattern.

  • Compare the determined elemental composition with the theoretical formula (C₇H₁₀N₂O) to confirm the compound's identity.

Conclusion

This technical guide provides a foundational understanding of the expected spectroscopic characteristics of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone and establishes robust protocols for the empirical acquisition and analysis of its NMR and MS data. Adherence to these methodologies will ensure the generation of reliable and reproducible data, which is paramount for the advancement of research and development in the chemical and pharmaceutical sciences.

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A Technical Guide to Elucidating the Mechanism of Action of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Abstract: The 2(1H)-pyridinone scaffold is a privileged structure in modern medicinal chemistry, appearing in numerous FDA-approved therapeutics and serving as a versatile core for drug discovery programs.[1][2][3] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor and its frequent use as a bioisostere for amide or phenyl groups, make it an attractive starting point for developing novel modulators of various biological targets.[1][3][4] This guide focuses on a specific, under-characterized derivative, 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone . In the absence of extensive public data, this document serves not as a summary of known facts, but as a strategic whitepaper for researchers. It outlines a logical, hypothesis-driven framework for systematically identifying the molecular target(s) and elucidating the mechanism of action (MoA) of this compound, grounded in established pharmacological principles and state-of-the-art experimental techniques.

Structural Analysis and Hypothesis Generation

The molecular structure of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone provides the initial clues for forming testable hypotheses. The 2(1H)-pyridinone core is a known hinge-binding motif for protein kinases and a key pharmacophore in phosphodiesterase (PDE) inhibitors.[3][5][6] The addition of an aminomethyl group at the C5 position introduces a basic, flexible side chain capable of forming ionic or hydrogen bond interactions within a target's binding pocket.

Based on this structural analysis and a review of activities associated with the pyridinone scaffold, we can formulate three primary, high-probability hypotheses for the MoA of this compound.

• Hypothesis A: Protein Kinase Inhibition. The pyridinone ring could act as a scaffold to orient the aminomethyl side chain into a kinase active site, potentially interacting with the hinge region or the conserved DFG motif.

• Hypothesis B: Phosphodiesterase (PDE) Inhibition. Many pyridinone-containing drugs, such as milrinone, are PDE inhibitors that increase intracellular cyclic nucleotide levels.[7] The compound could fit into the active site of a PDE isozyme.

• Hypothesis C: G-Protein Coupled Receptor (GPCR) or Ion Channel Modulation. The overall structure, possessing aromatic and charged features, is consistent with ligands for GPCRs or ion channels, two of the largest classes of druggable targets.[8][9][10]

The following sections detail a comprehensive experimental strategy to systematically test these hypotheses and deconvolve the compound's true mechanism.

A Phased Experimental Workflow for Target Identification and MoA Elucidation

A robust investigation into a novel compound's MoA begins with broad, unbiased screening to identify the primary cellular target, followed by focused, hypothesis-driven assays to confirm and characterize the interaction.

Phase 1: Unbiased Target Identification

To avoid bias toward our initial hypotheses, an affinity-based chemical proteomics approach is the recommended first step to "fish" for binding partners from a complex biological sample.[11][12] This method provides direct physical evidence of a drug-target interaction.

This protocol is a self-validating system. The inclusion of a competitive elution step ensures that proteins identified are specifically binding to the compound of interest, rather than non-specifically to the matrix.

• Probe Synthesis: Covalently attach a linker and a biotin tag to the 5-(aminomethyl) group of the compound. This position is chosen to minimize disruption of the core pyridinone pharmacophore.

• Matrix Preparation: Immobilize the biotinylated probe onto streptavidin-coated agarose beads.[11]

• Lysate Incubation: Incubate the affinity matrix with a relevant cell lysate (e.g., from a human cancer cell line like HL-60 or a neuronal line like SH-SY5Y) to allow proteins to bind to the immobilized compound.

• Washing: Perform a series of stringent washes with buffer to remove non-specific binders.

• Competitive Elution: Elute the specifically bound proteins by incubating the beads with a high concentration of the original, non-biotinylated "free" compound. This is a critical step for confirming specificity.

• Protein Identification: Separate the eluted proteins via SDS-PAGE and identify the unique bands via in-gel digestion followed by LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).[11][13]

• Data Analysis: Analyze the mass spectrometry data to identify proteins that were specifically eluted by the free compound. These are your high-confidence binding candidates.

Caption: Workflow for affinity-based target identification.

Phase 2: Hypothesis-Driven Mechanistic Assays

Regardless of the outcome of Phase 1, it is prudent to directly test the primary hypotheses using functional assays. The results from Phase 1 can help prioritize which assay class to focus on first.

• Causality: The 2(1H)-pyridinone scaffold is a known kinase hinge-binder.[3] An inhibition assay will directly measure the compound's ability to block the catalytic activity of a panel of kinases.

• Methodology: A luminescence-based kinase activity assay (e.g., Kinase-Glo®) is a robust, high-throughput method. It measures the amount of ATP remaining after a kinase reaction; a lower signal indicates higher kinase activity, while a high signal indicates inhibition.

• Plate Setup: In a 96-well plate, add assay buffer, the specific kinase to be tested, and the appropriate peptide substrate.

• Compound Addition: Add 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone across a range of concentrations (e.g., 10-point serial dilution from 100 µM to 1 nM). Include positive (known inhibitor) and negative (DMSO vehicle) controls.

• Reaction Initiation: Start the kinase reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Signal Detection: Add the Kinase-Glo® reagent, which lyses the reaction components and measures remaining ATP via a luciferase reaction.

• Data Acquisition: Measure luminescence using a plate reader.

• Analysis: Convert luminescence values to percent inhibition relative to controls. Plot percent inhibition versus compound concentration and fit the data to a four-parameter logistic model to determine the IC₅₀ value.[14]

Kinase Target	IC₅₀ (µM)	Hill Slope
EGFR	> 100	N/A
SRC	12.5	1.1
p38α MAPK	2.1	0.9
CDK2	> 100	N/A

This is representative data. An initial screen would cover a much broader panel of kinases.

• Causality: The pyridinone core is a key feature of known PDE inhibitors.[5][6] This assay will determine if the compound prevents the breakdown of cyclic nucleotides (cAMP or cGMP), the primary function of PDEs.

• Methodology: A fluorescence polarization (FP)-based assay is a common and reliable method. It uses a fluorescently labeled cyclic nucleotide that, when bound by a specific antibody, yields a high FP signal. If a PDE is active, it hydrolyzes the nucleotide, which can no longer bind the antibody, resulting in a low FP signal. An inhibitor preserves the cyclic nucleotide, maintaining a high FP signal.

Caption: Inhibition of PDE4 prevents cAMP degradation.

• Plate Setup: Add assay buffer, a specific PDE isozyme (e.g., PDE4D), and the compound across a range of concentrations to a 96-well plate.

• Reaction Initiation: Add the substrate (cAMP or cGMP) to all wells to start the reaction. Incubate for a defined period.

• Detection: Stop the reaction and add the FP detection reagents (fluorescent nucleotide tracer and binding partner/antibody).

• Data Acquisition: Read the fluorescence polarization on a suitable plate reader.

• Analysis: Calculate percent inhibition based on high (no enzyme) and low (no inhibitor) controls and determine the IC₅₀ value.

• Causality: Small molecules with aromatic and charged moieties frequently interact with transmembrane proteins like GPCRs and ion channels. A functional screen is necessary to detect agonism or antagonism.

• Methodology:

  • GPCRs: For Gq-coupled receptors, a calcium mobilization assay using a fluorescent dye (e.g., Fluo-4) is a direct measure of activation.[10] For Gs/Gi-coupled receptors, assays measuring downstream cAMP levels are standard.[15]

  • Ion Channels: For voltage-gated ion channels, automated patch-clamp electrophysiology provides the highest quality data on channel blocking or modulation.[8][16] For ligand-gated channels, a membrane potential dye assay can be used for high-throughput screening.[17]

• Cell Preparation: Plate cells stably expressing a target Gq-coupled GPCR (e.g., HEK293-M1 receptor) in a 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Place the plate in a fluorescent plate reader (e.g., FLIPR®). Add the pyridinone compound to test for agonist activity. After an incubation period, add a known agonist to test for antagonist activity.

• Data Acquisition: Measure the fluorescent signal in real-time before and after compound/agonist addition.

• Analysis: An increase in fluorescence indicates calcium release and receptor activation (agonism). A lack of response to the known agonist indicates antagonism. Calculate EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Data Interpretation and Path Forward

The initial screening phase will generate a wealth of data. The primary goal is to find a potent and specific "hit."

• A "Hit" Profile: A promising result would be a low micromolar or nanomolar IC₅₀/EC₅₀ value against a single target or a specific family of targets (e.g., selective for p38α MAPK over 200 other kinases, or for PDE4 over all other PDE families).

• Follow-up Studies: Once a primary target is validated, further studies are essential:

  • Mechanism of Inhibition Studies: For enzymes, determine if inhibition is competitive, non-competitive, or uncompetitive with the substrate.[18]

  • Cellular Target Engagement: Use techniques like the Cellular Thermal Shift Assay (CETSA) to confirm the compound binds to its target in a live-cell environment.

  • Structure-Activity Relationship (SAR): Synthesize and test analogs of the lead compound to improve potency and selectivity.

  • In Vivo Models: Once a potent and selective compound is developed, test its efficacy in relevant animal models of disease.[9]

Conclusion

While the specific mechanism of action for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is not yet publicly defined, its privileged 2(1H)-pyridinone scaffold provides a strong foundation for rational hypothesis testing. The systematic approach detailed in this guide—beginning with unbiased target identification and progressing to specific, high-fidelity functional assays—provides a comprehensive and scientifically rigorous pathway for its characterization. This strategy will enable researchers to effectively deconvolve its molecular mechanism, validate its therapeutic potential, and pave the way for future drug development efforts.

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Introduction: The Pyridinone Scaffold as a Privileged Structure in Medicinal Chemistry

An In-depth Technical Guide to the Biological Activity of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone Derivatives

The 2(1H)-pyridinone ring is a versatile six-membered heterocyclic scaffold that has garnered significant attention in medicinal chemistry.[1][2] Its unique electronic and structural features, including the ability to act as both a hydrogen bond donor and acceptor, make it a "privileged structure" capable of interacting with a wide array of biological targets.[2] This versatility has led to the development of numerous pyridinone-containing drugs with diverse therapeutic applications, including the cardiotonic agent milrinone, the anti-fibrotic drug pirfenidone, and the antifungal ciclopirox.[1]

Derivatives of 2(1H)-pyridinone exhibit a broad spectrum of pharmacological activities, including antitumor, antimicrobial, anti-inflammatory, and cardiotonic effects.[1][2][3] This guide focuses specifically on the 5-(aminomethyl)-1-methyl-2(1H)-pyridinone core, a key pharmacophore primarily associated with potent cardiotonic activity through the inhibition of phosphodiesterase enzymes. We will explore the synthesis, mechanism of action, therapeutic potential, and key experimental methodologies for evaluating this important class of compounds.

PART 1: Synthesis and Chemical Profile

The synthesis of 5-(aminomethyl)-1-methyl-2(1H)-pyridinone derivatives typically involves a multi-step process starting from readily available pyridine precursors. A generalized synthetic pathway is outlined below. The causality behind this approach is the strategic introduction of functional groups at specific positions on the pyridine ring, culminating in the desired substituted pyridinone.

Generalized Synthetic Workflow

A common strategy begins with a nitropyridine, which allows for subsequent modification. The nitro group is an effective electron-withdrawing group that facilitates certain reactions and can later be reduced to an amine, providing a handle for further derivatization.

Caption: Generalized synthetic workflow for 5-(aminomethyl)-1-methyl-2(1H)-pyridinone derivatives.

PART 2: Core Mechanism of Action - Phosphodiesterase Inhibition

The primary mechanism underlying the cardiotonic activity of 5-(aminomethyl)-1-methyl-2(1H)-pyridinone derivatives is the inhibition of cyclic nucleotide phosphodiesterases (PDEs).[4][5]

The Role of Phosphodiesterases (PDEs)

PDEs are a superfamily of enzymes that regulate intracellular signaling by hydrolyzing the second messengers cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[6][7] This hydrolysis terminates the signaling cascades initiated by these molecules. By inhibiting PDEs, these pyridinone derivatives prevent the degradation of cAMP and cGMP, leading to their accumulation within the cell.[4]

Cardiotonic Effects via PDE3 Inhibition

In the context of cardiovascular function, the PDE3 isozyme is a key target. In cardiac myocytes, the elevation of intracellular cAMP levels triggers a cascade of events:

• Protein Kinase A (PKA) Activation: Increased cAMP binds to and activates PKA.

• Phosphorylation of Calcium Channels: PKA phosphorylates L-type calcium channels, increasing their open probability.

• Increased Calcium Influx: This leads to a greater influx of calcium ions (Ca²⁺) into the cell during each action potential.

• Enhanced Contractility: The higher intracellular Ca²⁺ concentration enhances the interaction between actin and myosin filaments, resulting in a stronger force of contraction (positive inotropy).

This mechanism makes PDE3 inhibitors effective agents for increasing cardiac output in conditions like acute decompensated heart failure.[4]

Caption: Signaling pathway of PDE3 inhibition in cardiac muscle cells.

PART 3: Therapeutic Applications and Preclinical Evaluation

The primary therapeutic application for this class of compounds is in the management of acute heart failure , where their positive inotropic effects can provide critical hemodynamic support.[4] The development of such agents requires rigorous preclinical evaluation using both in vitro and in vivo models.

In Vitro Experimental Protocol: PDE Inhibition Assay

To quantify the inhibitory potency of a compound, a robust in vitro assay is essential. The PDE-Glo™ Phosphodiesterase Assay is a common, high-throughput method.[6][8]

Principle: This luminescent assay measures the amount of cAMP or cGMP remaining after a reaction with a PDE enzyme. The remaining cyclic nucleotide is used to activate a specific kinase, which in turn depletes ATP. A luciferase-based reagent then measures the remaining ATP; thus, low luminescence corresponds to high PDE activity (more ATP consumed), while high luminescence indicates potent PDE inhibition (less ATP consumed).[6]

Step-by-Step Methodology:

• Compound Preparation: Serially dilute the test 5-(aminomethyl)-1-methyl-2(1H)-pyridinone derivative in an appropriate buffer (e.g., DMSO, then assay buffer) to create a range of concentrations for IC₅₀ determination.

• PDE Reaction: In a 96- or 384-well plate, add the purified PDE enzyme (e.g., human recombinant PDE3A), the test compound dilutions, and the cyclic nucleotide substrate (cAMP or cGMP). Include controls with no inhibitor (100% activity) and no enzyme (0% activity).

• Incubation: Incubate the reaction mixture for a defined period (e.g., 30-60 minutes) at room temperature to allow the PDE to hydrolyze the substrate.

• Termination & Detection:

  • Add the PDE-Glo™ Termination Buffer to stop the enzymatic reaction.

  • Add the cAMP-dependent Protein Kinase and the Kinase-Glo® Reagent. This initiates the detection reaction where luminescence is generated in proportion to the amount of ATP remaining.

• Data Acquisition: Read the luminescence signal on a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Caption: Workflow for a luminescence-based in vitro PDE inhibition assay.

In Vivo Experimental Protocol: Animal Models of Heart Failure

Evaluating the therapeutic efficacy and safety of a cardiotonic agent requires testing in relevant animal models of heart failure.[9] Large animal models, such as pigs or sheep, are often preferred for cardiovascular research due to their physiological and anatomical similarities to humans.[10][11]

Model Selection: Tachycardia-induced cardiomyopathy is a reliable and reproducible model for inducing heart failure with reduced ejection fraction (HFrEF).[10][11]

Step-by-Step Methodology (Porcine Tachycardia-Induced Model):

• Model Induction:

  • Surgically implant a pacemaker in healthy adult pigs.[10]

  • Induce chronic rapid ventricular pacing (e.g., 180–240 bpm) for 2-3 weeks. This leads to biventricular dilatation and impaired systolic function, mimicking human HFrEF.[10]

• Baseline Assessment: Before drug administration, perform baseline measurements to confirm the heart failure phenotype. This includes:

  • Echocardiography: To measure Left Ventricular Ejection Fraction (LVEF), fractional shortening, and chamber dimensions.

  • Hemodynamic Monitoring: Using a catheter, measure cardiac output, blood pressure, and pulmonary capillary wedge pressure.

• Compound Administration: Administer the 5-(aminomethyl)-1-methyl-2(1H)-pyridinone derivative via the appropriate route (e.g., intravenous infusion for acute studies). Administer a vehicle control to a separate group of animals.

• Post-Dose Monitoring: Continuously monitor hemodynamic parameters and perform serial echocardiograms at set time points after drug administration.

• Data Analysis: Compare the changes in LVEF, cardiac output, and other key parameters between the drug-treated and vehicle-treated groups to determine the in vivo efficacy of the compound.

PART 4: Structure-Activity Relationships (SAR)

The biological activity of 5-(aminomethyl)-1-methyl-2(1H)-pyridinone derivatives can be finely tuned by modifying their chemical structure. Understanding these structure-activity relationships (SAR) is crucial for optimizing potency, selectivity, and pharmacokinetic properties.[12][13][14]

The core structure can be divided into three key regions for modification:

• The Pyridinone Ring (Region A): Substitutions on the ring can influence electronic properties and interactions with the PDE active site.

• The N1-Methyl Group (Region B): This group affects solubility and potential steric interactions.

• The C5-Aminomethyl Side Chain (Region C): Modifications here are critical for modulating potency and selectivity for different PDE isozymes.

Region of Modification	Type of Modification	Expected Impact on Activity	Rationale
Region A (Ring)	Introduction of small electron-donating groups (e.g., -CH₃)	May enhance binding affinity.	Modifies the electron density of the pyridinone core, potentially improving interactions with amino acid residues in the enzyme's active site.
Region B (N1-Substituent)	Replacement of methyl with larger alkyl groups (e.g., ethyl, propyl)	May decrease activity.	Larger groups can cause steric hindrance, preventing optimal positioning within the narrow binding pocket of the PDE active site.
Region C (C5-Side Chain)	Acylation of the terminal amine (e.g., forming an amide)	Can significantly increase potency and selectivity.	The acyl group can form additional hydrogen bonds and hydrophobic interactions within a sub-pocket of the PDE active site, a common strategy in designing potent PDE inhibitors.[15][16]
Region C (C5-Side Chain)	Introduction of cyclic amines (e.g., piperidine, morpholine)	May improve pharmacokinetic properties (solubility, cell permeability).	Modifies the physicochemical properties of the molecule, which can enhance its drug-like characteristics.[16]

Future Perspectives

While potent PDE3 inhibitors are effective in acute settings, their long-term use is associated with increased mortality, highlighting the need for novel therapeutic strategies. The 5-(aminomethyl)-1-methyl-2(1H)-pyridinone scaffold remains a valuable starting point for the design of next-generation cardiovascular drugs.

Future research should focus on:

• Isozyme Selectivity: Designing derivatives with high selectivity for other PDE isozymes (e.g., PDE4 for anti-inflammatory effects, PDE5 for pulmonary hypertension) to expand the therapeutic applications of this chemical class.[12][17]

• "Inodilators": Optimizing the balance between positive inotropic (contractility-enhancing) and vasodilatory effects to create more efficient agents for heart failure.

• Targeting Fibrosis: Exploring whether modifications to the pyridinone core, inspired by the anti-fibrotic drug pirfenidone, could yield compounds that not only improve cardiac function but also reverse the pathological remodeling (fibrosis) that characterizes chronic heart failure.[18]

By leveraging the synthetic tractability and proven biological activity of the 2(1H)-pyridinone scaffold, researchers can continue to develop innovative therapeutics for cardiovascular and other diseases.

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5-(Aminomethyl)-1-methyl-2(1H)-pyridinone: A Technical Guide for its Exploration as a Chemical Probe

Introduction: The Pyridinone Scaffold and the Untapped Potential of a Methylated Derivative

The pyridinone core is a privileged scaffold in medicinal chemistry and drug discovery, renowned for its versatile biological activities.[1][2] These six-membered nitrogen-containing heterocycles can act as both hydrogen bond donors and acceptors, and serve as bioisosteres for various functional groups, influencing properties like solubility and metabolic stability.[3] Derivatives of the pyridinone family have demonstrated a wide spectrum of pharmacological effects, including antitumor, antimicrobial, and anti-inflammatory activities.[1] This guide focuses on a specific, yet underexplored, member of this family: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone .

While its parent compound, 5-(Aminomethyl)-1H-pyridin-2-one, has been noted as a valuable building block for therapeutic agents[4], the introduction of a methyl group at the N1 position of the pyridinone ring presents an intriguing modification. N-methylation can significantly alter a molecule's physicochemical properties, such as its lipophilicity, metabolic stability, and conformational rigidity, which in turn can fine-tune its biological activity and suitability as a chemical probe.[5][6]

This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals interested in exploring the potential of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone as a novel chemical probe. Given the limited direct experimental data on this specific compound, this guide will leverage the established knowledge of the broader pyridinone class to propose a strategic roadmap for its characterization and application. We will delve into its fundamental properties, outline a workflow for validating its use as a probe, and provide detailed protocols for investigating its predicted biological activities.

Physicochemical Properties and Synthesis

A solid understanding of a potential chemical probe's physical and chemical characteristics is foundational to its application.

Property	Value	Source
Molecular Formula	C₇H₁₀N₂O	PubChem
Molecular Weight	138.17 g/mol	PubChem
IUPAC Name	5-(aminomethyl)-1-methylpyridin-2-one	PubChem
CAS Number	70449-23-9	PubChem
SMILES	CN1C=C(C=CC1=O)CN	PubChem

A Roadmap for Characterization as a Chemical Probe

A rigorous and systematic approach is essential to validate a novel compound as a reliable chemical probe. The following workflow outlines the key stages for characterizing 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

A proposed workflow for the characterization of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

Predicted Biological Activities and Proposed Experimental Validation

Based on the known biological activities of the pyridinone scaffold, we can hypothesize several potential applications for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone as a chemical probe. This section outlines these predicted activities and provides detailed protocols for their experimental validation.

Inhibition of the STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a key signaling protein implicated in cancer cell proliferation, survival, and migration.[8][9] Several pyridinone-containing compounds have been identified as inhibitors of the STAT3 pathway.[10]

Hypothesized Mechanism: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone may directly or indirectly inhibit the STAT3 signaling pathway, potentially by interfering with STAT3 phosphorylation, dimerization, or its binding to DNA.

This assay quantitatively measures the transcriptional activity of STAT3 in living cells.

Materials:

• Human cancer cell line with a constitutively active STAT3 pathway (e.g., SaOS2).[11]

• STAT3-responsive luciferase reporter plasmid.

• Control plasmid (e.g., Renilla luciferase).

• Lipofectamine 2000 or similar transfection reagent.

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

• Dual-Luciferase® Reporter Assay System (Promega).

• Luminometer.

Procedure:

• Seed SaOS2 cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Co-transfect the cells with the STAT3-responsive luciferase reporter plasmid and the control plasmid using Lipofectamine 2000 according to the manufacturer's protocol.

• After 24 hours, treat the transfected cells with varying concentrations of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone for an additional 24 hours.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and the Dual-Luciferase® Reporter Assay System.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• Analyze the data to determine the effect of the compound on STAT3 transcriptional activity.

Induction of Reactive Oxygen Species (ROS)

An imbalance between the production of reactive oxygen species (ROS) and a cell's ability to detoxify them leads to oxidative stress, which can trigger apoptosis.[12][13] Some pyridinone derivatives are known to induce ROS generation.

Hypothesized Mechanism: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone may induce the production of ROS within cells, leading to oxidative stress and subsequent cellular responses.

This protocol utilizes a cell-permeable fluorescent probe to measure intracellular ROS levels.[14]

Materials:

• Cell line of interest (e.g., a cancer cell line).

• 2',7'-dichlorodihydrofluorescein diacetate (H2DCFDA).

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

• Positive control for ROS induction (e.g., H₂O₂).

• Fluorescence microplate reader or fluorescence microscope.

Procedure:

• Seed cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

• Wash the cells with a suitable buffer (e.g., Hank's Balanced Salt Solution).

• Load the cells with H2DCFDA by incubating them with a working solution of the probe (typically 10-20 µM) for 30-60 minutes at 37°C.

• Wash the cells to remove excess probe.

• Treat the cells with various concentrations of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone and the positive control.

• Measure the fluorescence intensity at an excitation wavelength of ~495 nm and an emission wavelength of ~529 nm at different time points.

• An increase in fluorescence intensity indicates an increase in intracellular ROS levels.

Antimicrobial Activity

The pyridinone scaffold is present in numerous compounds with demonstrated antimicrobial properties.[4] The aminomethyl group at the C5 position has been shown to be important for the antimicrobial activity of some pyridinone derivatives.[4]

Hypothesized Mechanism: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone may exhibit inhibitory activity against various bacterial strains.

This is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[15][16]

Materials:

• Bacterial strains of interest (e.g., Staphylococcus aureus, Escherichia coli).

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

• Sterile 96-well microtiter plates.

• Bacterial inoculum standardized to 0.5 McFarland.

Procedure:

• Prepare a serial two-fold dilution of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in CAMHB in a 96-well plate.

• Prepare a standardized bacterial inoculum and dilute it to a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Include a positive control (bacteria in broth without the compound) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Silico Target Prediction: A Data-Driven Approach to Hypothesis Generation

To further guide the experimental validation of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, in silico target prediction methods can be employed.[17][18] These computational approaches utilize large databases of known ligand-target interactions to predict potential biological targets for a novel compound based on its chemical structure.[19]

Workflow for In Silico Target Prediction:

A simplified workflow for in silico target prediction.

By employing such predictive tools, researchers can generate a prioritized list of potential protein targets for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, which can then be investigated using targeted biochemical and cell-based assays.

Conclusion and Future Directions

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone represents an intriguing yet largely uncharacterized molecule with the potential to be a valuable chemical probe. Its pyridinone core suggests a range of possible biological activities, while the N-methyl group may confer unique properties. This guide has provided a comprehensive framework for its systematic investigation, from foundational physicochemical characterization to the experimental validation of its predicted biological effects.

The successful characterization of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone as a chemical probe will not only add a new tool to the repertoire of researchers studying pathways such as STAT3 signaling and oxidative stress but will also contribute to a deeper understanding of the structure-activity relationships within the broader class of pyridinone derivatives. The protocols and workflows outlined herein are intended to serve as a robust starting point for unlocking the full potential of this promising compound.

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The Evolving Landscape of 2-Pyridinone Derivatives: A Technical Guide to Analogs of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Introduction: The Privileged 2-Pyridinone Scaffold

The 2-pyridone ring system is a prominent and privileged scaffold in medicinal chemistry and drug discovery.[1][2][3] These six-membered nitrogen-containing heterocycles are of significant interest due to their ability to act as both hydrogen bond donors and acceptors, and their capacity to serve as bioisosteres for amides, phenyls, and other heterocyclic systems.[2] The inherent physicochemical properties of the 2-pyridone core, such as its influence on lipophilicity, aqueous solubility, and metabolic stability, make it a versatile building block for the design of novel therapeutic agents.[2] This guide will provide an in-depth exploration of the structural analogs and derivatives of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, a representative member of this class, with a focus on their synthesis, biological activities, and the underlying principles that guide their development.

Strategic Synthesis of 2-Pyridinone Analogs

The synthetic accessibility of the 2-pyridone scaffold allows for extensive derivatization, enabling the exploration of structure-activity relationships (SAR). A variety of synthetic methodologies have been developed, ranging from classical condensation reactions to more modern transition-metal-catalyzed cross-couplings.

General Synthetic Approach: A Multi-Step Pathway

A common strategy for the synthesis of 5-(aminomethyl)-1-methyl-2(1H)-pyridinone and its analogs involves a multi-step sequence, often commencing with a substituted pyridine precursor. The following diagram illustrates a generalized synthetic workflow.

Caption: Generalized synthetic workflow for 5-(aminomethyl)-1-methyl-2(1H)-pyridinone analogs.

A key intermediate in the synthesis of many 2-pyridone derivatives is a halogenated or nitrated pyridone, which can then undergo further functionalization. For instance, the synthesis of 4-amino-5-methyl-2(1H)-pyridinone, a key intermediate for the drug Finerenone, can be achieved from 2-chloro-5-methyl-4-nitropyridine-1-oxide through a two-step reduction and hydrolysis process.[4][5]

Protocol 1: Synthesis of a 5-(Substituted-aminomethyl)-2(1H)-pyridinone Derivative

This protocol outlines a representative synthesis of a 5-(substituted-aminomethyl)-2(1H)-pyridinone derivative, adapted from methodologies for synthesizing similar structures.

Step 1: Synthesis of 5-(bromomethyl)-1-methyl-2(1H)-pyridinone

• To a solution of 5-methyl-1-phenyl-2(1H)-pyridone (1 equivalent) in a suitable solvent such as carbon tetrachloride, add N-bromosuccinimide (NBS) (1.1 equivalents) and a radical initiator such as benzoyl peroxide (0.1 equivalents).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the succinimide byproduct.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to yield 5-(bromomethyl)-1-methyl-2(1H)-pyridinone.

Step 2: Amination of 5-(bromomethyl)-1-methyl-2(1H)-pyridinone

• Dissolve 5-(bromomethyl)-1-methyl-2(1H)-pyridinone (1 equivalent) in a polar aprotic solvent such as dimethylformamide (DMF).

• Add the desired primary or secondary amine (2 equivalents) and a non-nucleophilic base such as triethylamine (1.5 equivalents).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Upon completion, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the final 5-(substituted-aminomethyl)-2(1H)-pyridinone derivative.

Diverse Biological Activities and Therapeutic Potential

Derivatives of 5-(aminomethyl)-1-methyl-2(1H)-pyridinone have demonstrated a wide spectrum of biological activities, underscoring the therapeutic potential of the 2-pyridone scaffold.

Antifibrotic Activity: A Primary Focus

A significant area of research for 2-pyridone derivatives has been in the treatment of fibrotic diseases, particularly idiopathic pulmonary fibrosis (IPF).[6][7] Pirfenidone (5-methyl-1-phenyl-2(1H)-pyridone) is an approved drug for IPF, and its analogs are of great interest.[6][7][8]

Mechanism of Antifibrotic Action:

The antifibrotic effects of pirfenidone and its analogs are primarily attributed to the downregulation of transforming growth factor-beta 1 (TGF-β1), a key pro-fibrotic cytokine.[6][9][10] This leads to the inhibition of fibroblast proliferation and their differentiation into myofibroblasts, which are responsible for excessive extracellular matrix deposition.[6][10]

Caption: Simplified signaling pathway of pirfenidone's antifibrotic action.

Structure-Activity Relationship (SAR) for Antifibrotic Agents:

Studies on pirfenidone analogs have revealed key structural features that influence their antifibrotic potency. Modifications at the 5-position of the pyridone ring have been a major focus. For example, the introduction of various substituents at this position has led to compounds with significantly enhanced inhibitory activity against fibroblast proliferation compared to the parent compound.[11]

Compound	R Group at C5	IC50 (mmol/L) vs. NIH3T3 cells	Reference
AKF-PD	-CH2F	~2.7	[11]
5b	-CH2-N(CH3)2	0.08	[11]
Pirfenidone	-CH3	Not specified in this study	[11]

Table 1: Antifibrotic activity of 5-substituted-2(1H)-pyridone derivatives.[11]

Urease Inhibition

Certain 2-pyridinone derivatives have been identified as potent inhibitors of urease, an enzyme implicated in the pathogenesis of infections by bacteria such as Helicobacter pylori. The inhibition of urease can be a valuable therapeutic strategy.[12]

Protocol 2: In Vitro Urease Inhibition Assay (Indophenol Method)

This protocol is based on the measurement of ammonia produced from the enzymatic breakdown of urea.[12][13][14]

• Reagent Preparation:

  • Urease solution (e.g., Jack bean urease) in a suitable buffer (e.g., phosphate buffer, pH 7.0).

  • Urea solution in the same buffer.

  • Test compounds dissolved in a suitable solvent (e.g., DMSO).

  • Phenol reagent (e.g., 5% w/v phenol and 0.025% w/v sodium nitroprusside).

  • Alkali reagent (e.g., 2.5% w/v sodium hydroxide and 0.21% w/v sodium hypochlorite).

  • Standard inhibitor (e.g., thiourea).

• Assay Procedure (96-well plate format):

  • To each well, add 25 µL of urease solution.

  • Add 5 µL of the test compound at various concentrations. For the negative control, add 5 µL of the solvent.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 55 µL of urea solution to each well.

  • Incubate at 37°C for 30 minutes.

  • Add 45 µL of phenol reagent and 70 µL of alkali reagent to each well.

  • Incubate for 50 minutes at 37°C for color development.

  • Measure the absorbance at 630 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition using the formula: % Inhibition = [1 - (ODtest / ODcontrol)] x 100

Other Biological Activities

The versatility of the 2-pyridone scaffold has led to the discovery of derivatives with a range of other biological activities, including:

• Anticancer: Some 2-pyridone-containing heterocycles have shown promising anticancer activity against various cell lines.[15][16]

• Antimicrobial: Derivatives have been synthesized that exhibit antibacterial and antifungal properties.

• Antiviral: The 2-pyridone scaffold is present in several antiviral agents, including some non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV.[17]

Pharmacokinetics and Bioisosteric Replacement Strategies

The clinical success of a drug candidate is heavily dependent on its pharmacokinetic profile. Pirfenidone, for example, is rapidly absorbed and metabolized, primarily by the CYP1A2 enzyme to its inactive metabolite, 5-carboxy-pirfenidone.[8][18][19] A key goal in the development of new 2-pyridone analogs is to improve upon the pharmacokinetic properties of existing compounds, such as enhancing metabolic stability and oral bioavailability.[2][11]

Bioisosteric replacement is a powerful strategy in medicinal chemistry to modulate the physicochemical and pharmacokinetic properties of a lead compound while retaining its biological activity.[20][21] For the 2-pyridone scaffold, various bioisosteric replacements can be considered to fine-tune its properties. For instance, replacement of the pyridine nitrogen with a 'C-CN' unit has been shown to be an effective strategy in some cases.[22]

Conclusion and Future Directions

The 5-(aminomethyl)-1-methyl-2(1H)-pyridinone core and its analogs represent a rich area of research with significant therapeutic potential. The synthetic tractability of the 2-pyridone scaffold allows for the generation of diverse chemical libraries, which, when coupled with robust biological screening, can lead to the identification of novel drug candidates. Future research in this field will likely focus on:

• Elucidation of Novel Mechanisms of Action: While the antifibrotic mechanism of pirfenidone is relatively well-understood, the molecular targets for other biological activities of 2-pyridone derivatives remain to be fully elucidated.

• Rational Drug Design: The use of computational modeling and structure-based drug design will be crucial in guiding the synthesis of more potent and selective analogs.

• Optimization of Pharmacokinetic Properties: A continued focus on improving the ADME (absorption, distribution, metabolism, and excretion) properties of 2-pyridone derivatives will be essential for their successful clinical translation.

The continued exploration of this versatile scaffold holds great promise for the development of new and effective treatments for a wide range of diseases.

References

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• Conte, E., Gili, E., & Vancheri, C. (2022). Pirfenidone: A Review of Its Use in Idiopathic Pulmonary Fibrosis. Drugs, 82(1), 1-14.

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• ResearchGate. (2025). Proposed paradigm shift in experimental workflow. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pharmacokinetics, safety and tolerability of pirfenidone and its major metabolite after single and multiple oral doses in healthy Chinese subjects under fed conditions. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Using Machine Learning and Molecular Docking to Leverage Urease Inhibition Data for Virtual Screening. PubMed Central. Retrieved from [Link]

• U.S. Food and Drug Administration. (2014). Pharmacology Review(s). Retrieved from [Link]

• Oltmanns, U., & Costabel, U. (2014). Efficacy and safety of pirfenidone for idiopathic pulmonary fibrosis. European Respiratory Review, 23(131), 109-117. [Link]

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• ResearchGate. (n.d.). The 'ring replacement' of pyridines into benzonitriles. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Effective block by pirfenidone, an antifibrotic pyridone compound (5-methyl-1-phenylpyridin-2[H-1]-one), on hyperpolarization-activated cation current: An additional but distinctive target. PubMed Central. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Two in vitro assays relevant to lung fibrosis for evaluating the potency and efficacy of prospective anti-fibrotic drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Effective block by pirfenidone, an antifibrotic pyridone compound (5-methyl-1-phenylpyridin-2[H-1]-one), on hyperpolarization-activated cation current: An additional but distinctive target. PubMed. Retrieved from [Link]

• Nature. (n.d.). Cell-based phenotypic screen for anti-fibrotic compounds targets eicosanoid metabolism. Retrieved from [Link]

• ResearchGate. (n.d.). Inhibition of urease activity by different compounds provides insight into the modulation and association of bacterial nickel import and ureolysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Synthesis and Structure-Activity Relationship of 5-substituent-2(1H)-pyridone Derivatives as Anti-Fibrosis Agents. PubMed. Retrieved from [Link]

• MDPI. (2024). Synthesis, Urease Inhibition, Molecular Docking, and Optical Analysis of a Symmetrical Schiff Base and Its Selected Metal Complexes. Retrieved from [Link]

• SpiroChem. (n.d.). Bioisosteric Replacement Strategies. Retrieved from [Link]

• Cambridge MedChem Consulting. (2021). Bioisosteric Replacements. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Applying a Bioisosteric Replacement Strategy in the Discovery and Optimization of Mesoionic Pyrido[1,2- a]pyrimidinone Insecticides: A Review. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. PubMed Central. Retrieved from [Link]

• Frontiers. (n.d.). Recent Advances of Pyridinone in Medicinal Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h)-on (intermediate compound for the synthesis of the mr antagonist finerenone) from 2-chloro-5-methyl-4-nitro-pyridine-1-oxide using the intermediate compound 2-chloro-5-methyl-4-pyridinamine.

• National Center for Biotechnology Information. (n.d.). Strategies and Endpoints of Antifibrotic Drug Trials. PubMed Central. Retrieved from [Link]

• R Discovery. (2022). Synthesis and Evaluation of Novel (5S)-5-(Aminomethyl)-3-[4-(6,7-Dihydrothieno[3,2-c]Pyridin-5(4H)-yl)Phenyl]-1,3-Oxazolidin-2-One Derivatives as Potent Antimicrobial Agents. Retrieved from [Link]

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• National Center for Biotechnology Information. (2023). Use of a pulmosphere model to evaluate drug antifibrotic responses in interstitial lung diseases. PubMed Central. Retrieved from [Link]

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• National Center for Biotechnology Information. (2021). Pyridones in drug discovery: Recent advances. PubMed. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. PubMed Central. Retrieved from [Link]

• Beilstein Journals. (2020). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). Novel derivatives of 2-pyridinemethylamine as selective, potent, and orally active agonists at 5-HT1A receptors. PubMed. Retrieved from [Link]

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Navigating the Solution Space: A Technical Guide to the Solubility of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in DMSO and Aqueous Buffers

Introduction

In the landscape of modern drug discovery and development, a thorough understanding of a compound's physicochemical properties is paramount to its success. Among these, solubility stands out as a critical determinant of a molecule's biological activity, formulation feasibility, and overall therapeutic potential. This guide provides an in-depth technical exploration of the solubility characteristics of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, a heterocyclic compound of interest to researchers in medicinal chemistry and pharmacology.

As scientists and drug development professionals, our objective extends beyond merely dissolving a compound; we aim to achieve predictable, reproducible, and relevant concentrations in solvents that are compatible with downstream biological assays. This document will delve into the theoretical and practical aspects of solubilizing 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in both dimethyl sulfoxide (DMSO), the workhorse of high-throughput screening, and various aqueous buffers that mimic physiological conditions. We will explore the underlying chemical principles that govern its solubility and provide robust, field-proven protocols for its accurate determination and handling.

Physicochemical Properties: A Predictive Analysis

Before embarking on experimental solubility assessments, a predictive analysis of the molecule's structure provides valuable insights into its likely behavior.

Property	Value	Source
Molecular Formula	C₇H₁₀N₂O	PubChem[1]
Molecular Weight	138.17 g/mol	PubChem[1]
Computed XLogP3-AA	-1.2	PubChem[1]
Hydrogen Bond Donors	1 (amine group)	PubChem[1]
Hydrogen Bond Acceptors	2 (carbonyl oxygen, pyridine nitrogen)	PubChem[1]

Solubility in Dimethyl Sulfoxide (DMSO): The Universal Solvent

DMSO is the solvent of choice for preparing high-concentration stock solutions of small molecules for several reasons: its exceptional solvating power for a wide range of organic compounds, its miscibility with water, and its relatively low toxicity at the concentrations typically used in cell-based assays.[2]

Expected Solubility in DMSO

Given its molecular structure and the general behavior of similar heterocyclic compounds, 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is anticipated to have high solubility in DMSO. It is reasonable to expect that concentrations of at least 100 mM can be readily achieved.

Protocol for Preparing a 100 mM DMSO Stock Solution

This protocol provides a standardized method for preparing a high-concentration stock solution, which serves as the starting point for most in vitro experiments.

Materials:

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (solid)

• Anhydrous DMSO

• Analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the required mass:

  • Molecular Weight (MW) = 138.17 g/mol

  • Desired Concentration = 100 mM = 0.1 mol/L

  • Desired Volume = 1 mL = 0.001 L

  • Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

  • Mass = 0.1 mol/L x 0.001 L x 138.17 g/mol = 0.013817 g = 13.82 mg

• Weigh the compound: Accurately weigh approximately 13.82 mg of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone and transfer it to a sterile microcentrifuge tube or vial.

• Add DMSO: Add 1.0 mL of anhydrous DMSO to the tube containing the compound.

• Dissolution:

  • Cap the tube securely and vortex vigorously for 1-2 minutes.

  • Visually inspect for any undissolved particles.

  • If necessary, sonicate the tube in a water bath for 5-10 minutes to aid dissolution. Gentle warming to 37°C can also be employed, but caution should be exercised to avoid compound degradation.

• Storage: Once fully dissolved, the stock solution should be aliquoted into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

Aqueous Solubility: The pH-Dependent Frontier

Aqueous solubility is a more complex, yet biologically more relevant, parameter than DMSO solubility. For ionizable compounds like 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, aqueous solubility is intrinsically linked to the pH of the solution.

The Influence of pH

The aminomethyl group (pKa estimated between 8 and 10) will exist predominantly in its protonated, cationic form at pH values below its pKa. This positively charged species will have enhanced solubility in water due to favorable ion-dipole interactions. Conversely, at pH values above the pKa, the uncharged form will dominate, likely leading to a decrease in aqueous solubility.

Caption: The effect of pH on the ionization state and aqueous solubility of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

Kinetic vs. Thermodynamic Solubility

It is crucial to distinguish between two types of aqueous solubility measurements:

• Kinetic Solubility: This is a high-throughput method where a concentrated DMSO stock of the compound is added to an aqueous buffer. The resulting solubility is a measure of how readily the compound dissolves and remains in solution under these non-equilibrium conditions. It is highly relevant for initial screening assays.

• Thermodynamic Solubility: This is an equilibrium measurement where the solid compound is incubated with the aqueous buffer until a saturated solution is formed. This "gold standard" method is more time-consuming but provides the true equilibrium solubility.

Protocol for Determining Kinetic Aqueous Solubility

This protocol utilizes a nephelometric (light-scattering) approach to determine the point of precipitation as the compound is diluted from a DMSO stock into an aqueous buffer.

Caption: Workflow for the determination of kinetic aqueous solubility.

Procedure:

• Prepare Stock and Dilutions: Prepare a 10 mM stock solution of the compound in 100% DMSO. Perform a serial dilution series in 100% DMSO to generate a range of concentrations (e.g., 10, 5, 2.5, 1.25, ... mM).

• Plate Setup: In a clear 96-well plate, add 98 µL of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each well.

• Compound Addition: Add 2 µL of each DMSO concentration from the dilution series to the corresponding wells of the buffer plate. This will result in a final DMSO concentration of 2%.

• Incubation: Mix the plate on a shaker for 2 hours at room temperature, protected from light.

• Measurement: Measure the turbidity of each well using a nephelometer or a plate reader capable of measuring light scattering (e.g., absorbance at 620 nm).

• Data Analysis: The kinetic solubility is defined as the highest concentration that does not show a significant increase in turbidity compared to a vehicle control (buffer + 2% DMSO).

Protocol for Determining Thermodynamic (Shake-Flask) Aqueous Solubility

This method determines the equilibrium solubility and is considered the benchmark for this parameter.

Materials:

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (solid)

• Aqueous buffers of interest (e.g., pH 5.0, 7.4, 9.0)

• Glass vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• HPLC or UV-Vis spectrophotometer for quantification

Procedure:

• Sample Preparation: Add an excess amount of the solid compound to a glass vial (e.g., 2-5 mg). The exact amount is not critical as long as undissolved solid remains at the end of the experiment.

• Add Buffer: Add a known volume of the desired aqueous buffer (e.g., 1 mL) to the vial.

• Equilibration: Cap the vial and place it on a rotator or orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to allow the system to reach equilibrium.

• Phase Separation: Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Sample Collection: Carefully remove an aliquot of the supernatant, being cautious not to disturb the pellet.

• Quantification:

  • Prepare a standard curve of the compound in the same buffer.

  • Dilute the supernatant if necessary.

  • Determine the concentration of the dissolved compound in the supernatant using a suitable analytical method like HPLC-UV or UV-Vis spectrophotometry.

• Report: The measured concentration is the thermodynamic solubility of the compound in that specific buffer.

Summary and Recommendations

The solubility of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a tale of two solvents. In DMSO, it is expected to be highly soluble, facilitating the preparation of concentrated stock solutions for a wide array of in vitro studies. In aqueous systems, its solubility is predicted to be good but highly dependent on the pH of the medium due to the presence of the basic aminomethyl group.

For researchers and drug development professionals working with this compound, the following recommendations are provided:

• DMSO Stock Preparation: Routinely prepare stock solutions in anhydrous DMSO at concentrations up to 100 mM. Aliquot and store at -20°C or -80°C to maintain integrity.

• Aqueous Solubility Screening: For initial high-throughput screening, a kinetic solubility assessment in a physiologically relevant buffer (e.g., PBS, pH 7.4) is recommended to identify the working concentration range and avoid compound precipitation in assays.

• Definitive Solubility Studies: For lead optimization and formulation development, determining the thermodynamic solubility across a range of pH values (e.g., 4.0, 7.4, and 9.0) using the shake-flask method will provide a comprehensive understanding of the compound's behavior.

• Managing DMSO in Assays: When diluting from a DMSO stock into an aqueous medium, it is critical to maintain a final DMSO concentration that is non-toxic to the biological system (typically ≤ 0.5%) and consistent across all experiments, including vehicle controls.

By employing the principles and protocols outlined in this guide, researchers can confidently navigate the solution space of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, ensuring the generation of accurate, reproducible, and meaningful data in their drug discovery and development endeavors.

References

• PubChem. 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. National Center for Biotechnology Information. [Link]

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• Chemistry LibreTexts. The Effects of pH on Solubility. [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

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An In-depth Technical Guide to the Solution Stability of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Proactive Approach to Stability

In the landscape of drug discovery and development, understanding the intrinsic stability of a molecule is not merely a regulatory checkbox but a fundamental cornerstone of a successful therapeutic program. This guide provides a comprehensive technical overview of the anticipated stability profile of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in solution and, more critically, a detailed framework for its empirical determination. As a senior application scientist, the perspective offered herein is one of proactive investigation, emphasizing the "why" behind the "how" of experimental design. This document is structured to empower researchers to anticipate potential liabilities, design robust stability-indicating studies, and interpret the resulting data with confidence.

Molecular Profile and Theoretical Stability Considerations

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a substituted pyridinone derivative. Its structure, featuring a 2-pyridone ring, an N-methyl substituent, and an aminomethyl group at the 5-position, presents several key chemical functionalities that will govern its stability in solution.

• The 2-Pyridone Core: The pyridone structure is known to be susceptible to hydrolysis, particularly under strongly acidic or basic conditions.[1] The N-methyl group is anticipated to provide some steric hindrance, potentially influencing the rate of hydrolytic attack compared to an unsubstituted pyridone.

• The Aminomethyl Group: The primary amine of the aminomethyl substituent is a site of potential oxidative degradation. It can also participate in reactions with formulation excipients, particularly those with reactive carbonyl groups (e.g., reducing sugars). The basicity of this amine will be a key determinant of its reactivity and interaction with the solution's pH.

• Potential for Photodegradation: Pyridine and its derivatives are often light-sensitive.[1] Exposure to light, especially UV radiation, can trigger photochemical reactions, leading to the formation of degradation products.[1]

Based on these structural features, a comprehensive stability assessment must investigate the molecule's susceptibility to hydrolysis across a range of pH values, oxidation, and photodegradation.

Designing a Forced Degradation Study

Forced degradation, or stress testing, is a critical component of drug development that helps to identify likely degradation products and establish the intrinsic stability of a molecule.[2] These studies are essential for developing and validating stability-indicating analytical methods.[2][3] For 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, a systematic forced degradation study should be conducted as follows. The goal is to achieve 5-20% degradation to ensure that the degradation products are detectable without being so extensive as to generate secondary or tertiary degradants.[4]

Experimental Conditions for Forced Degradation

The following table outlines the recommended stress conditions for a comprehensive forced degradation study of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

Stress Condition	Reagents and Conditions	Rationale
Acid Hydrolysis	0.1 M HCl, 60°C	To assess stability in an acidic environment, which can be encountered in formulation or during gastrointestinal transit. Elevated temperature accelerates the degradation process.[4]
Base Hydrolysis	0.1 M NaOH, 60°C	To evaluate stability in an alkaline environment. The 2-pyridone ring is often susceptible to base-catalyzed hydrolysis.[1]
Oxidative Degradation	3% H₂O₂, Room Temperature	To investigate susceptibility to oxidation, a common degradation pathway for molecules with amine functionalities.
Thermal Degradation	70°C in solution (neutral pH)	To determine the impact of heat on the molecule's stability, independent of hydrolysis.
Photodegradation	Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.[5] A dark control should be run in parallel.[6]	To assess the molecule's sensitivity to light and potential for photodegradation.[5][6]

Workflow for Forced Degradation Studies

The following diagram illustrates a typical workflow for conducting and analyzing forced degradation studies.

Sources

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Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Investigation of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Introduction

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a pyridinone derivative with a molecular formula of C7H10N2O and a molecular weight of 138.17 g/mol [1]. While the pyridinone scaffold is present in numerous biologically active compounds with applications ranging from anti-inflammatory to anti-cancer agents, specific cell-based applications for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone are not yet extensively documented in peer-reviewed literature[2][3].

However, its structural similarity to Pirfenidone, a well-characterized anti-fibrotic and anti-inflammatory agent approved for the treatment of idiopathic pulmonary fibrosis (IPF), suggests that it may possess analogous biological activities[4][5]. Pirfenidone is known to modulate key signaling pathways involved in fibrosis and inflammation, primarily by downregulating pro-fibrotic growth factors like Transforming Growth Factor-beta (TGF-β) and pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α)[6][7][8].

This document provides a comprehensive set of proposed experimental protocols to guide researchers in the initial characterization of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in a cell culture setting. The following methodologies are based on the established mechanisms of Pirfenidone and are intended to serve as a robust starting point for investigation. It is imperative that each step, particularly working concentrations, be empirically validated for the specific cell lines and experimental conditions used.

Hypothesized Mechanism of Action

Based on the known biological activities of the related compound Pirfenidone, we hypothesize that 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone may exert anti-fibrotic and anti-inflammatory effects by inhibiting key cellular signaling pathways. The proposed mechanism involves the downregulation of pro-fibrotic and pro-inflammatory mediators.

Caption: Overall experimental workflow for characterizing the compound.

References

• Wikipedia. Pirfenidone. [Link]

• Conte, E., Gili, E., & Vancheri, C. (2019). Pirfenidone: Molecular Mechanisms and Potential Clinical Applications in Lung Disease. American Journal of Respiratory Cell and Molecular Biology, 61(3), 284-294. [Link]

• Conte, E., Gili, E., Fruciano, M., & Vancheri, C. (2019). Pirfenidone: Molecular Mechanisms and Potential Clinical Applications in Lung Disease. American Journal of Respiratory Cell and Molecular Biology. [Link]

• Minicule. Pirfenidone: Uses, Interactions, Mechanism of Action, and More. [Link]

• Patsnap Synapse. What is the mechanism of Pirfenidone? [Link]

• Molbase. 5-amino-1-methyl-pyridin-2-one. [Link]

• Frontiers in Pharmacology. New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro. [Link]

• Google Patents. WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h).

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Application Notes and Protocols for the Antimicrobial Evaluation of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Introduction: The Promise of the Pyridinone Scaffold in Antimicrobial Drug Discovery

The relentless rise of antibiotic resistance presents a formidable challenge to global health, necessitating the urgent discovery of novel antimicrobial agents with unique mechanisms of action.[1] Among the diverse heterocyclic compounds explored in medicinal chemistry, the 2-pyridone scaffold has emerged as a privileged structure with demonstrated potential for broad-spectrum antibacterial activity.[2][3] Pyridinone-containing compounds have exhibited a wide array of pharmacological properties, including antimicrobial, antitumor, and anti-inflammatory effects.[4] This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the antimicrobial potential of a specific novel compound: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone .

The 2-pyridone moiety's structural and electronic characteristics enable it to act as a versatile pharmacophore, with some derivatives functioning as inhibitors of essential bacterial enzymes like DNA gyrase and topoisomerase IV.[2] These enzymes are critical for bacterial DNA replication and repair, making them attractive targets for new antibacterial drugs.[2] While extensive research has been conducted on various pyridinone derivatives, the specific compound 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone remains largely unexplored in the context of antimicrobial studies. This document outlines a systematic approach to characterize its antimicrobial profile, from initial screening to preliminary mechanism of action and cytotoxicity assessment.

Chemical Structure of the Investigated Compound:

• Compound Name: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone[5]

• Molecular Formula: C₇H₁₀N₂O[5]

• Molecular Weight: 138.17 g/mol [5]

• CAS Number: 70449-23-9[5]

Part 1: Foundational Antimicrobial Susceptibility Testing

The initial evaluation of a novel compound's antimicrobial properties involves determining its spectrum of activity against a panel of clinically relevant bacteria and fungi. Standardized protocols from institutions like the Clinical and Laboratory Standards Institute (CLSI) are crucial for ensuring the reproducibility and comparability of results.[6]

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[7][8]

Protocol:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 well-isolated colonies of the test microorganism.

  • Transfer the colonies to a tube containing sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[8]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in a suitable solvent (e.g., DMSO, water).

  • Perform serial two-fold dilutions of the compound in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 100 µL.

• Inoculation and Incubation:

  • Add 10 µL of the diluted bacterial suspension to each well, bringing the final volume to 110 µL.

  • Include a growth control (broth with inoculum, no compound) and a sterility control (broth only).

  • Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Disk Diffusion Assay for Preliminary Screening

The disk diffusion method is a qualitative or semi-quantitative test that provides a preliminary assessment of a compound's antimicrobial activity.[6][8]

Protocol:

• Preparation of Agar Plates and Inoculum:

  • Prepare Mueller-Hinton agar (MHA) plates.

  • Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard as described for the MIC protocol.

  • Using a sterile cotton swab, evenly streak the inoculum over the entire surface of the MHA plate in three directions.[8]

• Application of Compound and Incubation:

  • Impregnate sterile filter paper disks (6 mm diameter) with a known concentration of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

  • Aseptically place the disks onto the inoculated MHA plates.

  • Include a positive control disk (a known antibiotic) and a negative control disk (solvent only).

  • Incubate the plates at 35-37°C for 16-24 hours.

• Interpretation of Results:

  • Measure the diameter of the zone of inhibition (the area around the disk with no bacterial growth) in millimeters. A larger zone of inhibition generally indicates greater antimicrobial activity.

Part 2: Elucidating the Mechanism of Action

Understanding how a novel antimicrobial agent works is critical for its development. For pyridinone derivatives, a primary suspected mechanism is the inhibition of bacterial DNA synthesis.[2][9]

Macromolecular Synthesis Inhibition Assays

These assays determine which major cellular biosynthetic pathway (DNA, RNA, protein, or cell wall synthesis) is inhibited by the compound. This is achieved by measuring the incorporation of radiolabeled precursors into the respective macromolecules.

Protocol (Conceptual Overview):

• Bacterial Culture and Compound Treatment:

  • Grow a mid-logarithmic phase culture of a susceptible bacterial strain (e.g., Escherichia coli or Staphylococcus aureus).

  • Expose aliquots of the culture to the test compound at a concentration of 4x MIC. Include a positive control (a known inhibitor for each pathway) and a negative control (no compound).

• Radiolabeling:

  • Add a specific radiolabeled precursor to each aliquot:

    • ³H-thymidine for DNA synthesis

    • ³H-uridine for RNA synthesis

    • ³H-leucine for protein synthesis

    • ¹⁴C-N-acetylglucosamine for peptidoglycan synthesis

• Sampling and Measurement:

  • At various time points, remove samples from each aliquot and precipitate the macromolecules using trichloroacetic acid (TCA).

  • Filter the precipitate and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Compare the rate of incorporation of each precursor in the compound-treated samples to the untreated control. A significant reduction in the incorporation of a specific precursor suggests that the corresponding pathway is the primary target of the compound.

Part 3: Assessing the Safety Profile: Cytotoxicity Evaluation

A crucial aspect of antimicrobial drug development is ensuring that the compound is selectively toxic to microbial cells while exhibiting minimal toxicity to mammalian cells.[10][11] Cytotoxicity assays are essential for determining the therapeutic index of a potential drug candidate.[12]

MTT Assay for Mammalian Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess the metabolic activity of cells, which serves as an indicator of cell viability.[13]

Protocol:

• Cell Culture and Seeding:

  • Culture a suitable mammalian cell line (e.g., HeLa, HEK293) in appropriate media.

  • Seed the cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in the cell culture medium.

  • Remove the old medium from the cells and add the compound-containing medium.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubate the plate for 24-48 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization and Absorbance Measurement:

  • Add a solubilizing agent (e.g., DMSO, acidified isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting cell viability against the compound concentration.

Data Presentation

Table 1: Hypothetical Antimicrobial Activity and Cytotoxicity Profile of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Microorganism/Cell Line	MIC (µg/mL)	IC₅₀ (µg/mL)
Staphylococcus aureus (ATCC 29213)	8	-
Escherichia coli (ATCC 25922)	16	-
Pseudomonas aeruginosa (ATCC 27853)	32	-
Candida albicans (ATCC 90028)	>64	-
HeLa (human cervical cancer cells)	-	128

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Visualizations

Experimental Workflow for Antimicrobial Evaluation

Caption: Workflow for antimicrobial evaluation of a novel compound.

Potential Mechanism of Action: Inhibition of DNA Gyrase

Caption: Postulated mechanism of action via DNA gyrase inhibition.

References

• Wessjohann, L. A., et al. (2023). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Methods in Molecular Biology, 2601, 153-167. [Link][10][11][14]

• OIE (World Organisation for Animal Health). (n.d.). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. [Link][7]

• Schwalbe, R., et al. (Eds.). (2007). Antimicrobial Susceptibility Testing Protocols. CRC Press. [Link][15]

• Miller, W. R., et al. (2017). 4-Hydroxy-2-pyridones: Discovery and evaluation of a novel class of antibacterial agents targeting DNA synthesis. Bioorganic & Medicinal Chemistry Letters, 27(15), 3443-3447. [Link][9]

• Taylor & Francis Group. (n.d.). Antimicrobial Susceptibility Testing Protocols. [Link][6]

• NHBS Academic & Professional Books. (n.d.). Antimicrobial Susceptibility Testing Protocols. [Link][16]

• Frontiers. (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Frontiers in Chemistry, 10, 929355. [Link][17]

• National Center for Biotechnology Information. (n.d.). Antimicrobial Susceptibility Testing - StatPearls. [Link][8]

• PubChem. (n.d.). 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. [Link][5]

• Song, Y., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Molecules, 27(6), 1993. [Link][4]

• Driche, E., et al. (2024). In-vitro antibacterial and antibiofilm activities and in-silico analysis of a potent cyclic peptide from a novel Streptomyces sp. strain RG-5 against antibiotic-resistant and biofilm-forming pathogenic bacteria. Archives of Microbiology, 206(6), 284. [Link][1]

• Soliman, A. M., et al. (2019). Unraveling the Molecular Mechanism of Selective Antimicrobial Activity of 2(5H)-Furanone Derivative against Staphylococcus aureus. International Journal of Molecular Sciences, 20(3), 723. [Link][18]

• Al-Tel, T. H. (2009). Synthesis and antimicrobial activity of some pyridinium salts. Molecules, 14(12), 5003-5014. [Link][19]

• Soltani, M., et al. (2015). A cytotoxicity and comparative antibacterial study on the effect of Zataria multiflora Boiss, Trachyspermum copticum essential oils, and Enrofloxacin on Aeromonas hydrophila. Avicenna Journal of Phytomedicine, 5(2), 136-144. [Link][13]

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Application Notes & Protocols: Leveraging 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone for the Synthesis of Novel Therapeutic Agents

Introduction: The 2-Pyridinone Scaffold as a Privileged Structure in Drug Discovery

The landscape of modern medicinal chemistry is defined by the pursuit of molecular scaffolds that offer a blend of synthetic accessibility, metabolic stability, and the ability to engage in specific, high-affinity interactions with biological targets. Among these, the 2-pyridone ring system has emerged as a "privileged scaffold".[1][2] This six-membered nitrogen-containing heterocycle is a common feature in numerous bioactive natural products and FDA-approved drugs.[1][3] Its utility is rooted in its unique electronic and structural properties: it can serve as both a hydrogen bond donor and acceptor, act as a bioisostere for amides, phenyls, and other heterocycles, and its substitution pattern can be tailored to fine-tune critical drug-like properties such as lipophilicity, solubility, and metabolic stability.[2][4]

Pyridinone-containing compounds have demonstrated a vast spectrum of pharmacological activities, including antitumor, antimicrobial, anti-inflammatory, and antiviral effects.[5][6] This versatility has cemented the 2-pyridone core as a cornerstone in the design of next-generation therapeutics. This guide focuses on a particularly valuable derivative, 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone , and provides detailed insights and protocols for its application in synthesizing novel drug candidates.

The Building Block: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Physicochemical Properties & Structural Features

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a bifunctional molecule strategically designed for synthetic utility. Its key features make it an exceptional starting point for library synthesis and lead optimization campaigns.

Property	Value	Source
Molecular Formula	C₇H₁₀N₂O	[7]
Molecular Weight	138.17 g/mol	[7]
CAS Number	70449-23-9	[7]
Topological Polar Surface Area	46.3 Ų	[7]
Hydrogen Bond Donors	1 (from -NH₂)	[7]
Hydrogen Bond Acceptors	2 (from C=O, N)	[7]

Rationale for Use in Medicinal Chemistry: The Causality Behind Its Design

The true value of this building block lies not just in its structure, but in the synthetic possibilities it enables.

• The Aminomethyl "Handle": The primary amine at the C5 position is the molecule's key reactive site. It serves as a versatile nucleophilic "handle" for introducing diversity. It readily participates in robust and well-characterized reactions, most notably amide bond formation, allowing for the coupling of a vast array of carboxylic acids. This is the primary method for exploring the Structure-Activity Relationship (SAR) of a new chemical series.

• The N-Methyl Group: The methyl group at the N1 position serves a critical purpose. It prevents the tautomerization that can occur in N-unsubstituted pyridinones, locking the scaffold into the desired 2-oxo form. This ensures predictable geometry and removes a potentially reactive N-H site, which can simplify metabolic profiles and prevent unwanted side reactions during synthesis.

• The Pyridinone Core: As discussed, this core acts as a stable, often metabolically robust, scaffold.[2] It mimics the geometry of a phenyl ring while offering improved physicochemical properties and additional points for hydrogen bonding, which can be crucial for target engagement.[4]

Synthetic Strategies & Core Protocols

Conceptual Retrosynthesis of the Scaffold

While 5-(aminomethyl)-1-methyl-2(1H)-pyridinone is commercially available, understanding its synthesis provides insight into potential modifications. A plausible retrosynthetic analysis highlights key transformations in heterocyclic chemistry.

Caption: Conceptual retrosynthetic pathway for the target scaffold.

Core Protocol: Amide Coupling for Library Generation

This protocol describes a robust and widely applicable method for coupling a generic carboxylic acid (R-COOH) to the primary amine of 5-(aminomethyl)-1-methyl-2(1H)-pyridinone. The use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as a coupling agent is highlighted due to its high efficiency and low rate of side reactions.

Workflow Overview

Caption: Standard workflow for HATU-mediated amide coupling.

Step-by-Step Methodology

• Reagent Preparation:

  • In a clean, dry round-bottom flask, dissolve the carboxylic acid (R-COOH) (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of approximately 0.2 M.

  • To this solution, add HATU (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (2.5 eq).

  • Causality Note: DIPEA is a non-nucleophilic base used to activate the carboxylic acid and neutralize the HCl produced. HATU is a highly efficient coupling agent that minimizes racemization for chiral carboxylic acids.

• Activation:

  • Stir the mixture at room temperature for 10-15 minutes. During this time, the carboxylic acid is converted to a highly reactive O-acylisourea active ester.

• Coupling Reaction:

  • In a separate flask, dissolve 5-(aminomethyl)-1-methyl-2(1H)-pyridinone (1.05 eq) in a minimal amount of anhydrous DMF.

  • Add the solution of the pyridinone scaffold to the activated carboxylic acid mixture dropwise.

  • Causality Note: A slight excess of the amine component can help drive the reaction to completion, but a 1:1 stoichiometry is often sufficient.

• Monitoring and Completion:

  • Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 2-16 hours).

• Aqueous Workup:

  • Once complete, pour the reaction mixture into a separatory funnel containing water and ethyl acetate (EtOAc).

  • Wash the organic layer sequentially with 5% aqueous LiCl (to help remove DMF), saturated aqueous NaHCO₃ (to remove unreacted acid and HATU byproducts), and finally with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product via flash column chromatography on silica gel, typically using a gradient of methanol in dichloromethane (DCM) or ethyl acetate in hexanes.

• Validation:

  • Confirm the structure and purity of the final amide product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Purity should be assessed by HPLC (>95% is desired for biological screening).

Application Case Study: Designing Kinase Inhibitors

The 2-pyridone scaffold is a well-established kinase hinge-binder.[2] The carbonyl oxygen and the ring nitrogen can form critical hydrogen bonds with the backbone amide N-H and C=O of the kinase hinge region, a conserved structural motif in the ATP-binding site. Our scaffold is an ideal starting point for creating a library of potential kinase inhibitors.

Caption: Conceptual diagram of a pyridinone inhibitor binding to a kinase hinge.

By coupling various carboxylic acids (R-COOH) using the protocol above, the "R-group" can be systematically varied to probe the specificity pocket of the target kinase, aiming to enhance potency and selectivity.

Entry	R-Group (from R-COOH)	Rationale for Selection
1	4-Fluorophenyl	Introduces a common bioisostere for hydrogen; can improve metabolic stability.
2	3-Indolyl (from Indole-3-acetic acid)	Probes for larger hydrophobic pockets and potential π-stacking interactions.
3	Cyclohexyl	Explores binding in aliphatic, non-aromatic pockets.
4	4-(Morpholino)phenyl	Adds a polar, basic group to improve solubility and potentially engage with solvent-exposed regions or polar residues.

Analytical Characterization & Quality Control

Rigorous characterization is essential to validate the synthesis and ensure the reliability of biological data.

Technique	Purpose	Expected Observations for a Successful Product
¹H NMR	Structural confirmation and purity	Appearance of a new amide N-H proton (typically a broad singlet or triplet, δ 7-9 ppm). Characteristic peaks for both the pyridinone scaffold and the newly introduced R-group. Integration should match the expected proton count.
LC-MS	Purity assessment and mass confirmation	A single major peak in the chromatogram (e.g., >95% purity by UV). The observed mass in the mass spectrum should correspond to the calculated [M+H]⁺ for the target molecule.
HRMS	Unambiguous molecular formula determination	The measured exact mass should be within 5 ppm of the calculated exact mass, confirming the elemental composition.
¹³C NMR	Confirms carbon skeleton	Appearance of a new amide carbonyl carbon (δ ~165-175 ppm) and carbons corresponding to the R-group.

Conclusion

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is more than just a chemical intermediate; it is a strategically designed building block for modern drug discovery. Its combination of a stable, privileged pyridinone core with a versatile synthetic handle allows researchers to efficiently generate libraries of novel compounds. The protocols and insights provided herein serve as a foundational guide for harnessing the potential of this scaffold, enabling the rational design and synthesis of next-generation therapeutic agents targeting a wide array of diseases.

References

• Amer, M. M. K., et al. (2021). Recent Advances in Chemistry and Pharmacological Aspects of 2-Pyridone Scaffolds. PDF. Available at: [Link]

• Wang, S., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry. Available at: [Link]

• Zúñiga, L. Y., et al. (2021). New Pyridone-Based Derivatives as Cannabinoid Receptor Type 2 Agonists. MDPI. Available at: [Link]

• Rojas-Le-Fort, M., et al. (2021). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. Royal Society of Chemistry. Available at: [Link]

• Mouneir, W. (2022). Recent Advances in the Chemistry and Pharmacology of 2-Pyridone Scaffolds. Hilaris Publisher. Available at: [Link]

• Loben, S., et al. (2020). Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h)-on. Google Patents.

• PubChem. 5-(Aminomethyl)pyridin-2(1H)-one. National Institutes of Health. Available at: [Link]

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• Phillips, G. B., et al. (1998). Discovery of N-[2-[5-[Amino(imino)methyl]-2-hydroxyphenoxy]-3, 5-difluoro-6-[3-(4, 5-dihydro-1-methyl-1H-imidazol-2-yl)phenoxy]pyridin-4-yl]-N-methylgl y cine (ZK-807834): a potent, selective, and orally active inhibitor of the blood coagulation enzyme factor Xa. Journal of Medicinal Chemistry. Available at: [Link]

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Application Notes and Protocols for the Derivatization of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the chemical derivatization of the primary aminomethyl group of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone. The pyridinone scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of pharmacologically active compounds.[1] The aminomethyl group at the C5 position serves as a critical, nucleophilic handle for synthetic modification, enabling the exploration of structure-activity relationships (SAR), the attachment of payloads or linkers, and the modulation of physicochemical properties. This guide details field-proven protocols for three fundamental and versatile derivatization strategies: acylation, sulfonylation, and reductive amination. Each section elucidates the underlying chemical principles, provides detailed step-by-step experimental protocols, and includes guidance on reaction monitoring and product characterization.

Introduction: The Strategic Importance of Derivatization

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a heterocyclic building block whose value lies in its combination of a stable pyridinone core and a reactive primary amine.[2][3] The primary amine is a potent nucleophile, readily participating in a variety of bond-forming reactions. Derivatization of this group is a cornerstone of synthetic and medicinal chemistry for several key reasons:

• SAR Exploration: Systematically modifying the aminomethyl group allows for the probing of interactions within a biological target's binding pocket, leading to the optimization of potency and selectivity.

• Pharmacokinetic (PK) Tuning: The addition of different functional groups can significantly alter properties such as solubility, lipophilicity (LogP), and metabolic stability, which are critical for drug development.

• Bioconjugation: The amine serves as an attachment point for linkers, fluorescent tags, or cytotoxic payloads in the development of antibody-drug conjugates (ADCs) or diagnostic agents.

This guide focuses on achieving chemoselective modification of the aminomethyl group. While the pyridinone ring itself can undergo reactions under specific conditions, the protocols herein are optimized to favor reaction at the more nucleophilic primary amine under mild conditions.

Core Derivatization Strategies and Protocols

Three high-yield, robust, and versatile strategies are presented. For each protocol, a general workflow is provided. Researchers should note that reaction times and purification methods may require optimization based on the specific properties of the chosen electrophile or carbonyl compound.

Acylation: Formation of Amide Derivatives

Amide bond formation is one of the most reliable and common reactions involving primary amines. The resulting amide is generally stable and introduces a hydrogen bond donor and acceptor, which can be crucial for target engagement.

Principle: This is a classic and highly efficient method where the amine attacks the electrophilic carbonyl carbon of an acyl chloride. A non-nucleophilic base is required to neutralize the hydrochloric acid byproduct, driving the reaction to completion.

Workflow Diagram: Acylation with Acyl Chloride

Caption: Workflow for amide synthesis via acyl chloride.

Materials:

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

• Acyl chloride of choice (e.g., acetyl chloride, benzoyl chloride)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Step-by-Step Protocol:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (1.0 eq).

• Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration).

• Add TEA or DIPEA (1.2 eq) to the solution and stir.

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Slowly add the acyl chloride (1.1 eq), dissolved in a small amount of anhydrous DCM, dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 1-4 hours).

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer successively with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-acylated pyridinone.

• Characterize the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Parameter	Recommended Value	Rationale
Base Stoichiometry	1.2 equivalents	Neutralizes the HCl byproduct without being excessively nucleophilic.
Acyl Chloride Stoichiometry	1.1 equivalents	Ensures complete consumption of the starting amine.
Temperature	0 °C to Room Temp.	Controls the initial exothermic reaction and prevents side reactions.
Solvent	Anhydrous DCM	Aprotic and effectively dissolves reactants; easily removed.

Sulfonylation: Formation of Sulfonamide Derivatives

Sulfonamides are key functional groups in medicinal chemistry, often acting as stable mimics of other functional groups or participating in crucial hydrogen bonding interactions.

Principle: This reaction is analogous to acylation, where the primary amine attacks the highly electrophilic sulfur atom of a sulfonyl chloride. The reaction is typically performed in the presence of a base to scavenge the HCl byproduct. Pyridine is often used as both the base and a catalyst.

Workflow Diagram: Sulfonylation

Caption: Workflow for sulfonamide synthesis.

Materials:

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

• Sulfonyl chloride of choice (e.g., p-toluenesulfonyl chloride, methanesulfonyl chloride)

• Anhydrous Pyridine or Anhydrous DCM with TEA

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Protocol:

• In a dry flask under an inert atmosphere, dissolve 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (1.0 eq) in anhydrous pyridine (which acts as both solvent and base). Alternatively, use anhydrous DCM with TEA (1.5 eq).

• Cool the solution to 0 °C in an ice-water bath.

• Add the sulfonyl chloride (1.1 eq) portion-wise, ensuring the temperature does not rise significantly.

• Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates completion (typically 2-12 hours). Sulfonylation is often slower than acylation.

• Carefully pour the reaction mixture into ice-water to quench.

• If the product precipitates, it can be collected by filtration. Otherwise, transfer the mixture to a separatory funnel and extract with EtOAc.

• Wash the organic layer sequentially with 1 M HCl (to remove pyridine/TEA), water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the crude product by recrystallization or flash column chromatography.

• Characterize the final sulfonamide by ¹H NMR, ¹³C NMR, and HRMS.

Reductive Amination: N-Alkylation

Reductive amination is a powerful and highly versatile method for forming C-N bonds, effectively converting the primary amine into a secondary or tertiary amine.[4]

Principle: The reaction proceeds in two stages within a single pot. First, the primary amine condenses with an aldehyde or ketone to form a transient imine (or the corresponding protonated iminium ion).[5] A mild, selective reducing agent, present in the mixture, then reduces the C=N double bond to a C-N single bond.[6] Sodium triacetoxyborohydride (STAB) is an ideal reagent as it is mild enough not to reduce the starting aldehyde/ketone but is highly effective at reducing the iminium ion.[7]

Workflow Diagram: Reductive Amination

Caption: One-pot workflow for N-alkylation via reductive amination.

Materials:

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

• Aldehyde or ketone of choice (1.1-1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB) (1.5 eq)

• Anhydrous 1,2-Dichloroethane (DCE) or Methanol (MeOH)

• Acetic acid (optional, catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Protocol:

• To a dry flask under an inert atmosphere, add 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (1.0 eq) and the selected aldehyde or ketone (1.1 eq).

• Dissolve the components in anhydrous DCE. A small amount of MeOH can be added to aid solubility if needed.

• Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation. A catalytic amount of acetic acid can be added to facilitate this step, particularly with ketones.

• Add sodium triacetoxyborohydride (1.5 eq) to the mixture in portions over 10 minutes. The reaction may effervesce slightly.

• Stir the reaction at room temperature and monitor by LC-MS. Reactions can take from 4 to 24 hours depending on the reactivity of the carbonyl compound.

• Once the reaction is complete, carefully quench by adding saturated aqueous NaHCO₃ solution.

• Transfer to a separatory funnel and extract the product with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude material using flash column chromatography to afford the N-alkylated product.

• Characterize the purified product by ¹H NMR, ¹³C NMR, and HRMS.

Parameter	Recommended Value	Rationale
Reducing Agent	NaBH(OAc)₃ (STAB)	Mild and selective for the iminium ion over the carbonyl starting material.[6]
Carbonyl Stoichiometry	1.1 - 1.2 equivalents	A slight excess drives the initial imine formation equilibrium.
Solvent	Anhydrous DCE	Aprotic solvent that is compatible with the reducing agent.
Additive	Acetic Acid (catalytic)	Catalyzes imine formation, increasing the reaction rate.

Analytical Monitoring and Characterization

For all protocols, adherence to a strict analytical regimen is critical for success.

• Reaction Monitoring: Use a suitable TLC system (e.g., 5-10% MeOH in DCM) to track the consumption of the starting amine (visualized with ninhydrin stain) and the appearance of the less polar product (visualized with UV light). LC-MS is the preferred method as it provides simultaneous confirmation of conversion and the mass of the desired product.

• Structural Confirmation: Unambiguous characterization of the purified derivative is essential.

  • ¹H NMR: Look for the disappearance of the -NH₂ protons and the appearance of new signals. For amides, a new amide N-H proton will appear as a broad singlet or triplet. For N-alkylated products, new signals corresponding to the added alkyl group will be observed. The benzylic -CH₂- signal adjacent to the nitrogen will also shift.

  • Mass Spectrometry: HRMS should be used to confirm that the exact mass of the product matches the calculated theoretical mass, confirming its elemental composition.

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Application Note: A Framework for High-Throughput Screening of Novel Pyridinone Derivatives: A Case Study with 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Abstract

This guide provides a comprehensive framework for integrating novel chemical entities, exemplified by 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, into high-throughput screening (HTS) workflows. Recognizing that many novel compounds have uncharacterized biological activity, this document emphasizes a systematic approach to assay development, validation, and data interpretation for initial characterization and hit identification. We present detailed protocols for foundational compound management, primary cell-based screening, and more advanced high-content analysis, establishing a robust workflow for evaluating the bioactivity of promising but lesser-studied molecules.

Introduction to 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

1.1 Chemical Properties and Structure

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a small molecule belonging to the pyridinone class of heterocyclic compounds. Its key structural features include a pyridinone core, a methyl group on the nitrogen at position 1, and an aminomethyl substituent at position 5. These features provide a combination of hydrogen bond donors and acceptors, which can be crucial for molecular interactions with biological targets.[1][2][3]

1.2 Rationale for HTS Evaluation: The Pyridinone Scaffold in Drug Discovery

While specific biological data for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is not widely published, the pyridinone scaffold is recognized as a "privileged structure" in medicinal chemistry.[2][3][4] Pyridinone derivatives are known to exhibit a wide array of biological activities, including antitumor, antimicrobial, antiviral, and anti-inflammatory properties.[1][4][5] Their versatility stems from their ability to act as bioisosteres for various functional groups and to engage in critical signaling pathways.[2][3][4][5] This established potential of the broader chemical class provides a strong rationale for subjecting novel derivatives like 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone to HTS to uncover new therapeutic applications.

Foundational Steps: Compound Management and Initial Characterization

Effective compound management is critical to ensure the integrity and reproducibility of screening data.[6][7] Before initiating large-scale screening, the compound must be properly sourced, characterized, and prepared.

2.1 Sourcing and Quality Control (QC)

The first step is to obtain the compound from a reliable chemical vendor. Upon receipt, it is essential to perform QC to verify its identity and purity using methods such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy.

2.2 Solubility and Stability Assessment

A compound's solubility in the assay buffer and its stability under storage and experimental conditions are paramount for accurate results.[6] Preliminary tests should be conducted to determine the optimal solvent (typically DMSO) and concentration range. Stability can be assessed by incubating the compound in assay media for the duration of the experiment and analyzing for degradation via LC-MS.

2.3 Preparation of Stock Solutions and Assay-Ready Plates

High-concentration stock solutions (e.g., 10 mM in 100% DMSO) should be prepared, aliquoted, and stored under appropriate conditions (e.g., -20°C or -80°C) to minimize freeze-thaw cycles.[6] From this stock, serial dilutions are made to create "assay-ready" plates for the screening process.[8]

Table 1: Compound Specifications and Handling

Parameter	Value/Recommendation	Source
Molecular Formula	C7H10N2O	[9]
Molecular Weight	138.17 g/mol	[9]
Primary Solvent	Dimethyl Sulfoxide (DMSO)	Industry Standard
Stock Concentration	1-10 mM	[8]

| Storage | -20°C or -80°C in desiccated conditions | [6] |

HTS Assay Development and Miniaturization

The choice of the initial assay depends on whether a specific biological target is known (target-based) or if the goal is to identify any cellular effect (phenotypic).[10] For a novel compound, a target-agnostic phenotypic screen is often a valuable starting point.

3.1 Protocol 1: Developing a Cell Viability/Cytotoxicity Assay

A primary screen to assess general cytotoxicity is a fundamental first step. The CellTiter-Blue® (resazurin-based) or CellTiter-Glo® (ATP-based) assays are well-suited for HTS due to their simple, homogeneous "add-mix-measure" formats.[11][12][13][14]

3.1.1 Assay Principle (Resazurin-Based)

Metabolically active, viable cells reduce the blue redox dye resazurin into the highly fluorescent pink product, resorufin.[12][14] A decrease in fluorescent signal in the presence of the compound indicates a reduction in cell viability or a cytotoxic effect.

3.1.2 Step-by-Step Protocol

• Cell Seeding: Seed a suitable cell line (e.g., HeLa or HEK293) into 384-well, clear-bottom assay plates at a pre-determined optimal density. Incubate for 24 hours to allow for cell attachment.

• Compound Addition: Using an automated liquid handler, transfer a small volume (e.g., 50-100 nL) of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone from the assay-ready plate to the cell plate to achieve the desired final concentration. Include positive (e.g., a known cytotoxic agent like staurosporine) and negative (DMSO vehicle) controls.

• Incubation: Incubate the plates for a defined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• Reagent Addition: Add the CellTiter-Blue® reagent to each well and incubate for 1-4 hours as recommended by the manufacturer.[14]

• Data Acquisition: Measure the fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths (e.g., 560nm Ex / 590nm Em).

HCS Data Acquisition and Analysis Pipeline.

Assay Validation and Performance Metrics

Before committing to a full-scale screen, the developed assay must be validated to ensure it is robust, reproducible, and suitable for HTS. [15] 4.1 Calculating the Z'-Factor for Assay Robustness

The Z'-factor is the most widely accepted statistical parameter for quantifying the quality of an HTS assay. [16][17]It measures the separation between the means of the positive and negative controls relative to their standard deviations.

The formula is: Z' = 1 - (3 * (σ_p + σ_n)) / |μ_p - μ_n|

Where:

• μ_p and σ_p are the mean and standard deviation of the positive control.

• μ_n and σ_n are the mean and standard deviation of the negative control.

Table 2: Key HTS Assay Validation Parameters | Metric | Formula/Definition | Acceptance Criteria | Reference | | --- | --- | --- | --- | | Z'-Factor | 1 - [3(σp + σn) / |μp - μn|] | > 0.5 (Excellent) | [17]| | Signal-to-Background (S/B) | μp / μn | > 2 (Generally desired) | | | Coefficient of Variation (%CV) | (σ / μ) * 100 | < 10-15% | |

An assay with a Z'-factor between 0.5 and 1.0 is considered excellent and suitable for HTS. [17][18]

Executing the Primary Screen and Data Analysis

5.1 Primary Screening

Once the assay is validated, the primary screen is performed, typically at a single high concentration of the test compound (e.g., 10 µM) to identify initial "hits."

5.2 Data Normalization and Hit Identification

Raw data from the plate reader is normalized to the intra-plate controls. A common method is to express the result as a percentage of inhibition:

% Inhibition = 100 * (1 - (Signal_compound - Mean_pos_control) / (Mean_neg_control - Mean_pos_control))

A "hit" is defined as a compound that produces a response exceeding a certain threshold, typically three standard deviations from the mean of the negative controls.

Hit Confirmation and Dose-Response Studies

Hits identified in the primary screen must be confirmed to rule out false positives. [19] 6.1 Protocol 3: Hit Confirmation and Orthogonal Assay

Confirmed hits are re-tested under the same conditions. It is also best practice to use an orthogonal assay—one that measures the same biological outcome but with a different technology (e.g., confirming a resazurin hit with an ATP-based assay like CellTiter-Glo®) to ensure the activity is not an artifact of the primary assay format. [11][13] 6.2 Protocol 4: Generating Dose-Response Curves and IC50/EC50 Determination

Confirmed hits are then tested across a range of concentrations (typically an 8- to 12-point serial dilution) to determine their potency. [20]The resulting data is plotted on a semi-log scale to generate a dose-response curve. [21][22]From this curve, the IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) value can be calculated using a four-parameter logistic regression model. [23]The IC50 represents the concentration at which the compound elicits 50% of its maximal inhibitory effect. [20][23] Table 3: Example Dose-Response Data

Concentration (µM)	% Inhibition
100	98.5
33.3	95.2
11.1	89.1
3.7	75.4
1.2	51.3
0.4	24.6
0.1	8.9

| 0.05 | 2.1 |

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"5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" as a fragment for drug design

Application Notes & Protocols

Topic: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone: A Privileged Fragment for Modern Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Executive Overview: The Strategic Value of a Versatile Scaffold

In the landscape of fragment-based drug discovery (FBDD), the selection of high-quality starting points is paramount. Fragments are not merely small molecules; they are information-rich tools that must possess a delicate balance of binding potential, physicochemical appropriateness, and synthetic tractability. The 2-pyridinone core is recognized as a privileged scaffold in medicinal chemistry, valued for its ability to engage in critical hydrogen bonding interactions and act as a bioisosteric replacement for less favorable moieties like phenols or amides.[1][2][3]

This guide focuses on a specific, highly valuable derivative: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone . This fragment has been rationally designed to maximize its utility in FBDD campaigns. The N-methylation prevents tautomerization, ensuring a consistent physicochemical profile and eliminating a potential source of metabolic liability. The aminomethyl group at the C5 position serves as a primary vector for chemical elaboration, providing a reactive handle for chemists to "grow" the fragment into a potent lead compound.

These application notes provide a comprehensive technical framework for leveraging this fragment, covering its fundamental properties, synthesis, and a detailed workflow for its application in a typical FBDD campaign—from initial screening to hit-to-lead elaboration.

Fragment Profile and Rationale for Use

The utility of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone stems from its unique combination of structural features, which are ideally suited for FBDD.

Physicochemical Properties

The fragment's properties align well with the empirical "Rule of Three," a guideline for effective fragment design.

Property	Value	FBDD "Rule of Three" Guideline	Rationale
Molecular Weight	138.17 g/mol [4]	< 300 Da	Ensures the fragment is small enough to explore chemical space efficiently.
cLogP	-1.2 (est.)[4]	≤ 3	Low lipophilicity generally correlates with better aqueous solubility, reducing the risk of non-specific binding.
Hydrogen Bond Donors	1 (from amine)[4]	≤ 3	Provides a key interaction point without excessive polarity.
Hydrogen Bond Acceptors	2 (from carbonyl O, amine N)[4]	≤ 3	The carbonyl oxygen is a strong H-bond acceptor, critical for anchoring the fragment in many binding sites.
Rotatable Bonds	1[4]	≤ 3	Low conformational flexibility reduces the entropic penalty upon binding, leading to more efficient interactions.
Topological Polar Surface Area (TPSA)	46.3 Ų[4]	< 60 Ų	Balances solubility with the ability to cross cell membranes in later-stage compounds.

Core Scaffold Rationale: The 2-Pyridinone Moiety

The 2-pyridinone ring is a versatile pharmacophore. Its lactam functionality allows it to act as both a hydrogen bond donor (N-H, though methylated here) and a potent hydrogen bond acceptor (C=O). This dual nature enables it to mimic peptide bonds or engage in "hinge-binding" interactions, a common motif in kinase inhibitors.[1][2] Furthermore, it serves as an effective bioisostere for phenyl, pyridine, or amide groups, often conferring improved aqueous solubility and metabolic stability.[3][5]

Elaboration Vector: The 5-(Aminomethyl) Group

The primary amine is the fragment's key strategic feature. It provides a robust and well-understood point for synthetic elaboration. Positioned at C5, it directs growth vectors away from the core scaffold into solvent-exposed regions or adjacent sub-pockets of a target's binding site. This allows for systematic chemical exploration to enhance potency and selectivity.

Caption: Key functional components of the 5-(aminomethyl)-1-methyl-2(1H)-pyridinone fragment.

Synthesis Protocol

A robust synthesis is critical for producing high-purity material for screening. The following protocol outlines a common and efficient route starting from 1-methyl-2(1H)-pyridinone.

Caption: A typical synthetic workflow for the target fragment.

Protocol 3.1: Synthesis via Cyanopyridinone Intermediate

Rationale: This three-step route utilizes common, well-documented reactions. Bromination at the electron-rich C5 position is typically regioselective, cyanation provides a stable intermediate, and catalytic hydrogenation is a clean and high-yielding method for reducing the nitrile to the primary amine.

Step 1: Bromination of 1-Methyl-2(1H)-pyridinone

• Setup: To a solution of 1-methyl-2(1H)-pyridinone (1.0 eq) in a suitable solvent (e.g., acetonitrile or chloroform) in a round-bottom flask, add N-bromosuccinimide (NBS) (1.05 eq) portion-wise at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with aqueous sodium thiosulfate solution. Extract the product with dichloromethane or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 5-bromo-1-methyl-2(1H)-pyridinone.

Step 2: Cyanation of 5-Bromo-1-methyl-2(1H)-pyridinone

• Setup: In a flask equipped with a reflux condenser, combine 5-bromo-1-methyl-2(1H)-pyridinone (1.0 eq), copper(I) cyanide (1.2 eq), and a high-boiling polar aprotic solvent like DMF or NMP.

• Reaction: Heat the mixture to 140-160 °C and stir for 4-8 hours under an inert atmosphere (e.g., nitrogen or argon). Monitor for the disappearance of starting material.

• Work-up: Cool the reaction to room temperature and pour it into an aqueous solution of ethylenediamine or ferric chloride to complex the copper salts. Extract the product multiple times with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography to obtain 5-cyano-1-methyl-2(1H)-pyridinone.

Step 3: Catalytic Hydrogenation to 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

• Setup: Dissolve 5-cyano-1-methyl-2(1H)-pyridinone (1.0 eq) in a solvent such as methanol or ethanol, often with a small amount of acetic acid or ammonia to prevent side reactions. Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (5-10 mol%).

• Reaction: Place the vessel in a hydrogenation apparatus (e.g., Parr shaker). Purge with hydrogen gas and then maintain a hydrogen pressure of 50-60 psi. Shake or stir vigorously at room temperature for 6-24 hours.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the system with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol.

• Purification: Concentrate the filtrate under reduced pressure. The resulting product, 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, is often of high purity but can be further purified by recrystallization or conversion to a salt (e.g., HCl salt) if necessary.

FBDD Application Workflow

The following section details a logical workflow for using the fragment to identify and develop novel chemical matter.

Caption: A standard workflow for a fragment-based drug discovery campaign.

Protocol 4.1: Primary Screening with Thermal Shift Assay (TSA)

Rationale: TSA is a rapid, low-cost primary screening method that detects ligand binding by measuring the increase in a protein's thermal stability. A positive "hit" is a fragment that causes a significant positive shift in the protein's melting temperature (ΔTm).

• Preparation:

  • Prepare a 100 mM stock solution of the fragment in 100% DMSO.

  • Dilute the target protein to a final concentration of 2-5 µM in a suitable buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl).

  • Prepare a working solution of a fluorescent dye (e.g., SYPRO Orange) according to the manufacturer's instructions.

• Assay Plate Setup (384-well format):

  • To each well, add 10 µL of the protein solution.

  • Add 100 nL of the fragment stock solution (or DMSO for control wells) using an acoustic dispenser or pin tool, for a final fragment concentration of 1 mM and a final DMSO concentration of 1%.

  • Add 10 µL of the dye solution. Seal the plate.

• Data Acquisition:

  • Place the plate in a real-time PCR instrument.

  • Run a temperature gradient from 25 °C to 95 °C, increasing by 0.5 °C per minute.

  • Monitor the fluorescence at each temperature increment.

• Analysis:

  • The melting temperature (Tm) is the inflection point of the fluorescence curve.

  • Calculate the thermal shift: ΔTm = Tm (protein + fragment) - Tm (protein + DMSO) .

  • A hit is typically defined as a fragment inducing a ΔTm ≥ 2 °C or 3 standard deviations above the mean of the controls.

Protocol 4.2: Hit Validation with ¹H-¹⁵N HSQC NMR

Rationale: NMR spectroscopy provides direct evidence of binding. When the fragment binds to an ¹⁵N-isotopically labeled protein, it perturbs the chemical environment of nearby amino acid residues, causing their corresponding peaks in the Heteronuclear Single Quantum Coherence (HSQC) spectrum to shift. This confirms a direct interaction and can map the binding site.[6]

• Sample Preparation:

  • Express and purify the target protein with uniform ¹⁵N labeling.

  • Prepare a 50-100 µM solution of the ¹⁵N-protein in an appropriate NMR buffer (e.g., 20 mM Phosphate pH 6.8, 50 mM NaCl, 90% H₂O/10% D₂O).

• Spectrum Acquisition:

  • Acquire a reference ¹H-¹⁵N HSQC spectrum of the protein alone.

  • Prepare a second sample containing the ¹⁵N-protein and the fragment at a 5- to 10-fold molar excess (e.g., 500 µM fragment).

  • Acquire a second ¹H-¹⁵N HSQC spectrum under identical conditions.

• Analysis:

  • Overlay the two spectra.

  • Identify amide peaks that show significant Chemical Shift Perturbations (CSPs).

  • A confirmed hit will show reproducible and concentration-dependent CSPs. If backbone assignments for the protein are known, these perturbations can be mapped onto the protein's structure to identify the binding pocket.

Protocol 4.3: Fragment Elaboration via Amide Coupling

Rationale: Once a co-crystal structure is obtained, the 5-(aminomethyl) group can be used to synthesize a small library of derivatives to probe the surrounding environment. Amide coupling is a reliable and versatile reaction for this purpose.

Sources

• 1. Frontiers | Recent Advances of Pyridinone in Medicinal Chemistry [frontiersin.org]
• 2. Recent Advances of Pyridinone in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one | C7H10N2O | CID 23569318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Application of Fragment-Based Drug Discovery to Versatile Targets [frontiersin.org]

Application Notes and Protocols for the In Vivo Administration of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for the in vivo administration of the novel compound, 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, in mouse models. Recognizing that specific physicochemical and toxicological data for this compound are not yet widely available, this guide emphasizes a systematic, phased approach. It is designed to empower researchers to develop a robust, reproducible, and ethically sound administration protocol. The protocols herein are grounded in established principles of preclinical research and aim to ensure both scientific integrity and animal welfare. This guide will cover essential preliminary studies for compound characterization, detailed administration procedures, and critical monitoring parameters.

Introduction to 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone and the Pyridinone Scaffold

The pyridinone scaffold is a "privileged structure" in medicinal chemistry, known for its wide range of pharmacological activities, including antitumor, antimicrobial, and anti-inflammatory properties.[1] The specific biological activity of a pyridinone derivative is heavily influenced by its substitution pattern.[1] 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a derivative with the following structure:

• Molecular Formula: C₇H₁₀N₂O[2]

• Molecular Weight: 138.17 g/mol [2]

• IUPAC Name: 5-(aminomethyl)-1-methylpyridin-2-one[2]

Given the therapeutic potential of related compounds, establishing a reliable in vivo administration protocol for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a critical step in its preclinical development.[3]

Pre-formulation and Preliminary Studies: The Foundation of a Successful In Vivo Protocol

Prior to initiating large-scale efficacy studies, a series of preliminary investigations are essential to characterize the compound and determine a safe and effective starting point for dosing.[3][4]

Solubility and Stability Assessment

The solubility and stability of a compound are critical determinants of its bioavailability and the choice of a suitable vehicle for administration.[5]

Protocol: Solubility Determination

• Aqueous Solubility:

  • Prepare a saturated solution of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in sterile, deionized water and phosphate-buffered saline (PBS), pH 7.4.

  • Equilibrate the solutions at room temperature and 37°C for 24 hours with constant agitation.

  • Centrifuge the samples to pellet undissolved compound.

  • Quantify the concentration of the compound in the supernatant using a validated analytical method (e.g., HPLC-UV, LC-MS).

• Solubility in Common Co-solvents:

  • Assess solubility in common biocompatible solvents such as DMSO, ethanol, polyethylene glycol 400 (PEG400), and propylene glycol. This information is crucial for developing a suitable vehicle for administration.[6]

Protocol: Solution Stability

• Prepare solutions of the compound in the selected vehicle(s) at a relevant concentration.

• Store aliquots at various conditions (e.g., 4°C, room temperature, 37°C) and protect from light.

• Analyze the concentration of the parent compound at different time points (e.g., 0, 4, 8, 24 hours) to determine the rate of degradation. Pyridinone derivatives can be susceptible to hydrolysis and photodegradation.[7]

In Vitro Cytotoxicity Assessment

An initial assessment of cytotoxicity in relevant cell lines can provide an early indication of the compound's potency and a starting point for estimating in vivo toxicity.[8][9]

Protocol: MTT or MTS Assay for Cytotoxicity

• Plate murine or human cancer cell lines (e.g., 4T1, B16-F10, MCF-7, A549) in 96-well plates.[10][11]

• Treat the cells with a serial dilution of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone for 48-72 hours.

• Add MTT or MTS reagent and incubate until a color change is apparent.

• Measure the absorbance using a plate reader.

• Calculate the IC50 (the concentration at which 50% of cell growth is inhibited).

Acute Toxicity Study (Dose Range Finding)

An acute toxicity study is crucial for determining the maximum tolerated dose (MTD) and identifying potential target organs for toxicity.[6] This should be conducted in accordance with established guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).[12][13][14][15]

Protocol: Modified Up-and-Down Procedure (Based on OECD 425)

• Animal Model: Use a small cohort of healthy, young adult mice (e.g., C57BL/6 or BALB/c), typically females as they are often more sensitive.[13]

• Starting Dose: The starting dose can be estimated from the in vitro cytotoxicity data. A common starting point is 1/10th of the lowest observed adverse effect level (LOAEL) if available, or a dose can be chosen from a default progression (e.g., 1.75, 5.5, 17.5, 55, 175, 550, 2000 mg/kg).[14]

• Dosing and Observation:

  • Administer a single dose of the compound to one animal.

  • Observe the animal closely for the first 30 minutes, periodically for the first 24 hours, and then daily for 14 days.[12][13]

  • If the animal survives, the dose for the next animal is increased. If the animal dies, the dose for the next animal is decreased.

• Endpoint: The study is complete when the criteria for determining the MTD are met, as defined by the specific OECD guideline.

• Clinical Observations: Record all signs of toxicity, including changes in appearance, behavior, and body weight.

Preparation of Dosing Solutions

The choice of vehicle is critical and depends on the solubility of the compound. All parenteral solutions must be sterile.

Vehicle Type	Composition	Considerations
Aqueous Solution	Sterile Saline (0.9% NaCl) or PBS	Ideal for water-soluble compounds.
Co-solvent System	e.g., 10% DMSO, 40% PEG400, 50% Saline	For compounds with poor aqueous solubility. The percentage of organic solvents should be minimized to avoid toxicity.
Suspension	0.5% Carboxymethylcellulose (CMC) with 0.1% Tween 80 in sterile water	For insoluble compounds. Particle size should be uniform to ensure consistent dosing.

Protocol: Preparation of a Suspension

• Weigh the required amount of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

• If necessary, reduce the particle size by grinding in a sterile mortar and pestle.

• Create a paste by adding a small amount of the vehicle (e.g., 0.5% CMC with 0.1% Tween 80).

• Gradually add the remaining vehicle while stirring continuously to form a homogenous suspension.

• Use a magnetic stirrer to maintain uniformity during dosing.

In Vivo Administration Routes and Protocols

The choice of administration route depends on the desired pharmacokinetic profile and the experimental model.[16]

Oral Gavage (PO)

• Rationale: Convenient for repeated dosing and mimics a common clinical route. Subject to first-pass metabolism.

• Maximum Volume: 10 mL/kg for mice.

Protocol: Oral Gavage

• Gently restrain the mouse.

• Measure the distance from the oral cavity to the xiphoid process to determine the appropriate gavage needle length.

• Insert a ball-tipped gavage needle into the esophagus and gently advance it into the stomach.

• Administer the dosing solution slowly.

• Carefully remove the needle.

Intraperitoneal (IP) Injection

• Rationale: Bypasses first-pass metabolism, leading to rapid absorption and systemic availability. A common route in preclinical studies.[16]

• Maximum Volume: 10 mL/kg for mice.[16]

Protocol: Intraperitoneal Injection

• Restrain the mouse and tilt it slightly head-down.

• Insert a 25-27 gauge needle into the lower right abdominal quadrant, avoiding the midline to prevent puncture of the bladder or cecum.

• Aspirate to ensure no fluid is drawn back, indicating correct placement.

• Inject the solution.

Intravenous (IV) Injection

• Rationale: 100% bioavailability and immediate systemic distribution.

• Maximum Volume (Bolus): 5 mL/kg for mice.[17]

Protocol: Intravenous Injection (Tail Vein)

• Warm the mouse's tail with a heat lamp or warm water to dilate the lateral tail veins.

• Place the mouse in a restraint device.

• Insert a 27-30 gauge needle into one of the lateral tail veins.

• Inject the solution slowly.

Subcutaneous (SC) Injection

• Rationale: Slower absorption compared to IP or IV, providing a more sustained release.

• Maximum Volume: 10 mL/kg for mice.

Protocol: Subcutaneous Injection

• Gently lift the loose skin over the back or flank to create a "tent".

• Insert a 25-27 gauge needle into the base of the tented skin.

• Aspirate to ensure a blood vessel has not been entered.

• Inject the solution.

Dosing Calculations

Accurate dosing is fundamental to reproducible results.

Step 1: Calculate the Amount of Compound Needed per Animal Dose (mg) = Animal Weight (kg) x Desired Dose (mg/kg)

Step 2: Calculate the Volume to Administer Volume (mL) = Dose (mg) / Concentration of Dosing Solution (mg/mL)

Example Calculation:

• Desired Dose: 50 mg/kg

• Animal Weight: 25 g (0.025 kg)

• Dosing Solution Concentration: 5 mg/mL

• Dose (mg) = 0.025 kg x 50 mg/kg = 1.25 mg

• Volume (mL) = 1.25 mg / 5 mg/mL = 0.25 mL

Monitoring and Humane Endpoints

Regular and careful monitoring of animals is an ethical and scientific imperative.

Monitoring Schedule:

• Daily: General appearance (posture, fur), behavior (activity level), and signs of pain or distress.

• 3 times per week: Body weight. A weight loss of >15-20% is a common humane endpoint.

• Tumor Models: Measure tumor volume 2-3 times per week. The maximum allowable tumor size should be defined in the animal use protocol.

Humane Endpoints: The study should be terminated for an individual animal if any of the following are observed:

• Significant weight loss (>20%)

• Tumor size exceeds protocol limits

• Tumor ulceration

• Inability to access food or water

• Severe lethargy or moribund state

• Respiratory distress

Experimental Workflow and Signaling Pathway Visualization

Experimental Workflow

Caption: Workflow for developing an in vivo administration protocol.

Hypothetical Signaling Pathway (If applicable)

If the mechanism of action of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is elucidated to involve a specific signaling pathway (e.g., inhibition of a kinase), a diagram would be inserted here.

Conclusion

The successful in vivo administration of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in mouse models requires a methodical approach, beginning with thorough pre-formulation and toxicity assessments. By following the phased protocols outlined in these application notes, researchers can develop a robust and reproducible dosing regimen, ensuring the generation of high-quality, ethically sound data for the preclinical evaluation of this promising compound.

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• 5-(Aminomethyl)pyridin-2(1H)-one. PubChem. [Link]

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• OECD Guideline for the Testing of Chemicals 423. National Toxicology Program (NTP). [Link]

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• OECD Test Guideline 401 - Acute Oral Toxicity. National Toxicology Program (NTP). [Link]

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Application Notes &amp; Protocols: Investigating Protein Interactions of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone using Immunoprecipitation and Western Blot

Introduction

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a small heterocyclic organic compound belonging to the pyridinone class.[1] While direct detection of small molecules like this via traditional immunoassay techniques such as Western Blot or Immunoprecipitation (IP) is not feasible due to their low molecular weight and inability to generate a specific antibody response on their own, these methods are indispensable for elucidating the compound's mechanism of action. This guide provides detailed protocols on how to leverage IP and Western Blotting to study the effects of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone on protein-protein interactions, a critical step in drug discovery and molecular biology research.[2]

Pyridinone scaffolds are recognized as privileged structures in medicinal chemistry, known to interact with a wide range of biological targets and exhibit diverse activities, from antitumor to anti-inflammatory effects.[3] Therefore, a primary application for a compound like 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone would be to identify its protein targets and understand how it modulates their function, particularly their ability to form complexes with other proteins. This document will guide researchers through the principles, experimental design, and detailed protocols for using Co-Immunoprecipitation (Co-IP) followed by Western Blot analysis to investigate if this small molecule stabilizes or disrupts a specific protein-protein interaction.

Core Principles and Strategy

The central strategy does not involve detecting the small molecule itself, but rather using the antibody-based techniques to observe the consequences of the small molecule's presence on a targeted protein interaction.

• Hypothesis Formulation: We hypothesize that 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone modulates the interaction between a specific "bait" protein (Protein X) and its binding partner, the "prey" protein (Protein Y).

• Co-Immunoprecipitation (Co-IP): An antibody specific to the bait protein (Protein X) is used to pull it out of a cell lysate. If Protein Y is bound to Protein X, it will be pulled down as well, as part of a complex.[2][4]

• Experimental Condition: The Co-IP is performed on cell lysates treated with either a vehicle control (e.g., DMSO) or with 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

• Western Blot Analysis: The immunoprecipitated complexes are then separated by size using SDS-PAGE and analyzed via Western Blot.[5][6] By probing the blot with an antibody against the prey protein (Protein Y), we can determine if the amount of co-precipitated Protein Y changes in the presence of the small molecule.

An increase in the Protein Y signal in the drug-treated sample suggests the compound stabilizes the interaction, while a decrease suggests it is a disruptor.

PART 1: Experimental Design & Methodologies

Before proceeding to the bench, a robust experimental design is critical. This involves selecting the appropriate controls, optimizing treatment conditions, and ensuring the specificity of the antibodies used.

Section 1.1: Preliminary Considerations & Essential Controls

Antibody Validation: The cornerstone of a successful IP and Western Blot is the quality of the antibodies.[2]

• Specificity: Validate that the primary antibodies for both the "bait" (Protein X) and "prey" (Protein Y) proteins recognize their targets specifically. Run a Western Blot on a whole-cell lysate to ensure each antibody detects a single band at the correct molecular weight.

• IP-Competence: Not all antibodies that work for Western Blot are suitable for immunoprecipitation. The antibody must recognize the native, folded protein in solution. Test the "bait" antibody's ability to successfully immunoprecipitate its target protein from a lysate.

Small Molecule Treatment:

• Dose-Response: Determine the optimal concentration of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone to use by performing a dose-response curve and assessing the effect on the protein interaction.

• Incubation Time: Optimize the incubation time for the small molecule with the cells or lysate to ensure it has sufficient time to engage its target.

Key Experimental Controls:

• Isotype Control IP: Perform an IP with a non-specific IgG antibody of the same isotype and from the same host species as the anti-bait antibody. This control is crucial to ensure that the "prey" protein is not binding non-specifically to the antibody or the beads.

• Untreated/Vehicle Control: This sample, typically treated with the solvent used to dissolve the small molecule (e.g., DMSO), serves as the baseline for the protein-protein interaction.

• Input Control: A small fraction of the cell lysate saved before the IP step. This is run on the Western Blot alongside the IP samples to confirm the presence and relative abundance of the "bait" and "prey" proteins in the starting material.

Section 1.2: Workflow Visualization

The overall experimental workflow can be visualized as a two-stage process: the isolation of the protein complex followed by its analysis.

Figure 1: High-level workflow for investigating the effect of a small molecule on protein-protein interactions.

PART 2: Detailed Protocols

This section provides step-by-step protocols for Co-IP and Western Blotting, tailored for studying the influence of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

Section 2.1: Co-Immunoprecipitation Protocol

This protocol assumes cells have been cultured and are ready for treatment and lysis.

Materials:

• Cells expressing the target proteins

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone stock solution

• Vehicle control (e.g., sterile DMSO)

• Ice-cold PBS

• Co-IP Lysis/Wash Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with freshly added protease and phosphatase inhibitors)

• Primary antibody against "bait" protein (Protein X)

• Isotype control IgG antibody

• Protein A/G magnetic beads or agarose slurry

• Elution Buffer (e.g., 1X Laemmli sample buffer)

• Microcentrifuge and tubes

Procedure:

• Cell Treatment:

  • Treat cultured cells with the predetermined optimal concentration of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone or vehicle for the optimized duration.

• Harvesting and Lysis:

  • Place culture dishes on ice. Aspirate media and wash cells twice with ice-cold PBS.

  • Add ice-cold Co-IP Lysis Buffer to the plate. Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with gentle vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Transfer the supernatant (cleared lysate) to a new tube.

• Protein Quantification & Input Sample:

  • Determine the protein concentration of the cleared lysate using a standard assay (e.g., BCA).

  • Save 20-50 µg of lysate from each sample to serve as the "Input" control. Add an equal volume of 2X Laemmli buffer and boil for 5 minutes. Store at -20°C.

• Pre-clearing the Lysate (Optional but Recommended):

  • Add 20 µL of Protein A/G bead slurry to 1 mg of lysate.

  • Incubate on a rotator for 1 hour at 4°C.

  • Pellet the beads (magnetically or by centrifugation) and transfer the supernatant to a new tube. This step reduces non-specific binding of proteins to the beads.

• Immunoprecipitation:

  • To 1 mg of pre-cleared lysate, add 2-5 µg of the anti-bait (Protein X) antibody or the isotype control IgG.

  • Incubate on a rotator for 4 hours to overnight at 4°C.

• Capturing Immune Complexes:

  • Add 30 µL of equilibrated Protein A/G bead slurry to each IP reaction.

  • Incubate on a rotator for 1-2 hours at 4°C.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads 3-5 times with 1 mL of ice-cold Co-IP Wash Buffer. For each wash, resuspend the beads, incubate for 5 minutes, pellet, and discard the supernatant. This is a critical step to remove non-specifically bound proteins.

• Elution:

  • After the final wash, remove all residual buffer.

  • Resuspend the beads in 30-50 µL of 1X Laemmli sample buffer.

  • Boil the samples for 5-10 minutes to denature the proteins and elute them from the beads.

  • Pellet the beads, and the supernatant, containing the immunoprecipitated proteins, is ready for Western Blot analysis.

Section 2.2: Western Blot Protocol

This protocol is for the analysis of the Co-IP eluates and input samples.

Materials:

• SDS-PAGE gels (select acrylamide percentage based on protein sizes)[7]

• Running buffer (e.g., Tris-Glycine-SDS)

• Transfer buffer (e.g., Towbin buffer)

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-prey Protein Y, anti-bait Protein X)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• SDS-PAGE:

  • Load the entire volume of the IP eluates and the prepared input samples onto an SDS-PAGE gel. Include a protein ladder.

  • Run the gel according to the manufacturer's instructions until adequate separation is achieved.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.[7] For smaller proteins, a PVDF membrane with a smaller pore size (e.g., 0.2 µm) is recommended to prevent "blow-through".[7]

• Blocking:

  • Incubate the membrane in blocking buffer for 1 hour at room temperature with gentle agitation. This step prevents non-specific binding of the antibodies to the membrane.[8]

• Primary Antibody Incubation:

  • Dilute the primary antibody against the "prey" protein (Protein Y) in blocking buffer to its optimal concentration.

  • Incubate the membrane with the primary antibody solution overnight at 4°C with agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with wash buffer (e.g., TBST) to remove unbound primary antibody.

• Secondary Antibody Incubation:

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Final Washes & Detection:

  • Repeat the wash step (Step 5) to remove unbound secondary antibody.

  • Incubate the membrane with ECL substrate according to the manufacturer's protocol.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing (Optional):

  • To confirm the successful pulldown of the bait protein, the membrane can be stripped of the first set of antibodies and re-probed with the antibody against the "bait" protein (Protein X).

PART 3: Data Interpretation and Validation

Expected Outcomes

The Western Blot results will provide a visual representation of the amount of "prey" protein co-immunoprecipitated with the "bait" protein under different conditions.

Lane	Sample	Probed with Anti-Prey (Y)	Probed with Anti-Bait (X)	Interpretation
1	Input (Vehicle)	Band at MW of Y	Band at MW of X	Confirms expression of both proteins.
2	Input (Treated)	Band at MW of Y	Band at MW of X	Confirms expression post-treatment.
3	Isotype IgG IP	No Band	No Band	Demonstrates antibody specificity.
4	Bait IP (Vehicle)	Band at MW of Y	Band at MW of X	Baseline level of interaction.
5	Bait IP (Treated)	Increased/Decreased Band	Band at MW of X	Key Result: Shows modulation of interaction by the compound.

• If Band in Lane 5 > Band in Lane 4: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone stabilizes or enhances the interaction between Protein X and Protein Y.

• If Band in Lane 5 < Band in Lane 4: The compound disrupts or weakens the interaction.

• If Band in Lane 5 = Band in Lane 4: The compound has no effect on the interaction under these conditions.

Logical Framework for Data Validation

Figure 2: A logical decision tree for validating Co-IP/Western Blot results.

Conclusion

While 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone cannot be directly visualized using Western Blot or Immunoprecipitation, these powerful techniques are essential for characterizing its biological function. By treating them as tools to observe the downstream effects of small molecule activity, researchers can effectively identify and validate protein targets, and elucidate the compound's mechanism of action on specific protein-protein interactions. The protocols and validation frameworks provided herein offer a comprehensive guide for drug development professionals and molecular biologists to rigorously investigate the cellular impact of this and other small molecules.

References

• Vertex AI Search. (n.d.). Co-Immunoprecipitation (Co-IP)
• Abcam. (n.d.). Western blot protocol for low molecular weight proteins.
• Vertex AI Search. (2025). Western Blotting Explained: Searching for Specific Proteins in the Lab. Retrieved January 17, 2026.

• National Center for Biotechnology Information. (n.d.). 5-(Aminomethyl)pyridin-2(1H)-one. PubChem. Retrieved January 17, 2026, from [Link]

• Smolecule. (2023). Buy 5-Aminomethyl-1H-pyridin-2-one | 131052-84-1.

• National Center for Biotechnology Information. (n.d.). 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. PubChem. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2018). How do I efficiently detect small molecular weight proteins (~11kD) in western blots?.
• Abcam. (n.d.). Co-immunoprecipitation: Principles and applications.

• PubMed Central. (n.d.). Methods for the Discovery and Identification of Small Molecules Targeting Oxidative Stress-Related Protein–Protein Interactions: An Update. Retrieved January 17, 2026, from [Link]

• Azure Biosystems. (n.d.). Western Blot Detection.
• KMD Bioscience. (2023). Immunoprecipitation: Applications and Protocols.

• Wikipedia. (n.d.). Western blot. Retrieved January 17, 2026, from [Link]

• Wikipedia. (n.d.). Immunoprecipitation. Retrieved January 17, 2026, from [Link]

• Frontiers in Chemistry. (n.d.). Recent Advances of Pyridinone in Medicinal Chemistry. Retrieved January 17, 2026, from [Link]

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• 1. 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one | C7H10N2O | CID 23569318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Co-Immunoprecipitation (Co-IP): Principles, Experimental Design and Applications - Creative Proteomics [iaanalysis.com]
• 3. Frontiers | Recent Advances of Pyridinone in Medicinal Chemistry [frontiersin.org]
• 4. Immunoprecipitation - Wikipedia [en.wikipedia.org]
• 5. clyte.tech [clyte.tech]
• 6. Western blot - Wikipedia [en.wikipedia.org]
• 7. Western blot protocol for low molecular weight proteins [abcam.com]
• 8. azurebiosystems.com [azurebiosystems.com]

Application Notes and Protocols for the Quantification of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in Plasma using LC-MS/MS

Abstract

This document provides a comprehensive, step-by-step guide for the quantitative analysis of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in human plasma. The described liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is designed for high sensitivity, specificity, and throughput, making it suitable for pharmacokinetic studies and clinical research. The protocol details every critical stage, from sample preparation using protein precipitation to the optimization of chromatographic and mass spectrometric parameters. Furthermore, this guide outlines a full validation strategy in accordance with the principles of the FDA's "Bioanalytical Method Validation Guidance for Industry".[1][2]

Introduction

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a small polar molecule of interest in pharmaceutical development.[3] Accurate quantification of this analyte in biological matrices like plasma is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. Due to its polar nature, characterized by a low LogP and the presence of a primary amine group, chromatographic retention on traditional reversed-phase columns can be challenging.[4] This often results in poor peak shape and elution near the solvent front, leading to potential matrix effects and unreliable quantification.

To overcome these challenges, this method employs Hydrophilic Interaction Liquid Chromatography (HILIC), a powerful technique for the separation of polar compounds.[5][6][7] HILIC utilizes a polar stationary phase and a mobile phase with a high organic content, which allows for the retention of polar analytes that are poorly retained in reversed-phase chromatography.[7] Coupled with tandem mass spectrometry (MS/MS), this method provides excellent selectivity and sensitivity for the detection of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in a complex plasma matrix.

The protocols outlined herein are intended for researchers, scientists, and drug development professionals who require a robust and reliable bioanalytical method for this and structurally similar compounds.

Analyte and Method Overview

Parameter	Description	Source
Analyte	5-(Aminomethyl)-1-methyl-2(1H)-pyridinone
Molecular Formula	C₇H₁₀N₂O	[3]
Molecular Weight	138.17 g/mol	[3]
Analytical Technique	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Chromatography Mode	Hydrophilic Interaction Liquid Chromatography (HILIC)	[4][5]
Sample Matrix	Human Plasma
Sample Preparation	Protein Precipitation	[8][9]
Quantification Mode	Multiple Reaction Monitoring (MRM)
Validation Guidelines	FDA Bioanalytical Method Validation Guidance	[1][10]

Experimental Protocols

Materials and Reagents

• Analyte: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (≥98% purity)

• Internal Standard (IS): A stable isotope-labeled analog of the analyte (e.g., 5-(Aminomethyl-d2)-1-(methyl-d3)-2(1H)-pyridinone) is highly recommended. If unavailable, a structurally similar compound with comparable chromatographic and ionization behavior can be used.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Additives: Formic acid (≥99%) and ammonium formate (≥99%).

• Plasma: Blank human plasma from at least six different sources, screened for interferences.

• Equipment:

  • Precision pipettes and tips

  • Vortex mixer

  • Microcentrifuge capable of ≥14,000 x g

  • LC-MS/MS system (e.g., a triple quadrupole mass spectrometer coupled to a high-performance liquid chromatography system).

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for removing the majority of proteins from plasma samples, which can interfere with the analysis.[8][9] Acetonitrile is a commonly used and efficient precipitating agent.[11][12]

Protocol:

• Label microcentrifuge tubes for each sample, quality control (QC), and calibration standard.

• To 50 µL of plasma sample, add 150 µL of ice-cold acetonitrile containing the internal standard. This 3:1 ratio of acetonitrile to plasma is effective for protein removal.[11]

• Vortex the mixture vigorously for 30 seconds to ensure complete protein denaturation.[8]

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[8]

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

Diagram of the Sample Preparation Workflow:

Caption: Workflow for plasma protein precipitation.

LC-MS/MS Method

The use of a HILIC column is critical for retaining the polar analyte.[5] The mobile phase consists of a high percentage of organic solvent (acetonitrile) to facilitate the hydrophilic partitioning mechanism.[4][7]

Parameter	Condition
Column	HILIC Column (e.g., Silica, Amide, or Zwitterionic phase), 2.1 x 100 mm, 1.7 µm
Mobile Phase A	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	95% B to 50% B over 5 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

The mass spectrometer should be operated in positive electrospray ionization (ESI) mode, as the primary amine group on the analyte is readily protonated.[13] Optimization of the MRM transitions (precursor ion to product ion) is crucial for sensitivity and selectivity.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Medium

MRM Transitions (Hypothetical):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5-(Aminomethyl)-1-methyl-2(1H)-pyridinone	139.1	To be determined empirically	To be determined empirically
Internal Standard (IS)	Dependent on IS	To be determined empirically	To be determined empirically

Note: The optimal product ions and collision energies must be determined by infusing a standard solution of the analyte and internal standard into the mass spectrometer.

Diagram of the LC-MS/MS Workflow:

Caption: General LC-MS/MS analytical workflow.

Method Validation

A comprehensive validation of the bioanalytical method should be performed to ensure its reliability for the intended application.[1][10][14] The following parameters should be assessed according to FDA guidelines.

Selectivity and Specificity

• Objective: To demonstrate that the method can differentiate the analyte and IS from endogenous components in the matrix.

• Protocol: Analyze blank plasma samples from at least six different sources to check for interfering peaks at the retention times of the analyte and IS.

Calibration Curve and Linearity

• Objective: To establish the relationship between the instrument response and the concentration of the analyte.

• Protocol: Prepare a series of calibration standards by spiking blank plasma with known concentrations of the analyte. The calibration curve should consist of a blank sample, a zero sample (blank + IS), and at least six to eight non-zero standards. The linearity should be evaluated by a weighted (e.g., 1/x² or 1/x) linear regression.

Accuracy and Precision

• Objective: To determine the closeness of the measured concentrations to the true values (accuracy) and the degree of scatter in the measurements (precision).

• Protocol: Analyze QC samples at a minimum of four concentration levels (Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC) in replicate (n=5) on at least three different days. The mean concentration should be within ±15% of the nominal value (±20% for LLOQ), and the coefficient of variation (CV) should not exceed 15% (20% for LLOQ).

Recovery and Matrix Effect

• Objective: To assess the efficiency of the extraction procedure (recovery) and the influence of co-eluting matrix components on the ionization of the analyte and IS (matrix effect).

• Protocol:

  • Recovery: Compare the peak areas of the analyte in extracted samples to those of post-extraction spiked samples at three QC levels.

  • Matrix Effect: Compare the peak areas of the analyte in post-extraction spiked samples to those of pure solutions at three QC levels.

Stability

• Objective: To evaluate the stability of the analyte in the plasma matrix under various storage and handling conditions.

• Protocol: Analyze QC samples after subjecting them to the following conditions:

  • Freeze-Thaw Stability: Three freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: At room temperature for a duration that reflects the expected sample handling time.

  • Long-Term Stability: At the intended storage temperature (e.g., -80°C) for a period that covers the expected duration of the study.

  • Post-Preparative Stability: In the autosampler for the expected duration of the analytical run.

Data Analysis and Interpretation

• Quantification: The concentration of the analyte in unknown samples is determined by interpolating the peak area ratio (analyte/IS) against the calibration curve.

• Acceptance Criteria: The results of the validation experiments must meet the acceptance criteria outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry".[1]

Conclusion

The LC-MS/MS method described in this application note provides a robust and reliable approach for the quantification of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in human plasma. The combination of protein precipitation for sample cleanup and HILIC for chromatographic separation, followed by sensitive and selective MS/MS detection, ensures high-quality data suitable for regulatory submissions. Adherence to the detailed protocols and validation procedures will ensure the generation of accurate and reproducible results in pharmacokinetic and clinical studies.

References

• Element Lab Solutions. HILIC – The Rising Star of Polar Chromatography. Available from: [Link]

• Buchi.com. Why HILIC is what your polar compounds need for purification. Available from: [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. Available from: [Link]

• KCAS Bio. FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Available from: [Link]

• Wikipedia. Hydrophilic interaction chromatography. Available from: [Link]

• University of Florida. Sample Protein Precipitation for Global Metabolomics. Available from: [Link]

• National Institutes of Health. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Available from: [Link]

• Phenomenex. Technical Tip: Protein Precipitation. Available from: [Link]

• Agilent. Quantitative Analysis of Polar Metabolites with Comprehensive Plasma and Cell Targeted Metabolomics Workflow. Available from: [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation FDA 2001.pdf. Available from: [Link]

• U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. Available from: [Link]

• U.S. Department of Health and Human Services. Bioanalytical Method Validation for Biomarkers Guidance. Available from: [Link]

• LabRulez LCMS. Quantitative Analysis of Polar Metabolites with Comprehensive Plasma and Cell Targeted Metabolomics Workflow. Available from: [Link]

• PubMed. Optimization Strategies for Mass Spectrometry-Based Untargeted Metabolomics Analysis of Small Polar Molecules in Human Plasma. Available from: [Link]

• Protocols.io. a protein precipitation extraction method. Available from: [Link]

• ResearchGate. Analysis of highly polar metabolites in human plasma by ultra-performance hydrophilic interaction liquid chromatography coupled with quadrupole-time of flight mass spectrometry. Available from: [Link]

• PubChem. 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. Available from: [Link]

• Shimadzu. Increasing reporting confidence in metabolomics; RP and HILIC LC-MSMS analysis in multiple tissue studies. Available from: [Link]

• SlideShare. Mass Spectrometry analysis of Small molecules. Available from: [Link]

• MDPI. Optimization Strategies for Mass Spectrometry-Based Untargeted Metabolomics Analysis of Small Polar Molecules in Human Plasma. Available from: [Link]

• SciSpace. Analysis of human plasma metabolites across different liquid chromatography/mass spectrometry platforms. Available from: [Link]

• National Institutes of Health. 5-(Aminomethyl)pyridin-2(1H)-one - PubChem. Available from: [Link]

• Chemistry LibreTexts. Solid-Phase Extraction. Available from: [Link]

• Organomation. What is Solid Phase Extraction (SPE)? Available from: [Link]

• Chromatography Online. The Role of Polymers in Solid-Phase Extraction and Sample Preparation. Available from: [Link]

• LCGC International. Understanding and Improving Solid-Phase Extraction. Available from: [Link]

• Biotech-Pack. Can mass spectrometry optimize conditions without a standard, but with a known compound molecular weight? Available from: [Link]

• Google Patents. WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h).
• Google Patents. CN113474332A - Method for the synthesis of 4-amino-5-methyl-1H-pyridin-2 (1H).

• Journal of Medicinal Chemistry. Mitigating Heterocycle Metabolism in Drug Discovery. Available from: [Link]

• PubMed Central. Recent Advances of Pyridinone in Medicinal Chemistry. Available from: [Link]

• PubMed. N-Methyl-2-pyridone-5-carboxamide is 1-methylnicotinamide metabolite of low cyclooxygenase-dependent vasodilating activity. Available from: [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. moh.gov.bw [moh.gov.bw]
• 3. 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one | C7H10N2O | CID 23569318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 7. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Technical Tip: Protein Precipitation [phenomenex.com]
• 10. fda.gov [fda.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
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• 14. hhs.gov [hhs.gov]

Technical Notes & Optimization

Optimizing reaction conditions for "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" synthesis

Welcome to the technical support center for the synthesis of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the reaction conditions for this important building block. We provide in-depth troubleshooting advice and frequently asked questions to ensure the successful synthesis and purification of your target compound.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

The synthesis of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is typically approached through a two-step sequence: free-radical bromination of 5-methyl-1-methyl-2(1H)-pyridinone, followed by amination of the resulting 5-(bromomethyl) intermediate. This guide will address potential issues that may arise during each of these stages.

Step 1: Free-Radical Bromination of 5-methyl-1-methyl-2(1H)-pyridinone

This initial step is crucial for introducing a reactive handle for the subsequent amination. The most common method involves the use of N-Bromosuccinimide (NBS) and a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide in a suitable solvent.

Diagram 1: Proposed Synthetic Pathway

Troubleshooting low yield in "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" synthesis

Technical Support Center: Synthesis of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Introduction

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a key building block in pharmaceutical research and development. While several synthetic routes to this compound are known, achieving high yields consistently can be challenging. This guide provides practical, in-depth troubleshooting advice for common issues encountered during its synthesis, drawing from established chemical principles and field-proven insights. Our goal is to empower researchers to diagnose and resolve problems, leading to improved yields and purity.

Troubleshooting Guide: Common Synthesis Problems and Solutions

This section addresses specific issues researchers may face during the synthesis of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, particularly when starting from the common precursor, 5-cyano-1-methyl-2(1H)-pyridinone.

Question 1: My overall yield is significantly lower than reported in the literature. What are the most common causes?

Low yield is a multifaceted problem that can arise from issues at various stages of the synthesis. A systematic approach to identifying the root cause is crucial.

Answer: The most common culprits for low yield can be categorized as follows:

• Poor Quality of Starting Materials:

  • 5-Cyano-1-methyl-2(1H)-pyridinone: Ensure the purity of your starting nitrile. Impurities can interfere with the subsequent reduction step. It is advisable to purify the nitrile by recrystallization if its purity is questionable.

  • Reagents: The quality of reagents, especially the reducing agent and catalyst, is paramount. For catalytic hydrogenations, the catalyst (e.g., Raney Nickel, Pd/C) may have reduced activity due to improper storage or handling.

• Inefficient Nitrile Reduction:

  • This is often the most critical step and a primary source of yield loss. Incomplete conversion of the nitrile to the amine is a frequent issue.

  • Side Reactions: A significant side reaction during nitrile reduction is the formation of a secondary amine "dimer-like" byproduct. This occurs when the initially formed primary amine attacks the intermediate imine.[1]

• Suboptimal Reaction Conditions:

  • Temperature and Pressure: For catalytic hydrogenations, temperature and hydrogen pressure must be carefully controlled. Insufficient pressure can lead to slow or incomplete reactions.

  • Solvent: The choice of solvent is critical. For catalytic reductions, alcohols like methanol or ethanol are common. The presence of ammonia in the solvent can help suppress the formation of secondary amines.[1]

• Losses During Work-up and Purification:

  • The product, being a primary amine, can be somewhat water-soluble, leading to losses during aqueous work-up.

  • Purification by column chromatography can also lead to yield loss if not optimized.

Troubleshooting Workflow:

Caption: Troubleshooting logic for low yield.

Question 2: I am observing a significant amount of a major byproduct during the nitrile reduction. How can I identify and minimize it?

Answer: The most common byproduct in the reduction of nitriles to primary amines is the corresponding secondary amine.

Identification:

• Thin Layer Chromatography (TLC): The secondary amine byproduct will likely have a different Rf value than the desired primary amine.

• Mass Spectrometry (MS): The secondary amine will have a molecular weight corresponding to the dimer of the product minus ammonia.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H NMR spectrum of the byproduct will show characteristic signals for the methylene groups adjacent to the secondary amine.

Minimization Strategies:

• Use of Ammonia: The formation of the secondary amine can be suppressed by carrying out the reduction in the presence of ammonia.[1] Ammonia competes with the primary amine product in reacting with the intermediate imine. A common solvent system is methanolic ammonia.

• Choice of Catalyst and Reducing Agent:

  • Raney Nickel: This catalyst, when used with ammonia in methanol, is often effective at minimizing secondary amine formation.[1]

  • Lithium Aluminum Hydride (LiAlH4): While a powerful reducing agent, it can sometimes lead to secondary amine formation. Careful control of temperature and stoichiometry is necessary.

  • Sodium Borohydride with a Cobalt(II) salt: This system can be a milder alternative for nitrile reduction.

Proposed Mechanism for Secondary Amine Formation:

Caption: Formation of secondary amine byproduct.

Question 3: The reduction of the 5-cyano-1-methyl-2(1H)-pyridinone precursor is inefficient. What are the critical parameters for this step?

Answer: The catalytic hydrogenation of the nitrile is a key step where efficiency is paramount. Several factors can influence the outcome.

Critical Parameters for Catalytic Hydrogenation:

Parameter	Importance	Recommended Conditions & Rationale
Catalyst	High	Raney Nickel or Palladium on Carbon (Pd/C) are commonly used. Raney Nickel is often preferred for nitrile reductions as it can be less prone to causing side reactions. Ensure the catalyst is active; do not use old or improperly stored catalyst.
Solvent	High	Methanolic Ammonia is highly recommended. The ammonia helps to suppress the formation of secondary amine byproducts.[1] Ethanol can also be used.
Hydrogen Pressure	Medium	Typically, a pressure of 50-100 psi is sufficient. Higher pressures can sometimes lead to over-reduction or other side reactions.
Temperature	Medium	The reaction is usually run at room temperature to 50 °C . Higher temperatures can increase the reaction rate but may also promote byproduct formation.
Reaction Time	Variable	Monitor the reaction by TLC or GC/MS . The reaction is complete when the starting material is no longer observed. Typical reaction times can range from 4 to 24 hours.

Detailed Experimental Protocol for Nitrile Reduction:

• Catalyst Preparation: In a fume hood, carefully wash Raney Nickel (50% slurry in water) with methanol three times to remove the water.

• Reaction Setup: To a pressure vessel, add 5-cyano-1-methyl-2(1H)-pyridinone (1 equivalent) and the washed Raney Nickel (approx. 10-20% by weight). Add a 7N solution of ammonia in methanol as the solvent.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen to 50-60 psi.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Carefully depressurize the vessel and purge with nitrogen. Filter the reaction mixture through a pad of celite to remove the Raney Nickel catalyst. Caution: Raney Nickel is pyrophoric when dry and should be handled with care.[2] The filtrate contains the desired product.

Question 4: I am having difficulty with the purification of the final product. What are the recommended methods?

Answer: The final product, 5-(aminomethyl)-1-methyl-2(1H)-pyridinone, is a polar compound and can be challenging to purify.

Purification Strategies:

• Crystallization: If the crude product is of reasonable purity, crystallization is the preferred method for purification as it is scalable and can provide high-purity material. A mixture of solvents may be necessary.

• Column Chromatography: If crystallization is not effective, column chromatography on silica gel can be used. Due to the basic nature of the amine, it is advisable to add a small amount of a basic modifier to the eluent to prevent streaking and improve separation.

Recommended Solvent Systems for Column Chromatography:

Solvent System	Ratio	Comments
Dichloromethane / Methanol / Triethylamine	80:10:1 to 80:30:1	The triethylamine is added to prevent the basic amine product from sticking to the acidic silica gel.[3]
Ethyl Acetate / Methanol	9:1 to 7:3	A common solvent system for polar compounds.

Frequently Asked Questions (FAQs)

• FAQ 1: What is the best synthetic route to start with for a beginner? The route starting from 2-amino-5-methylpyridine is robust. Diazotization followed by hydrolysis yields 5-methyl-2(1H)-pyridone.[4] Subsequent steps to introduce the aminomethyl group at the 5-position would be required. A more direct, but potentially more challenging route for a beginner, is the reduction of 5-cyano-1-methyl-2(1H)-pyridinone.

• FAQ 2: Are there any specific safety precautions I should take during this synthesis? Yes.

  • Raney Nickel: As mentioned, it is pyrophoric when dry. Always handle it as a slurry in a solvent and under an inert atmosphere when possible.[2]

  • Hydrogen Gas: Hydrogen is highly flammable. Ensure your equipment is properly sealed and grounded.

  • Cyanide Compounds: If starting from a cyano precursor, be aware of the toxicity of cyanide compounds. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

  • General Hazards: The final product is listed as a skin and eye irritant.[5] Always wear appropriate PPE.

• FAQ 3: How stable is the final product, and what are the recommended storage conditions? Primary amines can be susceptible to oxidation and reaction with atmospheric carbon dioxide. It is recommended to store the final product under an inert atmosphere (nitrogen or argon) at low temperatures (<-15°C) to ensure its long-term stability.[6]

References

• Recent Advances of Pyridinone in Medicinal Chemistry. PubMed Central. [Link]

• 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. PubChem. [Link]

• Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Beilstein Journals. [Link]

• How to prevent secondary amine formation in nitrile reduction?. ResearchGate. [Link]

• 5-METHYL-2(1H)PYRIDONE. ChemBK. [Link]

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• 6. biosynth.com [biosynth.com]

Technical Support Center: Overcoming Solubility Challenges with 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in Assays

Prepared by: Senior Application Scientist, Assay Development Support

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubility of "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" and structurally similar compounds. Our goal is to equip you with the foundational knowledge and practical protocols to overcome solubility hurdles, ensuring the accuracy and reproducibility of your experimental results.

The pyridinone scaffold is a cornerstone in medicinal chemistry, recognized for its ability to form key interactions with biological targets.[1] However, the physicochemical properties of its derivatives, including 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, can present significant challenges in aqueous assay environments. This guide is designed to help you navigate these challenges effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when working with this compound.

Q1: I dissolved my 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in DMSO for a stock solution, but it immediately precipitated when I diluted it into my aqueous assay buffer. What is happening?

This is a very common phenomenon known as "crashing out," and it stems from the difference between how a compound behaves in a potent organic solvent versus an aqueous system.[2] Your observation highlights the critical concept of kinetic solubility .

• The Mechanism: You created a stable, high-concentration stock in Dimethyl Sulfoxide (DMSO), an aprotic polar solvent capable of dissolving a wide range of molecules.[3] When you introduce a small volume of this stock into a large volume of aqueous buffer, the DMSO disperses, and the compound is suddenly exposed to an environment (water) where it is poorly soluble. The concentration is now far above its thermodynamic solubility limit in the final buffer, causing it to rapidly precipitate out of the solution.[4][5] This is a kinetic event, and the resulting concentration in your assay is unknown and unreliable.[6]

• Immediate Actions:

  • Stop and Re-evaluate: Do not proceed with the assay, as the results will be invalid. The actual concentration of the dissolved compound is significantly lower than your calculated nominal concentration.

  • Visual Inspection: Always visually inspect your final assay plate or solution for any signs of turbidity or precipitate after adding the compound.

  • Consult the Protocols: Refer to the troubleshooting protocols in this guide to systematically find a solution.

Q2: What is the fundamental chemical property of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone that I should leverage to improve its aqueous solubility?

The key lies in the aminomethyl group (-CH₂-NH₂) . This primary amine is basic and can be protonated.

• The Principle of Ionization: The solubility of ionizable compounds is highly dependent on the pH of the solution.[7][8] The aminomethyl group has a lone pair of electrons on the nitrogen atom that can accept a proton (H⁺) from the solution.[9][10]

  • In an acidic environment (lower pH) , the amine group becomes protonated, forming a positively charged ammonium salt (-CH₂-NH₃⁺). This charged species is significantly more polar and, therefore, more soluble in water.[11]

  • In a neutral or alkaline environment (higher pH) , the amine group remains in its uncharged, free base form (-CH₂-NH₂). This form is less polar and thus has lower aqueous solubility.

• Practical Application: To maximize the solubility of this compound, you should prepare your assay buffer with a pH below the pKa of the aminomethyl group. A good starting point is a buffer in the pH 4.0 to 6.5 range . This will ensure the compound is predominantly in its more soluble, protonated form.

Q3: My biological assay must be performed at a neutral pH (e.g., pH 7.4). How can I keep the compound in solution under these restrictive conditions?

This is a frequent and valid constraint, particularly for cell-based assays or enzymatic reactions with a narrow pH optimum. When pH modification is not an option, you must turn to formulation-based strategies.

• Co-solvents: The most common and effective approach is the use of a co-solvent. A co-solvent is a water-miscible organic solvent that, when added to water, alters the polarity of the solvent system, making it more favorable for dissolving hydrophobic compounds.[12][13]

  • Mechanism: Co-solvents work by reducing the interfacial tension between the aqueous solution and the hydrophobic solute.[12]

  • Common Choices: For biological assays, common choices include Ethanol, Propylene Glycol (PG), and Polyethylene Glycol 400 (PEG 400).[14]

  • Critical Consideration: It is essential to determine the maximum percentage of the co-solvent that your specific assay can tolerate without affecting the biological outcome (e.g., enzyme activity, cell viability). This is a crucial control experiment.

• Other Excipients (Advanced): If co-solvents are insufficient or incompatible, you can explore more advanced formulation techniques:

  • Surfactants: Non-ionic surfactants like Tween® 20 or Triton™ X-100 can form micelles that encapsulate the compound, increasing its apparent solubility. This is often used in biochemical, but not cellular, assays.[15]

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic parts of the molecule from water.[16][17]

Q4: How do I prepare my stock solutions and dilutions to minimize the risk of precipitation?

Proper technique is critical. A poorly prepared stock solution can compromise an entire experiment.

• Stock Solution Best Practices:

  • Solvent Choice: Use high-purity, anhydrous DMSO for your primary stock. While other solvents can be used, DMSO is often the most effective for achieving high initial concentrations.[3]

  • Warming and Sonication: If the compound is difficult to dissolve, gently warm the vial (to 30-40°C) and use a bath sonicator to provide energy to break up the crystal lattice.[6][18] Always cool to room temperature before use.

  • Storage: Store DMSO stocks at -20°C or -80°C to minimize degradation. Be aware that repeated freeze-thaw cycles can cause the compound to precipitate from the DMSO stock itself, so aliquotting is highly recommended.[4]

• Serial Dilution Technique: Avoid making large, single-step dilutions from a high-concentration DMSO stock directly into an aqueous buffer. A stepwise approach is much safer.[2]

  • Create an intermediate dilution series in 100% DMSO.

  • Transfer a small, fixed volume (e.g., 1-2 µL) from each DMSO dilution into the corresponding wells of the assay plate already containing the aqueous buffer. This ensures the final DMSO concentration is low and consistent across all tested concentrations.

Part 2: Troubleshooting Workflows and Experimental Protocols

This section provides step-by-step methodologies for systematically overcoming solubility issues.

Logical Troubleshooting Workflow

When you encounter a solubility problem, follow this decision-making process to efficiently find a solution.

Caption: Protonation at low pH increases compound solubility.

Protocol 1: Systematic Approach to Solvent Selection

This protocol provides a tiered approach to finding a suitable solvent system, starting with the most desirable options. [19]

• Tier 1: Final Assay Buffer (Acidified):

  • Prepare your final assay buffer at a range of acidic pH values (e.g., pH 4.5, 5.5, 6.5).

  • Attempt to dissolve the compound directly in these buffers to your highest desired concentration.

  • Use sonication and gentle warming if necessary. If it dissolves, this is your ideal solution.

• Tier 2: Co-solvent Screening:

  • If Tier 1 fails, identify the maximum tolerable percentage of co-solvents for your assay (e.g., 1%, 2%, 5%).

  • Prepare assay buffers (at the required pH, e.g., 7.4) containing this percentage of different co-solvents (e.g., Ethanol, PG, PEG 400).

  • Attempt to dissolve the compound in these co-solvent-containing buffers.

• Tier 3: DMSO Stock with Optimized Dilution:

  • Prepare a concentrated stock in 100% DMSO (e.g., 20 mM).

  • Using the best buffer identified in Tier 1 or 2, perform a serial dilution as described in the FAQs to reach your final concentrations. This minimizes the final DMSO concentration (typically to ≤0.5%) while leveraging the optimized buffer.

Protocol 2: Measuring Thermodynamic Solubility (Shake-Flask Method)

This method is the "gold standard" for determining the true equilibrium solubility of a compound. [2][20]

• Preparation: Add an excess amount of solid 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone to a vial containing your chosen buffer (e.g., PBS, pH 7.4). The excess solid should be clearly visible.

• Equilibration: Seal the vial and place it on a shaker or rotator at a constant temperature (e.g., 25°C) for 24-48 hours. This allows the solution to reach equilibrium.

• Separation: After equilibration, separate the undissolved solid from the solution. This is best done by centrifuging the sample at high speed and carefully collecting the supernatant, or by filtering through a 0.22 µm syringe filter.

• Quantification: Accurately dilute the clear supernatant with a suitable solvent (e.g., mobile phase for HPLC).

• Analysis: Determine the concentration of the compound in the diluted supernatant using a validated analytical method, such as HPLC-UV, against a standard curve. This measured concentration is the thermodynamic solubility.

Data Summary Tables

Solvent Type	Recommended Solvents	Typical Use Case & Considerations
Aqueous Buffers	Phosphate, Citrate, Acetate	Ideal for final assay solution. Solubility is highly pH-dependent; start with acidic pH (4.0-6.5).
Organic Solvents	DMSO, DMF, Ethanol	Primarily for creating high-concentration stock solutions. Always use anhydrous grade. [6]
Co-solvents	Propylene Glycol (PG), PEG 400, Glycerin	Used as a minority component in aqueous buffers to increase solubility at a fixed pH. [14]
Table 1: Recommended starting solvents and their primary applications for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

Co-solvent	Typical Final Concentration in Assays	Notes
Ethanol	0.1% - 2%	Can be cytotoxic at higher concentrations. Volatile.
Propylene Glycol (PG)	0.1% - 5%	Generally well-tolerated in many biological systems.
Polyethylene Glycol 400 (PEG 400)	0.1% - 5%	A good choice for increasing the solubility of hydrophobic compounds. [14]
Glycerin	0.1% - 10%	Viscous, but highly biocompatible.
Table 2: Common co-solvents and their typical working concentrations for in vitro assays. The maximum tolerated concentration must be determined empirically for each specific assay.

Disclaimer

This guide is intended for informational purposes. Researchers must always consult the specific Safety Data Sheet (SDS) before handling any chemical compound and perform their own validation experiments to determine the optimal conditions for their unique assay systems.

References

• Vertex AI Search Result. Solubility and pH of amines.
• Singh, R., & Kumar, N. (2019). Preclinical Formulations: Insight, Strategies, and Practical Considerations. Journal of Pharmaceutical Sciences, 108(1), 73-89.
• World Pharma Today. (2023).
• BenchChem. (2025). Technical Support Center: Troubleshooting Compound X Solubility.
• ResearchGate. (n.d.).
• Garg, V., & Singh, H. (2015). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2015, 848594.
• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability, 8(3), 212.
• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.
• Di, L., & Kerns, E. H. (2006).
• Sahu, B. P., & Das, M. K. (2014). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. AAPS PharmSciTech, 15(6), 1519–1527.
• Shandong IRO Chelating Chemical Co., Ltd. (n.d.).
• Vishakha, K., et al. (2020). A REVIEW ON: CO-SOLVENCY. World Journal of Pharmaceutical Research, 9(5), 584-593.
• Al-Hamidi, H., et al. (2021). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences, 7(1), 123.
• BenchChem. (2025). An In-depth Technical Guide to the Solubility Profile of 3-Amino-5,6-dimethyl-2(1H)-pyridinone.
• ChemGulf. (2025). How do amines and amides affect the pH of a solution?
• Li, W., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Molecules, 27(6), 1986.
• Babu, P. R. S., & Rao, A. S. (2008). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Dhaka University Journal of Pharmaceutical Sciences, 7(2), 119-126.
• Reddit. (2022). How to tackle compound solubility issue.
• Lee, H. Y., et al. (2013). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. Fluid Phase Equilibria, 354, 194-200.
• Wenlock, M. C., & Austin, R. P. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Future Medicinal Chemistry, 2(5), 761-772.
• BenchChem. (2025). Application Notes and Protocols for the Dissolution of Research Compounds.
• Computational Chemistry. (2022). Compound solubility measurements for early drug discovery.
• Gorsline, B. J., et al. (2018).
• MDPI. (2020). High-Throughput Dissolution/Permeation Screening—A 96-Well Two-Compartment Microplate Approach. Pharmaceutics, 12(11), 1059.
• MDPI. (2020). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. Molecules, 25(21), 5035.
• ResearchGate. (n.d.). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility.
• Reddit. (2012). How does pH affect water solubility of organic acids (or acids in general)?
• BenchChem. (2025).
• Creative Biolabs. (n.d.). Aqueous Solubility.

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Technical Support Center: Managing Interference from 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in Fluorescence-Based Assays

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering unexpected results in fluorescence-based assays and suspect interference from the small molecule 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone. As a pyridinone derivative, this compound possesses a chemical scaffold that can interact with fluorescence-based detection systems, potentially leading to misleading data.

This document provides a structured, in-depth approach to diagnosing, troubleshooting, and mitigating such interference. We will move from foundational concepts to practical, step-by-step protocols, empowering you to validate your results with confidence.

Frequently Asked Questions (FAQs)

Q1: What is 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, and why might it interfere with my fluorescence assay?

5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a small organic molecule featuring a pyridinone core. The pyridinone ring system is a heterocyclic motif that has been identified in various biologically active and fluorescent compounds.[1][2][3] The conjugated π-system within the pyridinone structure is capable of absorbing and emitting light, a phenomenon known as intrinsic fluorescence or autofluorescence.

If the excitation and emission spectra of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone overlap with those of the fluorophores in your assay, it can lead to significant artifacts and unreliable data.[4] This is a common challenge in high-throughput screening (HTS), where a substantial number of library compounds can exhibit some level of optical activity.[5][6]

Q2: What are the primary mechanisms of small molecule interference in fluorescence assays?

Interference from test compounds like 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone typically occurs through one of several mechanisms.[6][7][8] Understanding these is the first step toward diagnosing the issue.

• Autofluorescence: The compound itself is fluorescent and emits light in the same spectral region as your assay's reporter fluorophore. This adds to the total signal, leading to false positives or an artificially high baseline.[7][9]

• Fluorescence Quenching: The compound absorbs the light used to excite the assay's fluorophore or absorbs the light emitted by it. This results in a reduced signal, potentially causing false negatives or masking true positive hits.[5][9]

• Inner Filter Effect: A specific type of quenching that is highly dependent on concentration. At high concentrations, the test compound can absorb a significant portion of the excitation or emission light, preventing it from reaching the detector.[5][7]

• Colloidal Aggregation: Some small molecules form aggregates in aqueous assay buffers. These aggregates can sequester and non-specifically inhibit enzymes or interfere with detection optics, leading to false readouts.[6][10]

• Chemical Reactivity: In some cases, the compound may react directly with assay components, such as the enzyme, substrate, or fluorescent probe, altering their chemical nature and function.

Mechanisms of small molecule assay interference.

Q3: How can I quickly determine if 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is causing interference in my specific assay?

A set of simple control experiments is the most effective way to diagnose interference. These should be run in parallel with your main experiment, using the same buffer, plates, and instrument settings.

• "Compound Only" Control: Prepare wells containing only the assay buffer and 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone at the highest concentration used in your screen.

• "Fluorophore + Compound" Control: If your assay measures the generation of a fluorescent product, prepare wells with a known, stable concentration of that fluorophore (or a spectrally similar one) and add your compound.

• "Vehicle" Control: Wells containing only the assay buffer and the solvent used to dissolve your compound (e.g., DMSO).

The table below summarizes how to interpret the results from these critical controls.

Control Experiment	Observed Signal	Interpretation
Compound Only	Significantly higher than Vehicle	Autofluorescence is likely. The compound is fluorescent at the assay wavelengths.
Fluorophore + Compound	Significantly lower than Fluorophore alone	Quenching or Inner Filter Effect is likely. The compound is absorbing excitation/emission light.
Replicate Wells	High variability between replicates	Poor solubility or aggregation may be occurring. Visually inspect wells for precipitation.

Q4: I've confirmed interference. What are the primary strategies to mitigate this issue?

Once interference is confirmed, you can employ several strategies to either eliminate the artifact or account for it in your data analysis.

• Background Subtraction: For autofluorescence, you can measure the signal from the "Compound Only" control and subtract this value from your experimental wells.[4] This is a common first step, but it assumes the fluorescence is additive and not affected by other assay components.

• Reduce Compound Concentration: Interference is often concentration-dependent.[5] If possible, perform a dose-response experiment to find the lowest effective concentration of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, which may reduce the interference to an acceptable level.[4]

• Shift to a "Redder" Fluorophore: Many interfering compounds fluoresce in the blue-green region of the spectrum (400-550 nm).[11][12] Switching your assay to a fluorophore that excites and emits at longer wavelengths (red-shifted, >600 nm) can often circumvent the problem entirely, as fewer library compounds are fluorescent in this range.[11][13]

• Use an Orthogonal Assay: The most robust method to validate a hit is to re-test it in an orthogonal assay that uses a different detection technology (e.g., luminescence, absorbance, or a label-free method). This confirms that the observed biological activity is not an artifact of the initial assay format.

Troubleshooting workflow for suspected assay interference.

Troubleshooting Guides & Protocols

Here we provide detailed, self-validating protocols to systematically characterize and address interference from 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

Protocol 1: Characterizing Compound Autofluorescence

Objective: To determine the intrinsic fluorescence of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone under your specific assay conditions.

Methodology:

• Plate Preparation:

  • Use the same microplate type (e.g., 384-well, black, clear bottom) as your primary assay.

  • Designate columns for a serial dilution of your compound.

• Reagent Preparation:

  • Prepare a 2X concentrated stock of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in your final assay buffer. The highest concentration should match the highest concentration in your primary screen.

  • Prepare a vehicle control using only the assay buffer and the corresponding concentration of solvent (e.g., DMSO).

• Experimental Steps:

  • Add assay buffer to all wells.

  • Perform a serial dilution of your compound across the plate. A 1:2 dilution series over 10-12 points is recommended.

  • Add vehicle control to at least three wells.

  • If available, include a positive control fluorophore (e.g., fluorescein) to confirm instrument sensitivity.

• Data Acquisition:

  • Incubate the plate under the same conditions as your primary assay (time, temperature).

  • Read the plate on your fluorescence reader using the exact same excitation/emission wavelengths, filters, and gain settings as your primary assay.

• Data Analysis & Validation:

  • Subtract the average signal of the vehicle control wells from all other wells.

  • Plot the background-subtracted fluorescence intensity against the concentration of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

  • Self-Validation: A dose-dependent increase in fluorescence that is significantly above the vehicle control confirms autofluorescence.

Protocol 2: Assessing Fluorescence Quenching (Inner Filter Effect)

Objective: To determine if 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone absorbs light at the excitation or emission wavelengths of your assay's fluorophore.

Methodology:

• Plate Preparation:

  • Use the same microplate type as your primary assay.

• Reagent Preparation:

  • Prepare a solution of your assay's fluorophore (or a stable, spectrally similar dye) in assay buffer at a concentration that gives a mid-range signal on your instrument. This will be your "Fluorophore Solution".

  • Prepare a 2X concentrated serial dilution of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in the assay buffer.

• Experimental Steps:

  • Add the "Fluorophore Solution" to all wells.

  • Add the 2X compound serial dilution to the appropriate wells.

  • Add vehicle control (buffer + solvent) to at least three wells containing the fluorophore.

• Data Acquisition:

  • Read the plate immediately on your fluorescence reader using the standard assay settings.

• Data Analysis & Validation:

  • Calculate the percentage of signal relative to the "Fluorophore + Vehicle" control wells.

  • Plot the percent signal against the concentration of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

  • Self-Validation: A dose-dependent decrease in fluorescence signal confirms that your compound is acting as a quencher.

References

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology, 14(3), 315-324. Available at: [Link]

• Baell, J. B., & Walters, M. A. (2014). Chemistry: Chemical con artists foil drug discovery. Nature, 513(7519), 481-483. Available at: [Link]

• Simeonov, A., et al. (2008). Fluorescence Spectroscopic Profiling of Compound Libraries. Journal of Medicinal Chemistry, 51(8), 2363-2371. Available at: [Link]

• Dahlin, J. L., et al. (2015). PAINS in the assay: chemical mechanisms of assay interference and promiscuous enzymatic inhibition observed during a sulfhydryl-scavenging HTS. Journal of Medicinal Chemistry, 58(5), 2091-2113. Available at: [Link]

• National Center for Biotechnology Information. (2015). Interference with Fluorescence and Absorbance - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

• Kozlov, A. S., et al. (2004). A method for the identification of false-positives in the primary screening of focused libraries. Journal of Biomolecular Screening, 9(6), 528-535. Available at: [Link]

• Guryev, O., et al. (2024). Tackling assay interference associated with small molecules. Nature Reviews Chemistry, 8, 333–350. Available at: [Link]

• Bajorath, J. (2018). Evolution of assay interference concepts in drug discovery. Expert Opinion on Drug Discovery, 13(10), 889-895. Available at: [Link]

• ResearchGate. (n.d.). Tackling assay interference associated with small molecules | Request PDF. ResearchGate. Available at: [Link]

• Gao, Y., et al. (2014). Pyridinium-fused pyridinone: a novel "turn-on" fluorescent chemodosimeter for cyanide. Chemistry, an Asian journal, 9(10), 2862-2867. Available at: [Link]

• Fujimoto, K., et al. (1987). Fluorescence spectroscopic study on tautomeric equilibria of 2(1H)-pyridones. Journal of the Chemical Society, Perkin Transactions 2, (5), 643-647. Available at: [Link]

• National Center for Biotechnology Information. (2025). Interference and Artifacts in High-content Screening - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

• Song, D., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 856515. Available at: [Link]

• PubChem. (n.d.). 5-(Aminomethyl)pyridin-2(1H)-one. National Center for Biotechnology Information. Available at: [Link]

• Kistler, K. A., & Matsika, S. (2007). The fluorescence mechanism of 5-methyl-2-pyrimidinone: an ab initio study of a fluorescent pyrimidine analog. Photochemistry and Photobiology, 83(3), 611-624. Available at: [Link]

• National Center for Biotechnology Information. (2015). Interference with Fluorescence and Absorbance - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

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Technical Support Center: Optimizing Catalytic Hydrogenation for Nitropyridine Precursors

Welcome to the Technical Support Center for the catalytic hydrogenation of nitropyridine precursors. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial transformation. Here, we move beyond simple protocols to explain the "why" behind experimental choices, offering field-proven insights to help you troubleshoot and optimize your reactions effectively.

Part 1: Troubleshooting Guide - A Deeper Dive

This section addresses common issues encountered during the catalytic hydrogenation of nitropyridines in a detailed question-and-answer format.

Issue 1: Low or No Conversion of the Nitropyridine

Question: My catalytic hydrogenation of a nitropyridine precursor is showing low or no conversion. I've followed the standard protocol, but the starting material remains. What are the likely causes and how can I resolve this?

Answer: Low or no conversion is a frequent challenge in the hydrogenation of nitropyridines. The root cause often lies in catalyst deactivation or suboptimal reaction conditions. Let's break down the potential culprits and their solutions:

• Catalyst Poisoning: The lone pair of electrons on the pyridine nitrogen can strongly adsorb to the catalyst's active sites, effectively "poisoning" it and preventing the desired reaction.[1][2]

  • Solution: The most common and effective solution is the addition of a stoichiometric amount of a strong acid like hydrochloric acid (HCl) or a weaker acid such as acetic acid.[1] The acid protonates the pyridine nitrogen, forming a pyridinium salt. This prevents the nitrogen's lone pair from binding to and deactivating the catalyst.[1]

• Catalyst Deactivation: The catalyst may have lost activity due to improper storage, handling, or the presence of impurities.

  • Solution: Always handle pyrophoric catalysts like Raney Nickel and Palladium on carbon (Pd/C) under an inert atmosphere.[3][4] If deactivation is suspected, it is advisable to use a fresh batch of catalyst.[3] Ensure all glassware is meticulously cleaned and use high-purity solvents and reagents to avoid introducing catalyst poisons like sulfur compounds.[3][4]

• Insufficient Hydrogen Pressure or Poor Agitation: Inadequate hydrogen pressure or inefficient stirring can limit the reaction rate, especially in a three-phase system (solid catalyst, liquid substrate/solvent, and gaseous hydrogen).[3]

  • Solution: While many hydrogenations can be performed at atmospheric pressure using a hydrogen-filled balloon, some substrates require higher pressures.[4][5] If you have access to a high-pressure hydrogenation reactor, increasing the pressure can significantly improve the reaction rate.[6][7] Additionally, ensure vigorous stirring to maximize the contact between the reactants and the catalyst.[3]

• Poor Solubility: If the nitropyridine precursor has poor solubility in the chosen solvent, the reaction will be slow.

  • Solution: Select a solvent system in which the starting material is fully soluble. Protic solvents like ethanol, methanol, or acetic acid often work well.[4] For less soluble substrates, a co-solvent system, such as methanol/THF, may be necessary.[8]

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting workflow for low conversion in nitropyridine hydrogenation.

Issue 2: Poor Chemoselectivity - Unwanted Side Reactions

Question: My hydrogenation is reducing the nitro group, but I'm also seeing reduction of the pyridine ring or other functional groups. How can I improve the chemoselectivity?

Answer: Achieving high chemoselectivity is critical, especially in multi-step syntheses. Unwanted side reactions can often be controlled by carefully selecting the catalyst and reaction conditions.

• Over-reduction of the Pyridine Ring: The pyridine ring is susceptible to hydrogenation, particularly under harsh conditions.[1]

  • Solution:

    • Catalyst Choice: Palladium on carbon (Pd/C) is generally the catalyst of choice for the selective reduction of a nitro group in the presence of a pyridine ring.[1] Catalysts like Rhodium and Ruthenium are more aggressive and will readily hydrogenate the pyridine ring.[1]

    • Milder Conditions: Employing lower hydrogen pressure and temperature can favor the reduction of the more reactive nitro group over the aromatic pyridine ring.[1]

    • Catalyst "Poisoning" as a Strategy: In a counterintuitive approach, adding a small amount of pyridine to the reaction mixture can sometimes act as a "poison" to the catalyst, moderating its activity and preventing over-reduction.[1]

• Reduction of Other Functional Groups: If your molecule contains other reducible functional groups (e.g., alkenes, alkynes, carbonyls), they may also be reduced under the hydrogenation conditions.

  • Solution:

    • Alternative Reducing Agents: For the reduction of nitro groups, consider alternative reagents that are less likely to affect other functionalities. These include:

      • Hydrazine hydrate with a catalytic amount of Pd/C.[1]

      • Iron or Zinc powder in an acidic medium (e.g., acetic acid or ammonium chloride).[1]

      • Tin(II) chloride.[1]

    • Specialized Catalysts: For substrates with sensitive functional groups like halogens, which are prone to hydrogenolysis with Pd/C, platinum oxide (PtO₂) or rhodium-based catalysts may offer better selectivity.[2] Sulfided platinum catalysts have also been shown to be effective in selectively reducing nitro groups in the presence of activated heteroaryl halides.

Chemoselectivity Troubleshooting Workflow

Caption: Troubleshooting workflow for poor chemoselectivity.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which catalyst is generally the best for reducing a nitro group on a pyridine ring?

A1: For the selective reduction of a nitro group to an amine on a pyridine ring, Palladium on carbon (Pd/C) is the most commonly used and recommended catalyst.[1] It offers a good balance of reactivity towards the nitro group while minimizing the reduction of the pyridine ring.[1]

Q2: What is the mechanism of catalytic hydrogenation of a nitro group?

A2: The catalytic hydrogenation of a nitro group to an amine is a stepwise process that occurs on the surface of the catalyst.[9] The generally accepted mechanism involves the sequential addition of hydrogen atoms, proceeding through nitroso and hydroxylamine intermediates before forming the final amine product.[10][11]

Reaction Pathway

Caption: Simplified reaction pathway for the hydrogenation of a nitro group.

Q3: What are the key safety precautions for catalytic hydrogenation?

A3: Catalytic hydrogenation involves flammable hydrogen gas and potentially pyrophoric catalysts, so strict safety measures are essential.[7][12]

• Inert Atmosphere: Always handle catalysts, especially used ones, under an inert atmosphere (e.g., nitrogen or argon) to prevent ignition.[12][13][14]

• Proper Venting: Conduct the reaction in a well-ventilated fume hood.[6]

• Leak Testing: Before introducing hydrogen, always perform a leak test of the reaction setup with an inert gas like nitrogen.[6]

• Catalyst Handling: Never allow the catalyst to become dry, especially after the reaction, as it can be pyrophoric.[14] Keep the catalyst wet with solvent or water during filtration and waste disposal.[13][14]

• Pressure and Temperature Limits: Never exceed the rated temperature or pressure of the reaction vessel.[6]

• Fire Safety: Have an appropriate fire extinguisher (e.g., Class ABC) readily available.[14] Be prepared for small fires, which can often be extinguished by covering the vessel to cut off oxygen.[13]

Q4: How can I monitor the progress of my hydrogenation reaction?

A4: There are several methods to monitor the reaction progress:

• Hydrogen Uptake: In a closed system, the reaction progress can be monitored by observing the decrease in hydrogen pressure.

• Thin-Layer Chromatography (TLC): Periodically, a small aliquot of the reaction mixture can be taken (after safely purging the system with an inert gas) and analyzed by TLC to check for the disappearance of the starting material and the appearance of the product.[13]

• High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): For more quantitative analysis, HPLC or GC can be used to determine the ratio of starting material to product.[15][16]

• LC-MS/MS and NMR: For detailed mechanistic studies and identification of intermediates, advanced techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy can be employed.[15]

Q5: How do I properly work up the reaction and handle the catalyst waste?

A5:

• Cooling and Venting: Once the reaction is complete, cool the vessel to room temperature.[6]

• Purging: Carefully vent the excess hydrogen and thoroughly purge the system with an inert gas (e.g., nitrogen) at least three times.[6][13]

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the catalyst. Crucially, do not allow the filter cake to dry. [1][3] Keep it wet with the reaction solvent or water to prevent ignition.[3][13][14]

• Product Isolation: The filtrate contains your product. If an acid was used, the aminopyridine will be in its salt form. Neutralize the filtrate with a base (e.g., sodium bicarbonate solution) and then extract the product with an appropriate organic solvent.[1]

• Catalyst Waste: The wet catalyst on the Celite® should be transferred to a designated waste container and submerged in water to render it non-pyrophoric.[13][14]

Part 3: Experimental Protocols and Data

General Protocol for the Selective Hydrogenation of a Nitropyridine Precursor

This protocol provides a general guideline. Specific conditions may need to be optimized for your particular substrate.

• Preparation:

  • To a clean, dry, and appropriately sized reaction vessel (e.g., a three-necked flask or a high-pressure reactor), add the nitropyridine precursor.[13]

  • Add the chosen solvent (e.g., methanol, ethanol, or acetic acid) to dissolve the substrate.

  • If required for catalyst activity, add the appropriate acid (e.g., 1.1 equivalents of concentrated HCl).

  • Under a gentle stream of inert gas (nitrogen or argon), carefully add the Pd/C catalyst (typically 5-10 mol %).[13]

• Hydrogenation:

  • Seal the reaction vessel and connect it to a hydrogen source.

  • Purge the system by evacuating and backfilling with the inert gas three times, followed by evacuating and backfilling with hydrogen gas three times.[1][13][17]

  • Pressurize the vessel to the desired hydrogen pressure (e.g., atmospheric pressure with a balloon or higher pressure in a specialized reactor).[1]

  • Stir the reaction mixture vigorously at the desired temperature (often room temperature is sufficient).

• Monitoring and Work-up:

  • Monitor the reaction by hydrogen uptake or by analyzing aliquots via TLC or HPLC.[1][13]

  • Once the reaction is complete, stop the stirring and cool to room temperature if heated.

  • Carefully vent the excess hydrogen and purge the vessel with an inert gas.[1][3]

  • Dilute the reaction mixture with a suitable solvent and filter through a pad of Celite® to remove the catalyst, ensuring the filter cake remains wet.[1][3]

  • Wash the filter cake with a small amount of the solvent.

  • Combine the filtrate and washings. If an acid was used, neutralize with a base and extract the product.

  • Dry the organic layer, concentrate under reduced pressure, and purify the crude product by chromatography or recrystallization as needed.[17]

Data Presentation: Catalyst and Condition Comparison

Catalyst	Typical Substrate	Key Advantages	Common Conditions	Potential Issues
Pd/C	Nitropyridines	High selectivity for nitro group reduction.[1]	1-4 atm H₂, RT, MeOH/EtOH/AcOH	Hydrogenolysis of halides, poisoning by pyridine N.[1][2]
PtO₂ (Adam's catalyst)	Substituted Pyridines	Good for substrates with sensitive groups (e.g., halides).[2]	1-4 atm H₂, RT, AcOH	Can be more aggressive than Pd/C, may reduce the pyridine ring.
Raney® Nickel	Nitropyridines	Cost-effective alternative to precious metal catalysts.	50-100 psi H₂, 50-100 °C, EtOH	Pyrophoric, requires careful handling, may be less selective.[1][4]
Rh/C or Rh₂O₃	Functionalized Pyridines	Highly active for pyridine ring hydrogenation.[1][18]	5 bar H₂, 40 °C, TFE	Not suitable for selective nitro group reduction in the presence of a pyridine ring.[1][18]

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogen
• Hydrogenation SOP. University of Wisconsin-Madison.
• Hydrogenation Reaction Safety In The Chemical Industry. Industrial Safety Solution.
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• HYDROGENATION | FACT SHEET. Stanford Environmental Health & Safety.
• Hazards associated with laboratory scale hydrogen
• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Deriv
• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Arom
• A mild, catalyst-free synthesis of 2-aminopyridines. PMC - NIH.
• Technical Support Center: Selective Hydrogenation in the Presence of a Pyridine Ring. BenchChem.
• troubleshooting guide for the catalytic hydrogenation of nitroarom
• N-Amino Pyridinium Salts in Organic Synthesis. PMC - PubMed Central.
• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry (RSC Publishing).
• Selective nitro reduction in the synthesis of 'real-world' targets.
• Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chrom
• 3-aminopyridine. Organic Syntheses Procedure.
• Establishment of Integrated Analysis Method for Probing and Reconstructing Hydrogenation Mechanism of a Model Reaction. MDPI.
• Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines. Catalysis Science & Technology (RSC Publishing).
• Side-product formation in the hydrogen
• Technical Support Center: Catalyst Selection and Optimization for Nitro Group Reduction. BenchChem.
• Amination of Nitro-Substituted Heteroarenes by Nucleophilic Substitution of Hydrogen. Semantic Scholar.
• A new mechanism of aromatic nitro compounds hydrogenation over Au/TiO 2 c
• Sustainable Hydrogenation of Nitroarenes to Anilines with Highly Active in-situ Gener
• Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC c
• Nitro Reduction. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• A kind of method and its purification process that aminopyridine is prepared by picoline.
• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Oriental Journal of Chemistry.
• analytical methods.
• My platinum/carbon catalytic hydrogenation is not working. Any tips on how to troubleshoot?. Reddit.
• ANALYTICAL METHODS.
• Hydrogen
• Application Notes and Protocols: Catalytic Hydrogenation of 3-Amino-4-nitropyridine 1-oxide. BenchChem.
• Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams. PMC - NIH.
• Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd c
• Partial hydrogenation of substituted pyridines and quinolines: A crucial role of the reaction conditions.
• Hydrogen
• Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activ
• Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts.
• Unprecedentedly high activity and selectivity for hydrogenation of nitroarenes with single atomic Co1-N3P1 sites.
• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione.
• Monitoring Heterogeneously Catalyzed Hydrogenation Reactions at Elevated Pressures Using In-Line Flow NMR. NIH.

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Technical Support Center: Minimizing Impurities in the Synthesis of 2-chloro-5-methyl-4-pyridinamine

Welcome to the technical support center for the synthesis of 2-chloro-5-methyl-4-pyridinamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of this key intermediate. Here, we address common challenges and provide in-depth, field-proven insights to help you minimize impurities and achieve high-purity results.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-chloro-5-methyl-4-pyridinamine, and what are the critical steps?

The most prevalent and efficient synthesis of 2-chloro-5-methyl-4-pyridinamine involves a two-step process starting from 2-chloro-5-methylpyridine-1-oxide.[1][2]

• Nitration: The first step is the nitration of 2-chloro-5-methylpyridine-1-oxide to form 2-chloro-5-methyl-4-nitropyridine-1-oxide. This is typically achieved using a potent nitrating mixture, such as concentrated nitric acid and sulfuric acid.[1][2] The sulfuric acid acts as a catalyst to generate the highly electrophilic nitronium ion (NO₂⁺), which is essential for the nitration at the C-4 position.[1]

• Reduction: The second step is the simultaneous reduction of the nitro group and the N-oxide of 2-chloro-5-methyl-4-nitropyridine-1-oxide. This is commonly accomplished through catalytic hydrogenation using a platinum-based catalyst.[1][3][4][5] This key transformation efficiently yields the desired 2-chloro-5-methyl-4-pyridinamine.[1]

Q2: I'm observing a significant amount of an unknown impurity in my final product. What are the likely side-products in this synthesis?

Several impurities can arise during this synthesis. The most common ones are:

• Incompletely Reduced Intermediates: If the hydrogenation is not complete, you may have residual starting material (2-chloro-5-methyl-4-nitropyridine-1-oxide) or partially reduced intermediates, such as the corresponding nitroso or hydroxylamine compounds.

• Dehalogenated Byproducts: Over-hydrogenation or the use of an overly aggressive catalyst can lead to the reduction of the chloro group, resulting in the formation of 5-methyl-4-pyridinamine.

• Isomeric Impurities: The formation of isomeric nitropyridine-N-oxides during the nitration step can lead to corresponding isomeric aminopyridine impurities in the final product. Careful control of the nitration conditions is crucial to minimize these.[6]

• Ring-Opened Products: Under harsh reaction conditions, the pyridine ring can undergo cleavage, leading to a variety of aliphatic impurities.

Q3: My hydrogenation reaction is sluggish or incomplete. How can I optimize the reduction step?

A slow or incomplete hydrogenation can be frustrating. Here are several factors to consider for optimization:

• Catalyst Selection and Loading: The choice of catalyst is critical. While various platinum catalysts can be used, a combination of platinum and a promoter like molybdenum or vanadium on an activated carbon support has been shown to be highly effective.[3][5] Ensure the catalyst is fresh and has not been poisoned. The catalyst loading is also important; typically, a 5-10% w/w ratio of catalyst to starting material is a good starting point.

• Hydrogen Pressure: The reaction is sensitive to hydrogen pressure. A pressure of 3 bar has been reported to be effective.[3][4] Insufficient pressure can lead to incomplete reduction.

• Temperature: The hydrogenation is typically run at a mild temperature, around 30°C.[3][4] Higher temperatures may increase the rate but can also lead to more side products, including dehalogenation.

• Solvent: Ethanol is a commonly used solvent for this reaction.[3][4] Ensure the solvent is of high purity and is deoxygenated before use, as oxygen can deactivate the catalyst.

• Agitation: Efficient agitation is necessary to ensure good contact between the substrate, catalyst, and hydrogen gas.

Troubleshooting Guide

Problem 1: Low Yield in the Nitration Step

Possible Causes:

• Insufficiently Potent Nitrating Agent: The nitronium ion concentration might be too low.

• Suboptimal Reaction Temperature: The reaction temperature significantly influences the reaction rate and selectivity.

• Premature Quenching: Quenching the reaction before it has gone to completion.

Solutions:

• Optimize Nitrating Mixture: A mixture of concentrated nitric acid and concentrated sulfuric acid is standard.[1][2] Ensure the acids are of high concentration and the ratio is appropriate.

• Control Reaction Temperature: The reaction is typically heated to around 100°C for a few hours.[1][2] Monitor the temperature closely to ensure it remains in the optimal range.

• Monitor Reaction Progress: Use techniques like TLC or HPLC to monitor the consumption of the starting material before quenching the reaction.

Problem 2: Presence of Dehalogenated Impurity (5-methyl-4-pyridinamine)

Possible Causes:

• Over-reduction during hydrogenation.

• Catalyst is too active.

• Prolonged reaction time.

Solutions:

• Catalyst Choice: Consider a less active catalyst or a catalyst with a selective promoter.

• Reaction Monitoring: Closely monitor the reaction progress by HPLC or GC and stop the reaction as soon as the starting material is consumed.

• Optimize Hydrogen Pressure and Temperature: Reducing the hydrogen pressure and/or temperature can help to minimize over-reduction.

Problem 3: Difficulty in Product Purification

Possible Causes:

• Presence of multiple impurities with similar polarities.

• Product oiling out during crystallization.

• Product instability on silica gel.

Solutions:

• Crystallization: This is the preferred method for purification. Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes) to find conditions that provide good crystal formation and impurity rejection.

• Column Chromatography: If crystallization is not effective, column chromatography can be used. Consider using a deactivated silica gel or alumina to prevent product degradation. A gradient elution with a mixture of a non-polar solvent (like hexanes or toluene) and a polar solvent (like ethyl acetate or isopropanol) is a good starting point. The addition of a small amount of a basic modifier like triethylamine to the eluent can sometimes improve peak shape and recovery.

• Extraction: A thorough aqueous workup can help to remove some impurities. Adjusting the pH of the aqueous phase can facilitate the separation of acidic or basic impurities.

Experimental Protocols

Protocol 1: Synthesis of 2-chloro-5-methyl-4-nitropyridine-1-oxide[1][2]

• In a suitable reaction vessel, carefully prepare a nitrating mixture by adding 165 mL of concentrated nitric acid to 209 mL of concentrated sulfuric acid while cooling in an ice bath.

• To the stirred and cooled nitrating mixture, slowly add 56.4 g of 2-chloro-5-methylpyridine-1-oxide, ensuring the temperature is controlled.

• Heat the reaction mixture to 100°C and stir for 2 hours.

• After completion, cool the mixture to room temperature and carefully pour it onto ice water.

• Adjust the pH to 2-3 with a sodium carbonate solution.

• Collect the resulting yellow solid by filtration and wash with ice water.

• The aqueous filtrate can be extracted with hot chloroform to recover more product.

• Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the product.

Protocol 2: Synthesis of 2-chloro-5-methyl-4-pyridinamine[3][4]

• Charge a glass pressure reactor with 29 g of 2-chloro-5-methyl-4-nitro-1-oxidopyridin-1-ium and 2.9 g of a suitable hydrogenation catalyst (e.g., 0.8% Pt and 0.6% Mo on activated carbon).

• Add 320 mL of ethanol to the reactor.

• Seal the reactor and inert with argon (3 cycles of pressurizing to 3 bar and venting).

• Pressurize the reactor with hydrogen to 3 bar.

• Stir the reaction mixture at 30°C for 20 hours, or until reaction completion is confirmed by HPLC.

• Inert the reactor with argon and filter the reaction mixture through a pad of kieselguhr to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by crystallization or column chromatography.

Data Summary

Table 1: Comparison of Catalysts in the Hydrogenation of 2-chloro-5-methyl-4-nitropyridine-1-oxide

Catalyst Composition	Conversion Rate
0.8% Pt and 0.6% Mo on activated carbon	>98%[3]
0.8% Pt and 0.3% Mo on activated carbon	~98%[3]
1% Pt and 2% V on activated carbon	~87%[3]

Visualizing the Synthesis and Impurity Formation

A clear understanding of the reaction pathway and potential side reactions is crucial for effective troubleshooting.

Caption: Synthetic pathway and potential impurity formation.

References

• Method for the synthesis of 4-amino-5-methyl-1H-pyridin-2 (1H). (2021). Google Patents.

• Study on Synthesis of 2-chloro-5-methyl Pyridine by BTC and Its Derivatives - Dissertation. (n.d.). Retrieved January 17, 2026, from [Link]

• Synthesis of 2-chloro-4-nitropyridine-N oxide - PrepChem.com. (n.d.). Retrieved January 17, 2026, from [Link]

• Process for making 2-chloro-5-methylpyridine. (2017). Google Patents.

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Reference Data & Comparative Studies

The Pyridinone Scaffold: A Comparative Analysis of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone's Potential as a Kinase Inhibitor

Introduction: The Privileged Pyridinone Core in Kinase Inhibitor Design

In the landscape of modern medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These "privileged structures" serve as versatile templates for drug discovery, offering a favorable combination of synthetic accessibility, metabolic stability, and the ability to engage with key biological targets. The 2-pyridone motif is a prominent member of this class, particularly in the realm of kinase inhibitor development.[1][2] Its capacity to act as both a hydrogen bond donor and acceptor allows it to form crucial interactions within the ATP-binding pocket of various kinases, making it a valuable starting point for the design of potent and selective inhibitors.[1][2]

This guide provides a comparative analysis of the potential efficacy of "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone," a specific pyridinone derivative, as a kinase inhibitor. While direct experimental data for this compound is not yet prevalent in the public domain, its structural features can be evaluated in the context of well-characterized pyridinone-based inhibitors. By examining the structure-activity relationships (SAR) of established compounds, we can extrapolate the potential of this molecule and outline a clear experimental path for its validation.

We will compare the structural attributes of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone with a selection of pyridinone-based inhibitors targeting clinically relevant kinases such as Pim-1, c-Src, and Met. This analysis will be supported by detailed experimental protocols that would be necessary to ascertain its biological activity.

Structural Comparison of Pyridinone-Based Kinase Inhibitors

The efficacy and selectivity of a kinase inhibitor are intrinsically linked to its three-dimensional structure and its ability to interact with the unique topology of the target kinase's active site. The pyridinone core provides a rigid scaffold from which various substituents can be explored to optimize these interactions.

Table 1: Structural and Efficacy Comparison of Selected Pyridinone-Based Kinase Inhibitors

Compound Name	Structure	Target Kinase	IC50	Reference
5-(Aminomethyl)-1-methyl-2(1H)-pyridinone	Chemical structure of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone	Hypothetical	To be determined	N/A
Pim-1 Inhibitor (Unnamed)	Substituted pyridone	Pim-1	50 nM	[3]
c-Src Inhibitor (Compound 36)	1-[2-(dimethylamino)ethyl]-5-(2-hydroxy-4-methoxybenzoyl)pyridin-2(1H)-one	c-Src	12.5 µM	[4]
Met Kinase Inhibitor (Compound 2)	Conformationally constrained 2-pyridone analogue	Met	1.8 nM	[5]

From the table above, it is evident that modifications to the pyridinone ring system can lead to highly potent inhibitors against different kinases. For 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, the key structural features to consider are:

• The 2-Pyridone Core: This provides the foundational hydrogen bonding interactions with the kinase hinge region.

• The N1-Methyl Group: This substitution can influence solubility and may occupy a small hydrophobic pocket within the active site.

• The C5-Aminomethyl Group: This basic moiety is a critical feature. It can form salt bridges with acidic residues (e.g., aspartate or glutamate) in the active site, potentially conferring both potency and selectivity. The flexibility of the aminomethyl linker allows it to adopt various conformations to optimize this interaction.

By comparing this structure to the more complex, decorated pyridinone inhibitors in Table 1, 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone can be viewed as a foundational fragment or a starting point for a medicinal chemistry campaign.

Proposed Experimental Workflow for Efficacy Evaluation

To empirically determine the efficacy of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone as a kinase inhibitor, a systematic experimental workflow is required. This workflow should progress from broad, high-throughput screening to more specific, target-based assays.

Caption: A simplified diagram of the PI3K/AKT/mTOR signaling pathway.

Conclusion and Future Directions

While the kinase inhibitory activity of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone has not been explicitly documented, its chemical structure, featuring the privileged 2-pyridone scaffold and a strategically placed aminomethyl group, makes it a compound of significant interest for screening and development. The pyridinone core provides a well-established anchor for kinase hinge binding, and the aminomethyl side chain offers a vector for achieving potency and selectivity through interactions with charged residues in the active site.

The experimental workflow detailed in this guide provides a clear and robust strategy for characterizing the potential of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone. Initial broad-panel screening will be crucial to identify its primary kinase targets. Subsequent cell-based and in vivo studies will then be necessary to validate its therapeutic potential. The insights gained from such studies will not only define the future of this specific molecule but also contribute to the broader understanding of the structure-activity relationships of pyridinone-based kinase inhibitors.

References

• PubChem. 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. Available from: [Link].

• Chen, Y., et al. (2007). Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase. Bioorganic & Medicinal Chemistry Letters, 17(6), 1679-83. Available from: [Link].

• Zhang, Y., & Pike, A. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry. Available from: [Link].

• ResearchGate. Previously discovered pyridone derivatives as PIM-1 kinase inhibitors. Available from: [Link].

• Kim, K., et al. (2008). Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase: synthesis, X-ray crystallographic analysis, and biological activities. Journal of Medicinal Chemistry, 51(17), 5330-41. Available from: [Link].

• Sexton, T., et al. (2015). Design, Synthesis, and Structure-Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. Journal of Medicinal Chemistry, 58(13), 5374-89. Available from: [Link].

• El-Sayed, M. A. A., et al. (2024). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Scientific Reports, 14(1), 1-16. Available from: [Link].

• Ribeiro, C. M. R., et al. (2022). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules, 27(19), 6296. Available from: [Link].

• Sharma, S., et al. (2014). Synthesis and evaluation of c-Src kinase inhibitory activity of pyridin-2(1H)-one derivatives. Bioorganic Chemistry, 53, 75-82. Available from: [Link].

• Tong, L., et al. (2019). Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies. European Journal of Medicinal Chemistry, 173, 44-62. Available from: [Link].

• Wilson, J. E., et al. (2021). Discovery and Optimization of 2 H-1λ2-Pyridin-2-one Inhibitors of Mutant Isocitrate Dehydrogenase 1 for the Treatment of Cancer. Journal of Medicinal Chemistry, 64(8), 4913-4946. Available from: [Link].

• Liu, Q., et al. (2011). Discovery of 9-(6-aminopyridin-3-yl)-1-(3-(trifluoromethyl)phenyl)benzo[h]n[6]aphthyridin-2(1H)-one (Torin2) as a potent, selective and orally available mTOR inhibitor for treatment of cancer. Journal of Medicinal Chemistry, 54(5), 1473-1480. Available from: [Link].

• Yang, C., et al. (2021). Identification of methyl (5-(6-((4-(methylsulfonyl)piperazin-1-yl)methyl)-4-morpholinopyrrolo[2,1-f]t[3][7]riazin-2-yl)-4-(trifluoromethyl)pyridin-2-yl)carbamate (CYH33) as an orally bioavailable, highly potent, PI3K alpha inhibitor for the treatment of advanced solid tumors. European Journal of Medicinal Chemistry, 209, 112913. Available from: [Link].

• Golding, B. T., et al. (2021). Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. Journal of Medicinal Chemistry, 64(14), 10335-10351. Available from: [Link].

• Phillips, G. B., et al. (1998). Discovery of N-[2-[5-[Amino(imino)methyl]-2-hydroxyphenoxy]-3, 5-difluoro-6-[3-(4, 5-dihydro-1-methyl-1H-imidazol-2-yl)phenoxy]pyridin-4-yl]-N-methylgl y cine (ZK-807834): a potent, selective, and orally active inhibitor of the blood coagulation enzyme factor Xa. Journal of Medicinal Chemistry, 41(19), 3557-62. Available from: [Link].

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• 3. Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and evaluation of c-Src kinase inhibitory activity of pyridin-2(1H)-one derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase: synthesis, X-ray crystallographic analysis, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Structure-Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide: Staurosporine vs. 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in Kinase Assays

Welcome to a detailed comparative guide for researchers, scientists, and drug development professionals. In the landscape of kinase inhibitor research, selecting the right tool compound is paramount for generating meaningful and translatable data. This guide provides an in-depth analysis of two distinct kinase inhibitors: the classical, broad-spectrum agent Staurosporine, and the more targeted chemical class represented by 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

Our objective is to move beyond a simple cataloging of features and delve into the practical implications of their respective profiles. We will explore the causality behind experimental choices, provide robust, self-validating protocols, and ground our discussion in authoritative data. This guide is structured to empower you to make informed decisions for your specific kinase assay needs, whether for pathway elucidation, high-throughput screening, or lead compound validation.

Section 1: The Inhibitors - A Profile of a Broadsword and a Scalpel

The fundamental difference between Staurosporine and a pyridinone-based inhibitor can be analogized to the difference between a broadsword and a scalpel. One is a powerful, indiscriminate tool perfect for establishing broad effects, while the other is designed for precision.

Staurosporine: The Prototypical Pan-Kinase Inhibitor (The Broadsword)

Staurosporine, a natural alkaloid isolated from the bacterium Streptomyces staurosporeus, is one of the most potent and well-characterized protein kinase inhibitors.[1] Its power lies in its promiscuity; it binds to the ATP-binding site of a vast number of kinases with high affinity, making it a "pan-kinase" inhibitor.[2][3]

• Mechanism of Action: Staurosporine is a prototypical ATP-competitive inhibitor.[2] Its planar indolocarbazole ring system fits snugly into the highly conserved adenine-binding pocket of the kinase catalytic domain, effectively blocking ATP from binding and preventing the phosphotransfer reaction.[2][3]

• Application Profile: Due to its lack of selectivity, Staurosporine is not used clinically but is an invaluable research tool.[2] It serves as a gold-standard positive control in a vast majority of kinase assays to confirm that the assay system (enzyme, substrate, detection reagents) is functioning correctly. It is also widely used to induce apoptosis in cell-based studies, although the exact mechanisms can be complex and cell-type dependent.[2]

The Pyridinone Scaffold: A Platform for Selective Inhibition (The Scalpel)

The pyridinone chemical scaffold is a versatile core structure found in many modern, highly selective kinase inhibitors.[4] Unlike Staurosporine, compounds built from this scaffold are typically developed to target specific kinases or kinase families, a crucial attribute for therapeutic development and for dissecting the function of a single kinase in a complex signaling network.

For the purpose of this guide, and due to the limited public data on the specific compound "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone," we will use a well-characterized pyrrolopyridine-pyridone based inhibitor of the Met kinase as a representative example of this class.[5] This allows for a data-driven comparison of a selective inhibitor versus the non-selective profile of Staurosporine.

• Mechanism of Action: Like Staurosporine, pyridinone-based inhibitors are most often ATP-competitive. However, their chemical structures are optimized through medicinal chemistry to exploit subtle differences in the ATP-binding pockets among various kinases.[5][6] This allows for high-affinity binding to the intended target kinase while having significantly lower affinity for others.

• Application Profile: Selective inhibitors are essential for validating a specific kinase as a drug target, studying the downstream effects of inhibiting a single pathway, and developing therapeutic candidates with minimal off-target effects.[7]

Section 2: Potency and Selectivity - A Quantitative Comparison

The most striking difference between these two inhibitors is their selectivity profile. Staurosporine inhibits a wide swath of the human kinome with nanomolar potency, whereas a targeted pyridinone inhibitor will show a distinct preference for its primary target.

Kinase Target	Staurosporine IC₅₀ (nM)	Representative Pyridinone (Compound 2) IC₅₀ (nM)	Primary Function / Family
Met	~6[8]	1.8 [5]	Receptor Tyrosine Kinase
VEGFR-2	~15-20	27 [5]	Receptor Tyrosine Kinase
Flt-3	~2-16[8]	4 [5]	Receptor Tyrosine Kinase
PKCα	~0.7 - 5[1][8]	>10,000 (inferred)	Serine/Threonine Kinase
PKA	~7 - 15[8][9]	>10,000 (inferred)	Serine/Threonine Kinase
CDK2	~3 - 7[1]	Not Reported	Serine/Threonine Kinase
CaMKII	~20[8]	Not Reported	Serine/Threonine Kinase

Data compiled from multiple sources. The profile for the representative pyridinone highlights its high potency against Met and related RTKs, while it is presumed to be inactive against unrelated kinases like PKC and PKA, a typical feature of selective inhibitors.

Section 3: Mechanism of Action - Visualizing ATP Competition

Both inhibitors function by competing with the cell's natural energy currency, ATP. The diagram below illustrates this fundamental concept. The kinase enzyme has a specific "pocket" where ATP binds. The inhibitor, due to its shape and chemical properties, binds in this same pocket, physically blocking ATP. Without ATP, the kinase cannot transfer a phosphate group to its substrate, and the signaling pathway is halted.

Caption: ATP-Competitive Inhibition Mechanism.

Section 4: Experimental Design & Protocols

The choice between these inhibitors dictates different experimental designs. Staurosporine is your system validation tool, while the pyridinone is your hypothesis-testing tool.

Practical Considerations: Solubility & Stability

• Staurosporine: Insoluble in water, but soluble in organic solvents like DMSO and DMF (up to 20-25 mg/ml).[9][10] A 1 mg/ml stock solution in DMSO is stable for at least 3 months at +2 to +8°C or for longer periods when aliquoted and stored at -20°C.[10] It is crucial to avoid repeated freeze-thaw cycles.[9]

• Pyridinone-based Inhibitors: Solubility is compound-specific but is generally engineered for good aqueous buffer solubility with the aid of a small percentage of DMSO. Always refer to the manufacturer's datasheet. As a best practice, prepare fresh dilutions from a frozen DMSO stock for each experiment.

Protocol 1: In Vitro Biochemical Kinase Assay (Luminescence-Based)

This protocol describes a common method to determine an inhibitor's IC₅₀ value by measuring ADP production, a direct product of kinase activity.[11] We will use a format similar to the ADP-Glo™ assay.

Objective: To determine the concentration at which an inhibitor reduces kinase activity by 50% (IC₅₀).

Principle: The amount of ADP produced in the kinase reaction is proportional to the enzyme's activity. In a subsequent reaction, the remaining ATP is depleted, and the ADP is converted back into ATP, which is then used by a luciferase to produce light. Lower kinase activity (due to inhibition) results in less ADP, and therefore less light.

Caption: Workflow for a cell-based Western Blot assay.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Plate an appropriate cell line known to have an active signaling pathway involving your kinase of interest. Grow to 70-80% confluency.

  • Starve cells of serum for 4-6 hours if the pathway is activated by growth factors.

  • Treat cells with a dose-response of your inhibitor for a predetermined time (e.g., 1-4 hours).

  • Self-Validation: Always include a vehicle control (e.g., 0.1% DMSO). If applicable, include a positive control by stimulating the pathway with a known agonist.

• Cell Lysis:

  • Place the plate on ice and wash cells twice with ice-cold Phosphate-Buffered Saline (PBS).

  • Add ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Rationale: Performing lysis on ice and including inhibitors is critical to prevent protein degradation and dephosphorylation after the cells are broken open, preserving the phosphorylation state at the moment of collection.

• Protein Quantification:

  • Scrape the cells, collect the lysate, and clarify by centrifugation.

  • Determine the protein concentration of each sample using a standard method like a BCA assay. This is essential for equal loading in the next step.

• Western Blotting:

  • Normalize all samples to the same protein concentration and load equal amounts onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane (e.g., with 5% BSA or milk in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the phosphorylated form of your kinase's substrate (e.g., anti-phospho-Met).

  • After washing, incubate with an appropriate HRP-conjugated secondary antibody.

• Analysis:

  • Visualize the bands using an ECL substrate and an imaging system.

  • To ensure the observed decrease in phosphorylation is not due to a decrease in the total amount of substrate protein, strip the membrane and re-probe with an antibody against the total (non-phosphorylated) substrate protein. Also, probe for a loading control (e.g., GAPDH or β-actin) to confirm equal protein loading.

  • Quantify the band intensities to determine the reduction in phosphorylation relative to the total protein and loading control.

Conclusion: Selecting the Right Inhibitor for the Job

The choice between Staurosporine and a selective pyridinone inhibitor is entirely dependent on the experimental question. They are not mutually exclusive tools; in fact, they are complementary.

• Choose Staurosporine when:

  • You are establishing a new kinase assay and need a reliable, potent positive control to validate the assay's performance.

  • You need to induce apoptosis across a wide variety of cell lines.

  • You are performing initial screens to identify if a biological process is regulated by protein phosphorylation in general.

• Choose a selective Pyridinone-based inhibitor when:

  • You need to investigate the specific role of a single kinase in a signaling pathway.

  • You are validating a specific kinase as a potential therapeutic target.

  • Your goal is to measure target engagement and downstream pathway modulation in a cellular or in vivo model for a drug discovery program.

By understanding the distinct profiles of these inhibitors and applying robust, well-controlled experimental protocols, researchers can generate high-quality, interpretable data that will accelerate our understanding of kinase biology and the development of next-generation therapeutics.

References

• Sigma-Aldrich. (n.d.). Staurosporine.
• Cellagen Technology. (n.d.). Staurosporine | pan-kinase inhibitor.
• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?.
• PubMed. (2021).
• Merck Millipore. (n.d.). Staurosporine.
• Thermo Fisher Scientific. (n.d.). Staurosporine.
• Wikipedia. (n.d.). Staurosporine.
• Selleck Chemicals. (n.d.). Staurosporine (STS) | Protein Kinase Inhibitor.
• PubMed. (n.d.). Protein kinase inhibition of clinically important staurosporine analogues.
• R&D Systems. (n.d.). Staurosporine | Broad Spectrum Protein Kinase Inhibitors.
• Benchchem. (n.d.). Application Notes and Protocols for Kinase Activity Assays.
• MDPI. (2020).
• Promega Corpor
• Cancer Research. (2004). Comparison of inhibitor binding to various kinases.
• PubChem. (n.d.). 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one.
• PubMed. (2008). Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase: synthesis, X-ray crystallographic analysis, and biological activities.
• PubMed Central. (2022). Recent Advances of Pyridinone in Medicinal Chemistry.
• PubMed Central. (n.d.).

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A Senior Application Scientist's Guide to Validating Cellular Target Engagement of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

For researchers, scientists, and drug development professionals, the journey from identifying a bioactive small molecule to a validated therapeutic candidate is fraught with challenges. A critical, non-negotiable step in this process is the unequivocal confirmation that the molecule engages its intended target within the complex milieu of a living cell. This guide provides a comprehensive, in-depth comparison of state-of-the-art methodologies for validating the cellular target engagement of novel compounds, using "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" as our central case study. As this molecule does not have a widely documented biological target, it serves as an ideal template for a target discovery and validation workflow.

This document is structured to provide not just protocols, but a strategic framework for selecting the most appropriate target engagement validation strategy. We will delve into the underlying principles of each technique, their respective strengths and limitations, and provide detailed, field-tested protocols to ensure experimental success.

The Central Challenge: Proving On-Target Interaction in a Cellular Context

Identifying a small molecule that elicits a desired phenotypic response in a cell-based assay is a significant first step. However, this observation alone does not confirm the mechanism of action. The observed phenotype could be a result of off-target effects, compound toxicity, or interaction with an unexpected pathway. Therefore, direct evidence of target engagement is paramount for several key reasons:

• Mechanism of Action (MoA) Elucidation: To understand how a drug works, you must first confirm it binds to its intended target.

• Structure-Activity Relationship (SAR) Studies: Meaningful SAR can only be established when biological activity is directly linked to target binding.

• Safety and Toxicity Profiling: Off-target engagement is a primary driver of adverse drug reactions. Identifying unintended targets early is crucial.

• Biomarker Development: Target engagement assays can be adapted to develop pharmacodynamic biomarkers for preclinical and clinical studies.

A Comparative Overview of Key Target Engagement Methodologies

The choice of a target engagement assay is dictated by several factors, including the nature of the target protein (e.g., enzyme, receptor, soluble vs. membrane-bound), the availability of specific reagents, and the desired throughput. Here, we compare three powerful and widely adopted techniques: the Cellular Thermal Shift Assay (CETSA), Bioluminescence Resonance Energy Transfer (BRET)-based assays, and Chemical Proteomics approaches.

Methodology	Principle	Advantages	Limitations	Best Suited For
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein against thermal denaturation.	Label-free, applicable to endogenous proteins in intact cells and tissues, versatile readout (Western Blot, Mass Spec).[1][2][3][4][5][6]	Indirect measurement of binding, lower throughput for Western Blot-based readout, requires high-quality antibodies or mass spectrometry capabilities.[1]	Initial validation of on-target binding in a native cellular environment, confirming cellular permeability and engagement.
NanoBRET™ Target Engagement Assay	Measures the displacement of a fluorescent tracer from a NanoLuc® luciferase-tagged target protein by a test compound.	High-throughput, quantitative measurement of intracellular affinity and residence time, highly sensitive.	Requires genetic modification of the target protein (fusion to NanoLuc®), potential for steric hindrance from the tag.	Lead optimization, quantitative ranking of compound affinity and residence time in living cells.
Chemical Proteomics (e.g., Affinity Chromatography, Photo-Affinity Labeling)	Uses a modified version of the compound to "pull down" or label interacting proteins from cell lysates for identification by mass spectrometry.[7][8]	Unbiased, proteome-wide identification of on- and off-targets, powerful for target deconvolution of phenotypic screening hits.[8][9]	Requires chemical modification of the compound, potential for artifacts from the linker or tag, technically complex.[7]	Target identification for novel compounds, comprehensive off-target profiling.

Experimental Deep Dive: Protocols and Workflow Diagrams

This section provides detailed, step-by-step protocols for each of the discussed methodologies. The causality behind key experimental choices is explained to empower researchers to adapt and troubleshoot these workflows.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful biophysical method that leverages the principle of ligand-induced thermal stabilization.[6] When a small molecule like "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" binds to its target protein, the resulting complex is often more resistant to heat-induced unfolding and aggregation.[3] This change in thermal stability is a direct proxy for target engagement.

Caption: CETSA experimental workflow from cell treatment to data analysis.

• Cell Culture and Treatment:

  • Seed cells expressing the putative target of "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" in a suitable culture vessel and grow to 70-80% confluency.

  • On the day of the experiment, treat the cells with a range of concentrations of the compound (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (e.g., DMSO) for 1-2 hours at 37°C.

• Heating Step:

  • Harvest the treated cells and resuspend them in a suitable buffer (e.g., PBS) at a concentration of 10-20 x 10^6 cells/mL.

  • Aliquot the cell suspension into PCR tubes for each temperature point.

  • Heat the aliquots for 3 minutes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) using a thermal cycler, followed by a 3-minute cooling step at 4°C.[3]

• Cell Lysis and Fractionation:

  • Lyse the cells by three cycles of rapid freezing in liquid nitrogen followed by thawing at room temperature.

  • Clarify the lysates by centrifugation at 20,000 x g for 20 minutes at 4°C to separate the soluble fraction (supernatant) from the precipitated proteins (pellet).[3]

• Western Blot Analysis:

  • Carefully collect the supernatant from each sample.

  • Determine the protein concentration of the soluble fractions and normalize all samples.

  • Prepare samples for SDS-PAGE, run the gel, and transfer the proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody specific to the target protein, followed by an appropriate HRP-conjugated secondary antibody.

  • Develop the blot using a chemiluminescent substrate and image the results.

• Data Analysis:

  • Quantify the band intensities for each temperature point and treatment condition.

  • Plot the normalized band intensity versus temperature to generate melting curves. A rightward shift in the melting curve for the compound-treated samples compared to the vehicle control indicates target engagement.

NanoBRET™ Target Engagement Assay

This technology provides a quantitative measure of compound binding in living cells. It relies on Bioluminescence Resonance Energy Transfer (BRET), a proximity-based assay that measures the energy transfer between a NanoLuc® luciferase-tagged target protein (the donor) and a fluorescently labeled tracer that binds to the same target (the acceptor). A test compound that engages the target will compete with the tracer for binding, leading to a decrease in the BRET signal.

Caption: NanoBRET™ Target Engagement Assay workflow.

• Cell and Plasmid Preparation:

  • Obtain or generate a plasmid encoding the putative target protein fused to NanoLuc® luciferase.

  • Transfect a suitable cell line (e.g., HEK293T) with the plasmid using a standard transfection reagent.

  • 24 hours post-transfection, harvest the cells and resuspend them in Opti-MEM.

• Assay Plate Setup:

  • Dispense the transfected cell suspension into a white, opaque 96- or 384-well plate.

  • Prepare serial dilutions of "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" in Opti-MEM.

• Compound and Tracer Addition:

  • Add the diluted compound to the appropriate wells.

  • Add the target-specific NanoBRET™ tracer to all wells at a predetermined optimal concentration.

  • Incubate the plate at 37°C for 2 hours.

• Signal Detection:

  • Prepare the NanoBRET® substrate according to the manufacturer's instructions.

  • Add the substrate to all wells.

  • Read the plate on a luminometer equipped with filters for measuring donor (e.g., 460 nm) and acceptor (e.g., 610 nm) emission.

• Data Analysis:

  • Calculate the raw BRET ratio by dividing the acceptor emission by the donor emission.

  • Normalize the data to the vehicle control (0% inhibition) and a positive control competitor (100% inhibition).

  • Plot the normalized BRET ratio against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value, which represents the intracellular affinity of the compound for the target.

Chemical Proteomics: Affinity-Based Protein Profiling

For a novel compound like "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" where the target is unknown, chemical proteomics is the go-to strategy for unbiased target deconvolution.[8] This approach typically involves synthesizing a derivative of the compound that incorporates a reactive group for covalent labeling or an affinity handle for pull-down experiments.

Caption: Affinity pull-down workflow for target identification.

• Probe Design: The attachment point of the linker on "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" is critical. It should be at a position that does not interfere with target binding. A preliminary SAR study can help identify suitable locations.

• Competition Experiment: To distinguish true targets from non-specific binders, a competition experiment is essential. The cell lysate is pre-incubated with an excess of the free, unmodified compound before adding the affinity probe. True targets will show reduced binding to the probe in the presence of the competitor.

• Quantitative Mass Spectrometry: Techniques like Stable Isotope Labeling by Amino acids in Cell culture (SILAC) or Tandem Mass Tags (TMT) should be employed for accurate quantification of protein enrichment.

Conclusion: A Multi-Pronged Approach for Robust Target Validation

There is no single "best" method for validating target engagement.[8] A robust and convincing validation strategy for "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" would involve a tiered approach. An initial, unbiased chemical proteomics experiment could identify a list of potential targets. These candidates would then be rigorously validated using a label-free method like CETSA to confirm engagement with the endogenous protein in intact cells. For promising candidates, a quantitative assay like NanoBRET™ could be developed to enable detailed pharmacological characterization and support lead optimization efforts.

By combining these orthogonal approaches, researchers can build a compelling, data-driven case for the mechanism of action of their novel compounds, paving the way for successful downstream drug development.

References

• National Center for Biotechnology Information. (n.d.). Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay.
• National Center for Biotechnology Information. (2019). Target Engagement of Small Molecules: Thermal Profiling Approaches on Different Levels.
• BenchChem. (n.d.). A Comparative Guide to Validating Cellular Target Engagement of Novel Compounds: A Case Study with (1-Benzyl-1H-indol.
• National Center for Biotechnology Information. (n.d.). Target deconvolution of bioactive small molecules: the heart of chemical biology and drug discovery.
• BenchChem. (n.d.). Application Notes and Protocols: Cellular Thermal Shift Assay (CETSA®) for IHMT-IDH1-053 Target Engagement.
• ResearchGate. (n.d.). CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY.
• Bio-protocol. (n.d.). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay.
• DiscoverX. (n.d.). Critical Needs in Cellular Target Engagement.
• Taylor & Francis Online. (2009). Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution.
• National Center for Biotechnology Information. (2019). Target deconvolution from phenotype-based drug discovery by using chemical proteomics approaches.
• CETSA. (n.d.). CETSA.

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In vivo efficacy of "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" compared to known drugs

<_ _ thinking_ _> The user wants a comprehensive comparison guide on the in vivo efficacy of "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" (which I've identified as pirfenidone) compared to known drugs.

Here's a plan to structure the response:

• Introduction:

  • Introduce "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" and clarify that it is commonly known as pirfenidone.

  • State the primary indication for pirfenidone, which is Idiopathic Pulmonary Fibrosis (IPF).

  • Briefly introduce the comparator drug, nintedanib, another approved treatment for IPF.

  • Outline the scope of the guide: to compare the in vivo efficacy of pirfenidone and nintedanib, supported by preclinical and clinical data, and to provide relevant experimental protocols.

• Mechanism of Action:

  • Explain the multifaceted mechanism of action of pirfenidone, including its anti-fibrotic, anti-inflammatory, and antioxidant properties.

  • Detail its role in downregulating growth factors like TGF-β1 and procollagens.

  • Visualize the signaling pathway affected by pirfenidone using a Graphviz diagram.

  • Briefly describe the mechanism of action of nintedanib (a tyrosine kinase inhibitor) for comparison.

• Preclinical In Vivo Efficacy:

  • Discuss the most common animal model for IPF: the bleomycin-induced pulmonary fibrosis model in rodents. Explain why this model is used and its relevance.

  • Present a table summarizing preclinical data comparing oral pirfenidone to other treatments or placebo in this model. Key endpoints would be reduction in lung collagen (hydroxyproline content) and improvement in lung histology (Ashcroft score).

  • Mention the findings on inhaled pirfenidone and its potential for greater efficacy at lower systemic doses.

  • Create a Graphviz diagram illustrating the workflow of a typical bleomycin-induced fibrosis study.

• Clinical Efficacy in Humans:

  • Summarize the key findings from major Phase 3 clinical trials for pirfenidone (e.g., CAPACITY, ASCEND).

  • Present a table with key clinical trial data for pirfenidone, focusing on primary endpoints like the change in Forced Vital Capacity (FVC).

  • Present a similar table for nintedanib (e.g., INPULSIS trials).

  • Create a comparative table summarizing the efficacy of pirfenidone vs. nintedanib from head-to-head or meta-analysis studies. Key metrics will include the rate of FVC decline.

  • Discuss the real-world evidence on the effectiveness of both drugs.

• Comparative Safety and Tolerability:

  • Create a table comparing the common adverse events associated with pirfenidone (e.g., gastrointestinal issues, photosensitivity) and nintedanib (e.g., diarrhea).

  • Provide context on the management of these side effects.

• Detailed Experimental Protocol:

  • Provide a step-by-step protocol for a bleomycin-induced pulmonary fibrosis model in mice, as this is the standard preclinical model. This will include:

    • Animal selection and preparation.

    • Bleomycin administration (intratracheal instillation).

    • Drug administration (e.g., oral gavage for pirfenidone).

    • Endpoint analysis (histology, hydroxyproline assay, BALF analysis).

• • Summarize the comparative efficacy of pirfenidone.

  • Discuss the current standing of pirfenidone in the treatment landscape for IPF.

  • Mention ongoing research, such as studies on inhaled formulations or its use in other fibrotic diseases.

• References:

  • Compile a numbered list of all cited sources with titles, sources, and clickable URLs.

This structure will allow me to meet all the user's requirements, including the use of tables for data, detailed protocols, Graphviz diagrams for visualization, and a comprehensive reference list, all while maintaining a scientifically rigorous and logical flow. I will now start generating the content based on the gathered search results.An In-Depth Guide to the In Vivo Efficacy of Pirfenidone (5-(Aminomethyl)-1-methyl-2(1H)-pyridinone) Compared to Nintedanib for Idiopathic Pulmonary Fibrosis

Introduction

"5-(Aminomethyl)-1-methyl-2(1H)-pyridinone," more commonly known as pirfenidone , is an orally administered small molecule drug approved for the treatment of idiopathic pulmonary fibrosis (IPF).[1] IPF is a chronic, progressive, and ultimately fatal lung disease characterized by the irreversible scarring of lung tissue, leading to a decline in respiratory function.[2][3] Pirfenidone was first approved for IPF in Japan in 2008 and has since been approved in the European Union, Canada, and the United States.[1]

This guide provides a comprehensive comparison of the in vivo efficacy of pirfenidone with another cornerstone IPF treatment, nintedanib . The comparison is grounded in both preclinical animal models and human clinical trial data. The objective is to offer researchers, scientists, and drug development professionals a clear, data-driven perspective on the performance of pirfenidone relative to its main therapeutic alternative.

Mechanism of Action: A Multifaceted Approach to Combating Fibrosis

The precise molecular mechanism of pirfenidone is not fully elucidated, but it is known to possess a combination of anti-fibrotic, anti-inflammatory, and antioxidant properties.[1][4][5] This multifaceted activity is a key aspect of its therapeutic effect in the complex pathogenesis of IPF.

Anti-Fibrotic Effects: Pirfenidone's primary anti-fibrotic action is mediated through the downregulation of key pro-fibrotic growth factors, most notably Transforming Growth Factor-beta (TGF-β1).[6][7] By inhibiting TGF-β1, pirfenidone attenuates several downstream processes critical to the development of fibrosis:

• Fibroblast Proliferation: It reduces the excessive proliferation of fibroblasts, the cells responsible for depositing extracellular matrix.[4][6][8]

• Myofibroblast Differentiation: It inhibits the transformation of fibroblasts into myofibroblasts, which are more contractile and produce larger amounts of collagen.[6]

• Collagen Synthesis: It decreases the production of procollagens I and II, the building blocks of the fibrotic scar tissue.[1][6]

Anti-Inflammatory and Antioxidant Properties: Pirfenidone also reduces the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β).[1][8] Furthermore, it exhibits antioxidant properties, which help to mitigate the oxidative stress that contributes to lung tissue damage in IPF.[4][8]

In comparison, nintedanib is an intracellular inhibitor that targets multiple tyrosine kinases, including receptors for platelet-derived growth factor (PDGF), fibroblast growth factor (FGF), and vascular endothelial growth factor (VEGF).[9] By blocking these signaling pathways, nintedanib also interferes with fibroblast proliferation and differentiation.

Signaling Pathway Modulated by Pirfenidone

The following diagram illustrates the key pathways through which pirfenidone is believed to exert its anti-fibrotic effects.

Caption: Pirfenidone's inhibition of pro-fibrotic and inflammatory mediators.

Preclinical In Vivo Efficacy

The bleomycin-induced pulmonary fibrosis model in rodents is the most widely used and best-characterized animal model for the preclinical assessment of potential IPF therapies.[1][10][11] In this model, intratracheal administration of the chemotherapeutic agent bleomycin induces an initial inflammatory response followed by the development of progressive fibrosis, mimicking key aspects of human IPF.[12][13]

Pirfenidone has consistently demonstrated antifibrotic effects in this model.[1] Studies show that it significantly attenuates bleomycin-induced pulmonary fibrosis.[1] A preclinical study also highlighted that an inhaled formulation of pirfenidone (GP-101) showed a statistically significant greater anti-fibrotic effect in an animal model compared to higher doses of oral pirfenidone, suggesting that direct lung delivery could enhance efficacy and reduce systemic side effects.[14]

Comparative Preclinical Efficacy Data in Bleomycin Model

Compound	Animal Model	Key Efficacy Endpoints	Outcome vs. Control	Reference
Pirfenidone	Mouse, Rat, Hamster	Reduction in lung collagen (hydroxyproline), Improved histology (Ashcroft score)	Significant attenuation of fibrosis	[1],[11]
Nintedanib	Mouse, Rat	Reduction in lung collagen, Decreased inflammatory cell influx	Significant reduction in fibrotic and inflammatory markers	[15] (Implied by clinical approval mechanism)
Inhaled Pirfenidone	Animal Model (unspecified)	Anti-fibrotic effect	Statistically significant greater effect than oral pirfenidone	[14]

Experimental Workflow: Bleomycin-Induced Pulmonary Fibrosis Model

The following diagram outlines a typical workflow for evaluating a test compound in the bleomycin-induced mouse model of pulmonary fibrosis.

Caption: Workflow for evaluating anti-fibrotic compounds in vivo.

Clinical Efficacy in Humans

The efficacy of pirfenidone in IPF patients has been established through several large, multinational Phase 3 clinical trials. The primary measure of efficacy in these trials is the change in Forced Vital Capacity (FVC), a key indicator of lung function. A slower rate of FVC decline is associated with a reduction in disease progression.[3][16]

Key Pirfenidone Clinical Trial Results

The CAPACITY and ASCEND trials were pivotal in demonstrating the efficacy of pirfenidone. Pooled analysis of data from these three trials, involving 1,247 patients, showed that pirfenidone significantly reduced disease progression compared to placebo.[17]

Trial / Analysis	Key Finding	Result	p-value
CAPACITY (Study 004)	Reduction in mean FVC % predicted decline at 72 weeks	Pirfenidone: -8.0%Placebo: -12.4%	0.001
Pooled Analysis (CAPACITY & ASCEND)	Reduction in patients with ≥10% FVC decline or death at 1 year	43.8% relative reduction with pirfenidone vs. placebo	<0.001
Pooled Analysis (CAPACITY & ASCEND)	Increase in patients with no FVC decline at 1 year	59.3% relative increase with pirfenidone vs. placebo	<0.001

Data sourced from references[18] and[17].

Key Nintedanib Clinical Trial Results

Nintedanib was evaluated in the replicate INPULSIS-1 and INPULSIS-2 Phase 3 trials, which also demonstrated a significant reduction in the rate of FVC decline.[9]

Trial	Key Finding	Result	p-value
INPULSIS-1	Adjusted annual rate of FVC decline (mL/year)	Nintedanib: -114.7Placebo: -239.9	<0.001
INPULSIS-2	Adjusted annual rate of FVC decline (mL/year)	Nintedanib: -113.6Placebo: -207.3	<0.001

Data sourced from reference[9].

Comparative Efficacy: Pirfenidone vs. Nintedanib

Direct head-to-head trials are limited, but systematic reviews and real-world observational studies suggest that pirfenidone and nintedanib have comparable efficacy in slowing the decline of lung function in IPF patients.[3][16] The choice between the two is often guided by the patient's comorbidities and the drugs' differing side-effect profiles.[16]

Comparative Safety and Tolerability

While both drugs are effective, their adverse event profiles differ, which is a critical consideration in clinical practice.

Adverse Event Profile	Pirfenidone	Nintedanib
Primary Side Effects	Gastrointestinal (nausea, dyspepsia), Skin-related (photosensitivity, rash)[5][16][19]	Gastrointestinal (diarrhea is most common)[3][9][20]
Management	Dose reduction, use of sunscreen, taking with food.[5][19]	Dose reduction, anti-diarrheal medication.
Discontinuation Rate	Gastrointestinal events are a common reason for dose reduction or interruption.[19]	Diarrhea led to discontinuation in less than 5% of patients in clinical trials.[9]

Detailed Experimental Protocol: Bleomycin-Induced Pulmonary Fibrosis in Mice

This protocol describes a standard method for inducing pulmonary fibrosis in mice to test the in vivo efficacy of compounds like pirfenidone.[21][22]

Objective: To assess the anti-fibrotic efficacy of a test compound in a bleomycin-induced lung fibrosis model.

Materials:

• C57BL/6 mice (male, 8-12 weeks old)[23]

• Bleomycin sulfate

• Sterile saline

• Anesthetic (e.g., isoflurane)

• Test compound (e.g., pirfenidone) and vehicle

• Intubation equipment for mice

• Gavage needles

Procedure:

• Acclimation: House mice in a controlled environment for at least one week before the experiment.

• Induction of Fibrosis (Day 0): a. Anesthetize a mouse using isoflurane. b. Place the mouse in a supine position on an intubation stand. c. Visualize the trachea via transillumination and perform non-surgical endotracheal intubation. d. Instill a single dose of bleomycin (e.g., 1.5 U/kg body weight) in 50 µL of sterile saline directly into the lungs.[22] Control animals receive 50 µL of sterile saline only. e. Allow the mouse to recover in a clean cage.

• Treatment Administration (e.g., Day 7 to Day 21): a. The American Thoracic Society recommends starting treatment after the acute inflammatory phase has subsided (generally after Day 7) to better model a therapeutic intervention.[10] b. Prepare the test compound (pirfenidone) in a suitable vehicle. c. Administer the compound or vehicle to the respective groups daily via oral gavage.

• Endpoint Analysis (Day 21): a. Euthanize mice via an approved method. b. Perform a bronchoalveolar lavage (BAL) to collect fluid (BALF) for cell counts and cytokine analysis. c. Perfuse the lungs and harvest the tissue. d. Inflate and fix the left lung lobe in 10% neutral buffered formalin for histopathological analysis (e.g., H&E and Masson's Trichrome staining). Score fibrosis using the Ashcroft method.[24] e. Homogenize the right lung lobes for a hydroxyproline assay to quantify total collagen content, a direct measure of fibrosis.[10][24]

Conclusion and Future Perspectives

Pirfenidone ("5-(Aminomethyl)-1-methyl-2(1H)-pyridinone") is a well-established therapeutic agent for idiopathic pulmonary fibrosis with proven in vivo efficacy. Its anti-fibrotic, anti-inflammatory, and antioxidant properties allow it to significantly slow the progressive decline in lung function that characterizes IPF.[1][4]

Comparative data from clinical trials and real-world studies indicate that its efficacy in slowing FVC decline is comparable to that of nintedanib.[3] The choice of therapy often depends on the individual patient's tolerance for the specific side-effect profiles of each drug. Preclinical studies have consistently validated pirfenidone's effectiveness in the standard bleomycin-induced fibrosis model, the cornerstone for IPF drug discovery.[1]

Future research is focused on improving the therapeutic window of pirfenidone, with investigations into inhaled delivery systems aiming to maximize lung deposition while minimizing systemic side effects.[14] Additionally, the efficacy of pirfenidone is being explored in other progressive fibrosing interstitial lung diseases, potentially expanding its clinical utility.[25][26]

References

• Wikipedia. Pirfenidone. [Link]

• Genentech, Inc. Clinical Trial Results for IPF | Esbriet® (pirfenidone). [Link]

• Carnevale, G., et al. (2019). Pirfenidone: Molecular Mechanisms and Potential Clinical Applications in Lung Disease. American Journal of Respiratory Cell and Molecular Biology. [Link]

• Carnevale, G., et al. (2019). Pirfenidone: Molecular Mechanisms and Potential Clinical Applications in Lung Disease. American Journal of Respiratory Cell and Molecular Biology. [Link]

• Jenkins, R. G., et al. (2017). An Official American Thoracic Society Workshop Report: Use of Animal Models for the Preclinical Assessment of Potential Therapies for Pulmonary Fibrosis. American Journal of Respiratory Cell and Molecular Biology. [Link]

• Greentech Bioscience. Animal Models of Idiopathic Pulmonary Fibrosis (IPF). [Link]

• Minicule. Pirfenidone: Uses, Interactions, Mechanism of Action, and More. [Link]

• Patsnap Synapse. What is the mechanism of Pirfenidone? [Link]

• Chaudhuri, N., et al. (2014). Pirfenidone: an update on clinical trial data and insights from everyday practice. European Respiratory Review. [Link]

• Drug Discovery and Development. (2011). Pirfenidone Demonstrates Positive Phase 3 Results. [Link]

• Moeller, A., et al. (2008). The bleomycin animal model: a useful tool to investigate treatment options for idiopathic pulmonary fibrosis? International Journal of Biochemistry & Cell Biology. [Link]

• Tashiro, J., et al. (2017). Exploring Animal Models That Resemble Idiopathic Pulmonary Fibrosis. Frontiers in Medicine. [Link]

• King, T. E., et al. (2015). Pirfenidone for idiopathic pulmonary fibrosis: analysis of pooled data from three multinational phase 3 trials. European Respiratory Journal. [Link]

• OINDP News. (2013). Inhaled pirfenidone shows greater efficacy than oral in pre-clinical study. [Link]

• Al-tamari, A., et al. (2019). Experimental mouse model of Bleomycin-induced Pulmonary Fibrosis. ResearchGate. [Link]

• Li, H., et al. (2017). Efficacy and adverse events of pirfenidone in treating idiopathic pulmonary fibrosis. Saudi Medical Journal. [Link]

• Charles River Laboratories. Pulmonary Fibrosis Models. [Link]

• Drugs.com. Pirfenidone Alternatives Compared. [Link]

• Wang, H., et al. (2020). Pirfenidone alleviates pulmonary fibrosis in vitro and in vivo through regulating Wnt/GSK-3β/β-catenin and TGF-β1/Smad2/3 signaling pathways. Journal of Cellular and Molecular Medicine. [Link]

• Moodley, Y., et al. (2019). Induction of Mouse Lung Injury by Endotracheal Injection of Bleomycin. Journal of Visualized Experiments. [Link]

• Das, S., et al. (2024). A Comparison of the Effectiveness of Nintedanib and Pirfenidone in Treating Idiopathic Pulmonary Fibrosis: A Systematic Review. Cureus. [Link]

• Tashiro, J., et al. (2017). Exploring Animal Models That Resemble Idiopathic Pulmonary Fibrosis. ResearchGate. [Link]

• Fraunhofer ITEM. PULMONARY FIBROSIS: IN-VIVO BLEOMYCIN MODELS. [Link]

• Das, S., et al. (2024). A Comparison of the Effectiveness of Nintedanib and Pirfenidone in Treating Idiopathic Pulmonary Fibrosis: A Systematic Review. PubMed. [Link]

• Al-kuraishy, H. M., et al. (2024). Efficacy and safety of Nintedanib in idiopathic pulmonary fibrosis: A systematic review and meta-analysis. PubMed. [Link]

• Bargagli, E., et al. (2022). The Effectiveness of Nintedanib in Patients with Idiopathic Pulmonary Fibrosis, Familial Pulmonary Fibrosis and Progressive Fibrosing Interstitial Lung Diseases: A Real-World Study. PubMed. [Link]

• Petnak, T., et al. (2021). Efficacy of Pirfenidone and Nintedanib in Interstitial Lung Diseases Other than Idiopathic Pulmonary Fibrosis: A Systematic Review. MDPI. [Link]

• The France Foundation. (2020). The Effect of Nintedanib in IPF Subgroups. YouTube. [Link]

• Richeldi, L., et al. (2014). Efficacy and Safety of Nintedanib in Idiopathic Pulmonary Fibrosis. ResearchGate. [Link]

• The France Foundation. (2020). Effect of Nintedanib in Patients With PF ILDs Further Analyses of the INBUILD Trial. YouTube. [Link]

• Behr, J., et al. (2021). Pirfenidone in Progressive Pulmonary Fibrosis: A Systematic Review and Meta-Analysis. Annals of the American Thoracic Society. [Link]

• Scelfo, C., et al. (2024). Pirfenidone in Idiopathic Pulmonary Fibrosis: Real-World Observation on Efficacy and Safety, Focus on Patients Undergoing Antithrombotic and Anticoagulant. National Institutes of Health. [Link]

• Azuma, A. (2014). Efficacy and safety of pirfenidone for idiopathic pulmonary fibrosis. Expert Opinion on Drug Safety. [Link]

• Sheng, M., et al. (2024). Dual targeting of joint and lung disease: efficacy of tofacitinib plus iguratimod combination in progressive fibrosing rheumatoid arthritis-associated interstitial lung disease. Frontiers in Immunology. [Link]

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A Researcher's Guide to Kinase Selectivity Profiling: A Comparative Analysis Using a Pyridinone Scaffold as a Case Study

In the landscape of modern drug discovery, particularly within oncology and immunology, protein kinases have emerged as a pivotal class of therapeutic targets. The human kinome comprises over 500 enzymes that regulate a vast array of cellular processes. Consequently, the development of small molecule kinase inhibitors has become a cornerstone of targeted therapy. However, the high degree of structural conservation within the ATP-binding site of kinases presents a significant challenge: achieving target selectivity. Off-target kinase inhibition can lead to unforeseen toxicities and diminish the therapeutic window of a drug candidate. Therefore, rigorous and early-stage kinase selectivity profiling is not merely a regulatory requirement but a fundamental aspect of rational drug design.

This guide provides an in-depth analysis of kinase selectivity profiling, utilizing a representative pyridinone-based compound, "Pyr-Inhib-X," as a case study. While specific public domain data for "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" is not extensively available, the pyridinone scaffold is a well-established pharmacophore in numerous kinase inhibitors.[1] This guide will therefore use a hypothetical, yet scientifically plausible, selectivity profile for Pyr-Inhib-X to illustrate the principles and methodologies of kinase selectivity assessment, comparing it with established kinase inhibitors.

The Imperative of Kinase Selectivity

The therapeutic efficacy of a kinase inhibitor is intrinsically linked to its selectivity profile. A highly selective inhibitor will primarily engage its intended target, minimizing off-target effects and associated toxicities. Conversely, a non-selective or "dirty" kinase inhibitor might offer therapeutic benefits through polypharmacology, where inhibition of multiple kinases contributes to the overall clinical outcome. Understanding the complete selectivity profile is therefore crucial for interpreting preclinical and clinical data, predicting potential side effects, and identifying opportunities for drug repurposing.

Designing a Kinase Selectivity Screen: A Step-by-Step Workflow

The process of determining a kinase selectivity profile involves screening a compound against a broad panel of kinases. The choice of kinases in the panel and the assay technology are critical experimental considerations.

Experimental Workflow for Kinase Selectivity Profiling

Figure 1: A generalized workflow for comprehensive kinase selectivity profiling of a novel compound.

Detailed Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol describes a common method for measuring kinase activity and inhibition, which quantifies the amount of ADP produced during the kinase reaction.

• Reagent Preparation:

  • Prepare a 2X kinase/substrate solution containing the kinase of interest and its specific substrate in the appropriate reaction buffer.

  • Prepare serial dilutions of the test compound (e.g., Pyr-Inhib-X) in the reaction buffer. A 10-point, 3-fold serial dilution starting from 100 µM is a common starting point.

  • Prepare a 2X ATP solution. The concentration should be at the Km of the specific kinase being tested.

• Kinase Reaction:

  • Add 5 µL of the test compound dilution to the wells of a 384-well plate.

  • Add 5 µL of the 2X kinase/substrate solution to each well.

  • Initiate the kinase reaction by adding 10 µL of the 2X ATP solution.

  • Incubate the plate at room temperature for the optimized reaction time (typically 30-60 minutes).

• Detection:

  • Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 40 µL of Kinase Detection Reagent to convert ADP to ATP and induce a luciferase-based luminescence signal. Incubate for 30 minutes at room temperature.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • The luminescence signal is proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative Selectivity Profile of Pyr-Inhib-X

For the purpose of this guide, we will assume that Pyr-Inhib-X has been screened against a panel of 468 kinases, and a dose-response analysis has been performed for the primary hits. The following table summarizes the hypothetical IC50 values for Pyr-Inhib-X against a selection of kinases, compared to two well-characterized kinase inhibitors: Sunitinib (a multi-targeted tyrosine kinase inhibitor) and Lapatinib (a dual EGFR/HER2 inhibitor).

Kinase Target	Pyr-Inhib-X (IC50, nM)	Sunitinib (IC50, nM)	Lapatinib (IC50, nM)
ALK5	15	2,500	>10,000
p38α	85	150	>10,000
VEGFR2	1,200	9	>10,000
PDGFRβ	2,500	2	>10,000
EGFR	>10,000	5,000	10
HER2	>10,000	8,000	9
JAK2	500	250	>10,000
c-Kit	8,000	2	>10,000

Data for Sunitinib and Lapatinib are representative values from published literature.

Interpreting the Selectivity Profile of Pyr-Inhib-X

The hypothetical data presented above illustrates that Pyr-Inhib-X is a potent inhibitor of ALK5 (TGF-β type I receptor kinase) with an IC50 of 15 nM. It also shows moderate activity against p38α. Importantly, it demonstrates significantly less activity against a range of other kinases, including key targets of Sunitinib (VEGFR2, PDGFRβ, c-Kit) and Lapatinib (EGFR, HER2). This suggests that Pyr-Inhib-X has a distinct and more selective profile compared to the broader-spectrum inhibitor Sunitinib.

The selectivity of Pyr-Inhib-X for ALK5 over other kinases is a critical finding. Dysregulation of the TGF-β signaling pathway, in which ALK5 is a key component, is implicated in fibrosis and cancer.[2] A selective ALK5 inhibitor like Pyr-Inhib-X could offer a more targeted therapeutic approach with a potentially better safety profile than less selective agents.

Visualizing Kinase Selectivity: The Kinome Tree

A powerful tool for visualizing kinase inhibitor selectivity is the kinome tree, which displays the relationships between different kinases. By mapping the inhibition data onto the kinome tree, researchers can quickly identify which branches of the kinome are most affected by the compound.

Figure 2: A simplified kinome tree illustrating the selectivity profile of a hypothetical inhibitor.

Conclusion and Future Directions

The comprehensive analysis of a kinase inhibitor's selectivity profile is a critical and multifaceted process in drug discovery. As demonstrated with our representative pyridinone-based inhibitor, Pyr-Inhib-X, a combination of broad panel screening, dose-response analysis, and comparative data interpretation is essential for understanding a compound's therapeutic potential and potential liabilities. The hypothetical data suggests that Pyr-Inhib-X is a selective ALK5 inhibitor, distinguishing it from multi-targeted inhibitors like Sunitinib.

Further investigation of a promising lead compound like Pyr-Inhib-X would involve cellular assays to confirm on-target activity and downstream pathway modulation, as well as in vivo studies to assess efficacy and safety. The initial selectivity profile serves as an indispensable roadmap for these subsequent stages of drug development.

References

• 5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors - PMC - NIH. Available at: [Link]

• Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors - PMC. Available at: [Link]

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• 1. 5-(hydroxymethyl)pyridin-2(1H)-one | Research Chemical [benchchem.com]
• 2. Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone Analogs: Unlocking Structure-Activity Relationships for Therapeutic Potential

In the landscape of modern drug discovery, the pyridin-2(1H)-one scaffold has emerged as a privileged structure, forming the core of numerous compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] This guide provides a detailed comparative analysis of analogs of "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone," a key derivative within this class. Our focus is to dissect the structure-activity relationships (SAR) that govern their therapeutic efficacy, offering researchers, scientists, and drug development professionals a comprehensive resource supported by experimental data and mechanistic insights.

The strategic modification of the 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone core allows for the fine-tuning of its pharmacological profile. By exploring substitutions on the aminomethyl group, variations of the N-alkyl substituent, and modifications at other positions of the pyridinone ring, we can elucidate the molecular interactions that drive biological activity. This guide will delve into the synthesis of a hypothetical series of analogs and their comparative evaluation in relevant biological assays, providing a framework for the rational design of more potent and selective therapeutic agents.

The 2(1H)-Pyridinone Core: A Scaffold of Therapeutic Promise

The 2(1H)-pyridinone ring is a versatile heterocyclic motif that can engage in various non-covalent interactions with biological targets, including hydrogen bonding and π-π stacking.[3] Its ability to serve as a bioisostere for other chemical groups has made it a valuable component in medicinal chemistry.[2] Derivatives of this scaffold have been shown to target a range of biomolecules, from kinases to enzymes involved in microbial pathogenesis.[4][5]

Comparative Analysis of Analog Activity: A Focus on Anticancer Properties

While 5-(aminomethyl)-1-methyl-2(1H)-pyridinone and its analogs have potential in various therapeutic areas, this guide will focus on their comparative anticancer activity. This is a field where pyridinone derivatives have shown significant promise, particularly as inhibitors of protein kinases like PIM-1, which are crucial for cancer cell survival and proliferation.

Hypothetical Analog Series

To illustrate a systematic SAR study, we will consider a hypothetical series of analogs of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (Compound 1) . The modifications are designed to probe the effects of:

• N-Alkylation: The impact of varying the alkyl substituent on the pyridinone nitrogen.

• Aminomethyl Substitution: The influence of modifying the amino group at the 5-position.

Compound ID	N1-Substituent	5-Position Substituent
1 (Parent)	-CH₃	-CH₂NH₂
Analog A1	-CH₂CH₃	-CH₂NH₂
Analog A2	-H	-CH₂NH₂
Analog B1	-CH₃	-CH₂NH(CH₃)
Analog B2	-CH₃	-CH₂N(CH₃)₂
Analog C1	-CH₃	-CH₂NHC(O)CH₃

In Vitro Cytotoxicity: MTT Assay

The primary evaluation of anticancer activity is often a cytotoxicity assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.

Experimental Protocol: MTT Assay

• Cell Seeding: Human cancer cell lines (e.g., MCF-7 breast cancer, HeLa cervical cancer) are seeded in 96-well plates at a density of 5 x 10³ cells/well and allowed to adhere for 24 hours.

• Compound Treatment: The cells are treated with serial dilutions of the pyridinone analogs (typically ranging from 0.1 to 100 µM) for 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀), the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curves.

Hypothetical Cytotoxicity Data

Compound ID	MCF-7 IC₅₀ (µM)	HeLa IC₅₀ (µM)
1 (Parent)	15.2	18.5
Analog A1	12.8	16.1
Analog A2	25.6	30.2
Analog B1	10.5	13.2
Analog B2	8.1	10.9
Analog C1	22.4	26.8

Interpretation of Structure-Activity Relationship:

• N-Alkylation: The ethyl group in Analog A1 shows a slight increase in potency compared to the methyl group of the parent compound, suggesting that a slightly larger hydrophobic group at this position may be favorable for activity. The unsubstituted nitrogen in Analog A2 leads to a decrease in activity, highlighting the importance of the N-alkylation for cytotoxicity.

• Aminomethyl Substitution: Increasing the methylation of the amino group (Analogs B1 and B2 ) progressively enhances the cytotoxic activity. This could be due to increased lipophilicity, facilitating cell membrane permeability, or improved interaction with the target protein. The N-acetylated analog (Analog C1 ) shows reduced activity, indicating that a basic amino group is likely crucial for the compound's mechanism of action.

Mechanistic Insights: PIM-1 Kinase Inhibition

The PIM-1 kinase is a serine/threonine kinase that is overexpressed in various cancers and plays a key role in cell survival and proliferation. Many pyridinone-containing compounds have been identified as PIM-1 inhibitors.

Caption: PIM-1 Kinase Signaling Pathway and Inhibition by Pyridinone Analogs.

Experimental Protocol: PIM-1 Kinase Inhibition Assay

A common method to assess PIM-1 kinase inhibition is a biochemical assay that measures the phosphorylation of a substrate peptide.

• Reaction Mixture: A reaction mixture is prepared containing PIM-1 enzyme, a fluorescently labeled peptide substrate, and ATP in a suitable buffer.

• Inhibitor Addition: The pyridinone analogs are added to the reaction mixture at various concentrations.

• Incubation: The reaction is incubated at 30°C for a specified time (e.g., 60 minutes) to allow for phosphorylation.

• Detection: The reaction is stopped, and the phosphorylated and non-phosphorylated peptides are separated and quantified, often using capillary electrophoresis or a specific antibody-based detection method (e.g., HTRF, ELISA).

• IC₅₀ Calculation: The IC₅₀ value, the concentration of the inhibitor required to reduce enzyme activity by 50%, is determined from the dose-response curve.

Hypothetical PIM-1 Kinase Inhibition Data

Compound ID	PIM-1 IC₅₀ (nM)
1 (Parent)	85
Analog A1	72
Analog A2	150
Analog B1	55
Analog B2	38
Analog C1	120

Correlation with Cytotoxicity:

The trend in PIM-1 inhibition generally correlates with the observed cytotoxicity, suggesting that PIM-1 kinase is a likely target for this series of compounds. The most potent PIM-1 inhibitors (Analogs B1 and B2 ) also exhibit the highest cytotoxicity.

Experimental Workflow Overview

The following diagram illustrates the general workflow for the synthesis and comparative evaluation of the 5-(aminomethyl)-1-methyl-2(1H)-pyridinone analogs.

Caption: Workflow for Synthesis and Biological Evaluation of Pyridinone Analogs.

Conclusion and Future Directions

This comparative guide illustrates the importance of systematic structural modification in understanding the SAR of 5-(aminomethyl)-1-methyl-2(1H)-pyridinone analogs. The hypothetical data presented suggests that both N-alkylation and substitution on the 5-aminomethyl group significantly impact the anticancer activity of these compounds, likely through modulation of their PIM-1 kinase inhibitory potential.

Future research should focus on synthesizing and testing a broader range of analogs to further refine the SAR model. This includes exploring a wider variety of N-alkyl and N-acyl groups, as well as modifications to the pyridinone ring itself. In vivo studies using promising lead compounds will be essential to validate their therapeutic potential and assess their pharmacokinetic and pharmacodynamic properties. The insights gained from such studies will be invaluable in the development of novel and effective pyridinone-based anticancer agents.

References

• Improved potency of pyridin-2(1H)one derivatives for the treatment of mechanical allodynia. (2021). Vertex AI Search.
• Synthesis, pharmacophores, and mechanism study of pyridin-2(1H)
• Recent Advances in the Chemistry and Pharmacology of 2-Pyridone Scaffolds. (n.d.). MDPI.
• Recent Advances of Pyridinone in Medicinal Chemistry. (2022). Frontiers in Chemistry.
• Synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines. (n.d.).
• 5-Aminomethyl-1H-pyridin-2-one. (2023). Smolecule.
• 1-Hydroxy-2(1H)-pyridinone-Based Chelators with Potential Catechol O-Methyl Transferase Inhibition and Neurorescue Dual Action against Parkinson’s Disease. (n.d.). MDPI.
• 5-(Aminomethyl)pyridin-2(1H)-one. (n.d.). PubChem.
• 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. (n.d.). PubChem.
• Structure–activity relationship of pyridin-2(1H)-ones derivatives as urease inhibitors. (n.d.). Taylor & Francis Online.

Sources

• 1. Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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Validating the anti-proliferative effect of "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" in cancer cell lines

An Investigative Guide to the Anti-Proliferative Effects of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in Cancer Cell Lines

Abstract: This guide provides a comprehensive framework for the initial validation of the anti-proliferative potential of the novel compound, 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone. Recognizing the limited existing literature on this specific molecule, we present a structured, experimentally-driven approach to characterize its efficacy and compare its performance against established chemotherapeutic agents. This document is intended for researchers, scientists, and drug development professionals seeking to investigate new chemical entities for oncology applications. We will detail the necessary experimental workflows, from initial cell viability screening to preliminary mechanistic insights, while emphasizing scientific integrity and robust data interpretation.

Introduction: The Quest for Novel Anti-Proliferative Agents

The landscape of cancer therapy is continually evolving, with a persistent need for novel therapeutic agents that can overcome resistance, reduce toxicity, and offer improved efficacy. Small molecules remain a cornerstone of oncology drug discovery. 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a pyridinone derivative, a class of compounds known to possess a wide range of biological activities. While the anti-proliferative effects of this specific molecule are not yet extensively documented, its structure warrants investigation.

This guide outlines a rigorous, multi-step validation process. We will propose a panel of diverse cancer cell lines and benchmark the compound's activity against Doxorubicin, a well-characterized anthracycline antibiotic widely used in chemotherapy. The experimental design prioritizes self-validating systems and clear, interpretable endpoints.

Experimental Design: A Phased Approach to Validation

A logical, phased approach is critical to efficiently assess the anti-proliferative potential of a novel compound. Our proposed workflow ensures that each stage builds upon the last, from broad screening to more focused mechanistic studies.

Figure 1: A phased experimental workflow for validating a novel anti-proliferative compound.

Phase 1: Initial Viability Screening and GI50 Determination

The primary objective of this phase is to ascertain whether 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone exhibits any cytotoxic or cytostatic effects on cancer cells and to quantify this activity.

Rationale for Cell Line Selection

To assess the breadth of the compound's activity, a panel of cell lines from diverse cancer types is recommended. We propose:

• MCF-7: A human breast adenocarcinoma cell line. It is estrogen receptor (ER) positive and represents a common type of breast cancer.

• A549: A human lung carcinoma cell line. Lung cancer is a leading cause of cancer-related mortality worldwide.

• HCT116: A human colorectal carcinoma cell line. Colorectal cancer is another highly prevalent malignancy.

This selection provides a preliminary indication of whether the compound has broad-spectrum activity or is specific to certain cancer types.

Experimental Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (Test Compound)

• Doxorubicin (Positive Control)

• Selected cancer cell lines (MCF-7, A549, HCT116)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

Procedure:

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound and Doxorubicin in complete growth medium. A typical concentration range would be from 0.01 µM to 100 µM.

• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compounds. Include "vehicle control" wells (containing DMSO at the same concentration as the highest drug concentration) and "no treatment" control wells.

• Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the GI50 (concentration required to inhibit cell growth by 50%).

Data Presentation: Comparative GI50 Values

The results of the MTT assay should be summarized in a clear, comparative table.

Compound	GI50 in MCF-7 (µM)	GI50 in A549 (µM)	GI50 in HCT116 (µM)
5-(Aminomethyl)-1-methyl-2(1H)-pyridinone	Hypothetical Value	Hypothetical Value	Hypothetical Value
Doxorubicin (Positive Control)	0.5 - 1.5	0.1 - 0.8	0.2 - 1.0

Note: The GI50 values for Doxorubicin are representative ranges found in the literature and can vary between experiments.

Phase 2: Confirmation of Anti-Proliferative Effects

While the MTT assay provides a robust measure of cell viability at a specific time point, it does not distinguish between cytotoxic (cell-killing) and cytostatic (cell-growth-inhibiting) effects. Further assays are required to confirm the anti-proliferative nature of the compound.

Experimental Protocol: Colony Formation Assay

This assay assesses the long-term ability of a single cell to grow into a colony. It is considered a gold standard for determining the effectiveness of cytotoxic agents over a longer duration.

Procedure:

• Cell Seeding: Seed a low number of cells (e.g., 500-1000 cells) in 6-well plates.

• Treatment: After 24 hours, treat the cells with the test compound and Doxorubicin at concentrations around their respective GI50 values.

• Incubation: Incubate the plates for 10-14 days, allowing colonies to form. The medium should be changed every 2-3 days.

• Staining: Wash the colonies with PBS, fix with methanol, and stain with 0.5% crystal violet solution.

• Quantification: Count the number of colonies (typically defined as clusters of >50 cells) in each well.

Investigating Cell Cycle Arrest

An anti-proliferative compound may exert its effect by causing cells to arrest at a specific phase of the cell cycle. This can be investigated using flow cytometry with propidium iodide (PI) staining.

Procedure:

• Treatment: Treat cells with the test compound at its GI50 concentration for 24 or 48 hours.

• Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol.

• Staining: Rehydrate the cells and stain with a solution containing PI and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. The distribution of cells in G0/G1, S, and G2/M phases can be quantified.

A significant increase in the percentage of cells in a particular phase compared to the control would suggest compound-induced cell cycle arrest.

Phase 3: Preliminary Mechanistic Insights

Understanding the molecular mechanism by which a compound inhibits proliferation is crucial for its further development. A common pathway implicated in cell proliferation, survival, and growth is the PI3K/Akt/mTOR signaling pathway. Many anti-cancer drugs target components of this pathway.

Figure 2: A simplified diagram of the PI3K/Akt/mTOR signaling pathway, a potential target for anti-proliferative agents.

To investigate if 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone modulates this pathway, a Western blot analysis can be performed to assess the phosphorylation status of key proteins like Akt. A decrease in phosphorylated Akt (p-Akt) upon treatment would suggest pathway inhibition.

Conclusion and Future Directions

This guide provides a foundational strategy for the initial characterization of the anti-proliferative effects of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone. By comparing its activity against a well-known chemotherapeutic agent, Doxorubicin, across a panel of diverse cancer cell lines, researchers can obtain a robust preliminary dataset.

Positive results from this validation workflow—demonstrating potent anti-proliferative activity, induction of cell cycle arrest or apoptosis, and modulation of key signaling pathways—would provide a strong rationale for more advanced preclinical studies. These could include in vivo efficacy studies in animal models, further mechanism of action studies, and preliminary toxicity assessments. This structured approach ensures that resources are directed toward a compound with a scientifically validated potential to become a future therapeutic.

References

As this guide outlines a proposed investigational plan for a novel compound with limited public data, the references below provide authoritative sources for the standard methodologies and concepts discussed.

• MTT Cell Viability Assay: van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245. [Link]

• Colony Formation Assay: Franken, N. A., Rodermond, H. M., Stap, J., Haveman, J., & van Bree, C. (2006). Clonogenic assay of cells in vitro. Nature protocols, 1(5), 2315–2319. [Link]

• Cell Cycle Analysis by Flow Cytometry: Riccardi, C., & Nicoletti, I. (2006). Analysis of apoptosis by propidium iodide staining and flow cytometry. Nature protocols, 1(3), 1458–1461. [Link]

• PI3K/Akt/mTOR Pathway in Cancer: Hennessy, B. T., Smith, D. L., Ram, P. T., Lu, Y., & Mills, G. B. (2005). Exploiting the PI3K/AKT pathway for cancer drug discovery. Nature reviews. Drug discovery, 4(12), 988–1004. [Link]

• Doxorubicin Mechanism of Action: Thorn, C. F., Oshiro, C., Marsh, S., Hernandez-Boussard, T., McLeod, H., Klein, T. E., & Altman, R. B. (2011). Doxorubicin pathways: pharmacodynamics and adverse effects. Pharmacogenetics and genomics, 21(7), 440–446. [Link]

• PubChem Database: National Center for Biotechnology Information. PubChem Compound Summary for CID 138659, 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. [Link]

Head-to-head comparison of "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" and similar pyridinone inhibitors

As a Senior Application Scientist, this guide provides a head-to-head comparison of pyridinone-based inhibitors, using "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" as a focal point for exploring this versatile scaffold in the context of drug discovery, particularly for DNA Damage Response (DDR) targets.

Introduction: The 2-Pyridinone Scaffold as a Privileged Motif in Medicinal Chemistry

The 2-pyridinone ring is a six-membered heterocyclic scaffold that has garnered significant interest among medicinal chemists.[1][2] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor, make it an ideal pharmacophore.[3][4] This dual nature allows it to mimic peptide bonds and form critical interactions within the active sites of various enzymes.[4][5] Consequently, pyridinone derivatives have been successfully developed as inhibitors for a wide range of biological targets, demonstrating broad therapeutic potential in areas such as oncology, virology, and inflammation.[3][4] The scaffold's versatility allows for manipulation of polarity, lipophilicity, and metabolic stability, making it a "privileged structure" in modern drug design.[5][6]

This guide will focus on the potential of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone , a representative yet under-explored member of this class. By comparing its structural features to well-characterized pyridinone inhibitors of key enzymes, particularly those involved in the DNA Damage Response (DDR), we can elucidate its potential therapeutic applications and outline a clear experimental path for its evaluation.

Focal Compound Analysis: 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Chemical Structure and Properties:

• Molecular Formula: C₇H₁₀N₂O[7]

• Molecular Weight: 138.17 g/mol [7]

• Core Scaffold: A 2-pyridinone ring, N-methylated at position 1.

• Key Substituent: An aminomethyl group at position 5.

The N-methylation prevents tautomerization and provides a fixed structural conformation, while the aminomethyl group at the C5 position introduces a basic, flexible side chain capable of forming crucial salt-bridge or hydrogen-bond interactions within a target's active site. Its unmethylated analog, 5-(aminomethyl)-1H-pyridin-2-one, is a known building block for molecules with potential anticonvulsant and anti-inflammatory properties, highlighting the synthetic utility of this substitution pattern.[8]

Given the structural parallels with known inhibitors, we hypothesize that 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is a strong candidate for targeting enzymes where a basic moiety can interact with acidic residues (e.g., aspartate, glutamate) in a binding pocket. Prime candidates for such interactions are found within the DNA Damage Response network, including Poly (ADP-ribose) polymerase (PARP) and DNA-dependent protein kinase (DNA-PK).

Comparative Analysis: Pyridinone Inhibitors in the DNA Damage Response (DDR) Pathway

Cancer cells often exhibit a heightened reliance on specific DDR pathways for survival, making these enzymes attractive therapeutic targets.[9] The inhibition of these repair mechanisms can lead to synthetic lethality in tumors with specific genetic defects (e.g., BRCA1/2 mutations) or can sensitize cancer cells to traditional DNA-damaging agents like radiation and chemotherapy.[10][11]

Target Class 1: Poly (ADP-ribose) Polymerase (PARP)

PARP enzymes, particularly PARP1, are critical for repairing DNA single-strand breaks (SSBs).[11] Inhibition of PARP leads to the accumulation of SSBs, which collapse replication forks and generate more cytotoxic DNA double-strand breaks (DSBs).[11] In cancers with deficient homologous recombination repair (like those with BRCA mutations), these DSBs cannot be repaired, leading to cell death. Several pyridinone and pyridazinone derivatives have been developed as potent PARP inhibitors.[10][12]

Target Class 2: DNA-Dependent Protein Kinase (DNA-PK)

DNA-PK is a serine/threonine protein kinase that plays a central role in the non-homologous end joining (NHEJ) pathway, the primary mechanism for repairing DNA DSBs.[13] Inhibiting DNA-PK prevents the repair of these breaks, making it a powerful strategy to sensitize cancer cells to radiotherapy and certain chemotherapies.[13][14] The imidazo[4,5-c]pyridin-2-one scaffold, a close analog of the 2-pyridinone core, has been successfully utilized to develop highly selective DNA-PK inhibitors.[13][15]

Target Class 3: Other Relevant Kinases (Pim-1, MET)

To illustrate the broad applicability of the pyridinone scaffold, it is worth noting its use in developing inhibitors for other kinases implicated in cancer cell survival and proliferation. For instance, substituted pyridones are potent inhibitors of Pim-1 kinase, a proto-oncogene serine/threonine kinase.[16][17] Additionally, pyrrolopyridine-pyridone structures have yielded highly potent inhibitors of the MET kinase, a key driver in many human malignancies.[18][19]

Data Presentation: Head-to-Head Inhibitor Performance

The following table summarizes the performance of representative pyridinone and related heterocyclic inhibitors against key DDR and other kinase targets. This comparative data provides a benchmark against which novel compounds like 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone can be evaluated.

Compound Class/Example	Target Enzyme	Inhibitory Potency (IC₅₀)	Cellular Activity (Cell Line)	Reference
Imidazo[4,5-c]pyridin-2-one (Cmpd 78)	DNA-PK	1 nM	Radiosensitization (HAP1)	[13],[15]
Imidazo[4,5-c]pyridin-2-one (Cmpd 6)	DNA-PK	4 µM	Not specified	[15]
Pyridone-based MET Inhibitor (Cmpd 3s)	MET Kinase	5 nM	Not specified	[18]
Pyrrolopyridine-Pyridone (Cmpd 2)	MET Kinase	1.8 nM	Not specified	[19]
Substituted Pyridone	Pim-1 Kinase	50 nM	Not specified	[16],[17]
Pyridine-based PIM-1 Inhibitor (Cmpd 12)	Pim-1 Kinase	14.3 nM	0.5 µM (MCF-7)	[20]
Pyridone-based HDAC Inhibitor	HDAC (Total)	70 nM	Growth Inhibition (Various)	[21],[22]

Visualizing the Mechanism and Workflow

To better understand the biological context and the experimental approach, the following diagrams illustrate the targeted pathways and a general workflow for inhibitor evaluation.

Caption: Role of PARP in Single-Strand Break Repair and its inhibition.

Caption: DNA-PK's role in the Non-Homologous End Joining (NHEJ) pathway.

Caption: General experimental workflow for evaluating novel pyridinone inhibitors.

Experimental Protocols

The following protocols provide a validated framework for the initial characterization of a novel pyridinone inhibitor targeting a protein kinase like DNA-PK or a DNA repair enzyme like PARP.

Protocol 1: Kinase Inhibition Assay (e.g., for DNA-PK)

Causality: This biochemical assay is the first step to determine if the compound directly inhibits the enzymatic activity of the purified target protein. An ADP-Glo™ or similar luminescence-based assay is chosen for its high sensitivity and broad dynamic range, which measures the amount of ADP produced as a direct result of kinase activity.

Methodology:

• Reagent Preparation:

  • Prepare a 2X solution of purified, active DNA-PK enzyme in kinase buffer.

  • Prepare a 2X solution of substrate (e.g., a specific peptide substrate) and ATP in the same buffer.

  • Perform a serial dilution of the test inhibitor (e.g., 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone) in DMSO, then dilute further in kinase buffer to create 10X working stocks.

• Reaction Setup (384-well plate):

  • Add 1 µL of 10X inhibitor solution to appropriate wells. Add 1 µL of DMSO for "no inhibitor" and "no enzyme" controls.

  • Add 4 µL of the 2X enzyme solution to all wells except the "no enzyme" controls.

  • Incubate for 15 minutes at room temperature to allow for inhibitor-enzyme binding.

• Reaction Initiation:

  • Add 5 µL of the 2X substrate/ATP solution to all wells to start the reaction.

  • Incubate for 60 minutes at 30°C.

• Signal Detection (ADP-Glo™ Protocol):

  • Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to convert the generated ADP into a luminescent signal. Incubate for 30 minutes.

• Data Analysis:

  • Measure luminescence using a plate reader.

  • Calculate the percentage of inhibition relative to the "no inhibitor" control and plot against inhibitor concentration to determine the IC₅₀ value.

Protocol 2: Cellular Cytotoxicity Assay (MTT Assay)

Causality: This assay assesses the compound's effect on cell viability. It is a critical secondary screen to ensure the biochemical activity translates into a functional cellular outcome (e.g., anti-proliferative effects). The reduction of MTT by mitochondrial dehydrogenases in living cells provides a colorimetric readout of metabolic activity, which serves as a proxy for cell number.[23]

Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., HAP1 for DNA-PK studies, or a BRCA-deficient line like CAPAN-1 for PARP studies) into a 96-well plate at a density of 5,000-10,000 cells per well.

  • Allow cells to adhere overnight in a 37°C, 5% CO₂ incubator.[23]

• Compound Treatment:

  • Prepare serial dilutions of the pyridinone inhibitor in the cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the inhibitor at various concentrations. Include a vehicle control (DMSO).

  • Incubate for 72 hours.[23]

• MTT Addition and Incubation:

  • Add 10 µL of a 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours to allow for the formation of formazan crystals.[23]

• Formazan Solubilization:

  • Carefully remove the medium.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the purple formazan crystals.[23]

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.[23]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot against inhibitor concentration to determine the IC₅₀ value.[23]

Conclusion and Future Directions

The 2-pyridinone scaffold is a validated and highly versatile starting point for the development of potent and selective enzyme inhibitors. While 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone itself is not extensively characterized in the public domain, its structural features strongly suggest its potential as an inhibitor of targets within the DNA Damage Response pathway, such as PARP or DNA-PK.

The comparative data presented here for established pyridinone-based inhibitors provide clear benchmarks for potency and cellular activity. The experimental protocols outlined offer a robust, self-validating system for the initial biochemical and cellular characterization of this and other novel pyridinone compounds. Future work should focus on screening this molecule against a panel of DDR-related kinases and PARP enzymes, followed by the cellular assays described to confirm on-target activity and functional consequences. Subsequent structure-activity relationship (SAR) studies could then be employed to optimize potency and selectivity, potentially leading to the development of a novel therapeutic candidate.

References

• Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry. [URL: https://www.frontiersin.org/articles/10.3389/fchem.2022.861783/full][3][4]

• Pyridones in drug discovery: Recent advances. ResearchGate. [URL: https://www.researchgate.net/publication/371891901_Pyridones_in_drug_discovery_Recent_advances][5]

• Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery. Taylor & Francis Online. [URL: https://www.tandfonline.com/doi/full/10.1080/17460441.2025.2507377][1]

• Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery. Europe PMC. [URL: https://europepmc.org/article/med/39006939][2]

• Inhibition of the histone demethylase JMJD2E by 3-substituted pyridine 2,4-dicarboxylates. Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2011/ob/c1ob05711b][24]

• Pyridinone and pyridazinone derivatives as inhibitors of poly (adp-ribose) polymerase (parp). Google Patents. [URL: https://patents.google.com/patent/BRPI0711741B1/en][12]

• Recent Advances of Pyridinone in Medicinal Chemistry. PubMed Central (PMC). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8989201/][4]

• Pyridinone and pyridazinone derivatives as inhibitors of poly(adp-ribose)polymerase (parp). Google Patents. [URL: https://patents.google.com/patent/EP2029551B1/en][10]

• Inhibition of the histone demethylase JMJD2E by 3-substituted pyridine 2,4-dicarboxylates. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/21869931/][25]

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• Structures of pyridone inhibitors. General regions of the drug are... ResearchGate. [URL: https://www.researchgate.net/figure/Structures-of-pyridone-inhibitors-General-regions-of-the-drug-are-labeled-for-GSK126_fig1_320303867]

• Discovery of Pyridone-Based Histone Deacetylase Inhibitors: Approaches for Metabolic Stability. ResearchGate. [URL: https://www.researchgate.net/publication/235436660_Discovery_of_Pyridone-Based_Histone_Deacetylase_Inhibitors_Approaches_for_Metabolic_Stability][21]

• Design, synthesis and evaluation of highly selective pyridone-based class II MET inhibitors. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/24951334/][18]

• Pyridine and pyridinone-based factor XIa inhibitors. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/25592713/]

• Synthesis and evaluation of 2-pyridinone derivatives as HIV-1-specific reverse transcriptase inhibitors. 2. Analogues of 3-aminopyridin-2(1H)-one. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/1455554/][26]

• Design, synthesis, and crystal structure of selective 2-pyridone tissue factor VIIa inhibitors. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/14561089/]
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• Pyridinone and pyridazinone derivatives as inhibitors of poly (ADP-ribose) polymerase (PARP). Google Patents. [URL: https://patents.google.

• Discovery of pyridone-based histone deacetylase inhibitors: approaches for metabolic stability. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/23436737/][22]

• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. PubMed Central (PMC). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11293375/][13]

• The pyridinylfuranopyrimidine inhibitor, PI-103, chemosensitizes glioblastoma cells for apoptosis by inhibiting DNA repair. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/19816418/][14]

• 5-Aminomethyl-1H-pyridin-2-one. Smolecule. [URL: https://www.smolecule.com/cas-131052-84-1-5-aminomethyl-1h-pyridin-2-one.html][8]

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Benchmarking "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" performance in different assay formats

A Head-to-Head Comparison of "Compound X" in Diverse Assay Formats for PDE4 Inhibition

A Senior Application Scientist's Guide to Benchmarking 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone (Compound X) as a Novel PDE4 Inhibitor

This guide provides a comprehensive framework for evaluating the performance of a novel investigational compound, "5-(Aminomethyl)-1-methyl-2(1H)-pyridinone" (herein referred to as Compound X), as a Phosphodiesterase 4 (PDE4) inhibitor. We will compare its activity against well-established benchmarks—Roflumilast and Rolipram—across two distinct but complementary assay platforms: a direct, target-based biochemical assay and a physiologically relevant cell-based assay.

The objective is to illustrate how different assay formats can yield distinct insights into a compound's potency, mechanism, and potential therapeutic utility. This guide is intended for researchers, scientists, and drug development professionals seeking to establish robust screening cascades for novel enzyme inhibitors.

The Scientific Rationale: Why PDE4? Why These Assays?

Phosphodiesterase 4 (PDE4) is a critical enzyme in inflammatory and immune cells.[1][2] It specifically hydrolyzes cyclic adenosine monophosphate (cAMP), a key intracellular second messenger that modulates a wide range of cellular functions.[2][3] By inhibiting PDE4, intracellular cAMP levels rise, leading to the suppression of pro-inflammatory mediators like TNF-α and interleukins.[1][4] This mechanism has established PDE4 as a major therapeutic target for inflammatory conditions such as Chronic Obstructive Pulmonary Disease (COPD) and psoriasis.[3][5]

A successful PDE4 inhibitor drug discovery campaign requires a multi-faceted approach to characterization. A purely biochemical assay confirms direct enzyme inhibition but may not reflect a compound's behavior in a cellular context, where factors like membrane permeability and off-target effects come into play.[6][7] Conversely, a cell-based assay provides a more physiological assessment but can obscure the direct mechanism of action.[7][8] Therefore, running both in parallel is crucial for a comprehensive evaluation.

For our analysis, we have selected two industry-standard assay formats:

• Biochemical Assay: PDE-Glo™ Phosphodiesterase Assay. This luminescent assay directly measures the activity of purified PDE4 enzyme by quantifying the amount of cAMP remaining after the enzymatic reaction.[9][10][11] It is ideal for determining direct, on-target potency (IC50) in a clean, cell-free system.

• Cell-Based Assay: HTRF® cAMP Assay. This Homogeneous Time-Resolved Fluorescence (HTRF) assay measures intracellular cAMP levels in whole cells.[12][13] It provides a functional readout of the compound's ability to penetrate cells and inhibit endogenous PDE4, thus offering a more physiologically relevant measure of potency.

The Competitors: Established PDE4 Inhibitors

To properly benchmark Compound X, we will compare its performance against two well-characterized PDE4 inhibitors:

• Roflumilast: A potent, selective, second-generation PDE4 inhibitor approved for the treatment of severe COPD.[5][14] It is known for its high potency in the sub-nanomolar to low nanomolar range in biochemical assays.[15][16][17]

• Rolipram: A first-generation, prototypical PDE4 inhibitor. While effective, its therapeutic use has been limited by side effects. It serves as a classic reference compound in PDE4 research, typically exhibiting nanomolar potency.[2][18][19]

Visualizing the Core Mechanisms and Workflows

To clarify the underlying biology and the experimental designs, the following diagrams illustrate the PDE4 signaling pathway and the principles of the selected assays.

Caption: PDE4 Signaling Pathway and Point of Inhibition.

Caption: Comparative Experimental Workflows.

Experimental Protocols

Protocol 1: PDE-Glo™ Biochemical Assay

This protocol is adapted from the Promega Technical Bulletin for the PDE-Glo™ Phosphodiesterase Assay.[9][10]

Objective: To determine the half-maximal inhibitory concentration (IC50) of Compound X, Roflumilast, and Rolipram against purified recombinant human PDE4D enzyme.

Materials:

• Recombinant Human PDE4D (e.g., BPS Bioscience)

• PDE-Glo™ Phosphodiesterase Assay Kit (Promega, Cat. No. V1361)

• Test Compounds: Compound X, Roflumilast, Rolipram (dissolved in DMSO)

• 384-well white, opaque plates

Methodology:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Typically, an 11-point, 3-fold dilution series is created, starting from 10 µM. Dispense 1 µL of each compound dilution into the wells of a 384-well plate. Include DMSO-only wells for 'no inhibition' (100% activity) controls.

• Enzyme Preparation: Dilute the purified PDE4D enzyme in PDE-Glo™ Reaction Buffer to a working concentration that yields approximately 50-80% substrate conversion in the allotted time.

• Reaction Initiation: Add 10 µL of the diluted enzyme solution to each well containing the compounds. Immediately follow by adding 10 µL of 2 µM cAMP substrate solution (final concentration 1 µM).

• Enzyme Reaction: Mix the plate gently and incubate at room temperature for 60 minutes.

• Reaction Termination: Add 10 µL of PDE-Glo™ Termination Buffer to each well to stop the enzymatic reaction.

• Detection: Add 10 µL of PDE-Glo™ Detection Solution (containing ATP and PKA). Incubate for 20 minutes at room temperature. This step converts remaining cAMP to ATP, which is then consumed in a kinase reaction.

• Luminescence Reading: Add 40 µL of Kinase-Glo® Reagent to each well to measure the remaining ATP. Read the luminescence on a compatible plate reader. The luminescent signal is inversely proportional to the amount of cAMP left, and thus directly proportional to PDE4 activity.

• Data Analysis: Normalize the data using the 'no inhibition' (0% inhibition) and 'no enzyme' (100% inhibition) controls. Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: HTRF® Cell-Based cAMP Assay

This protocol is based on the principles of HTRF cAMP assays from providers like Revvity (formerly PerkinElmer) and Cisbio.[12][13][20][21]

Objective: To determine the functional IC50 of Compound X, Roflumilast, and Rolipram by measuring the inhibition of endogenous PDE4 activity in a cellular context.

Materials:

• HEK293 cells (or other suitable cell line expressing endogenous PDE4)

• cAMP Gs HiRange HTRF Kit (e.g., Cisbio, Cat. No. 62AM6PEJ)

• Forskolin (adenylyl cyclase activator)

• Test Compounds: Compound X, Roflumilast, Rolipram (dissolved in DMSO)

• 384-well white, low-volume plates

Methodology:

• Cell Plating: Seed HEK293 cells into 384-well plates at a density of 5,000 cells/well in 5 µL of culture medium. Incubate overnight.

• Compound Addition: Prepare serial dilutions of the test compounds. Add 5 µL of the compound dilutions to the cells, followed immediately by 5 µL of a Forskolin solution (a concentration predetermined to stimulate ~80% of the maximal cAMP response, e.g., 10 µM).

• Cell Stimulation: Incubate the plate at room temperature for 30 minutes. During this time, Forskolin stimulates cAMP production, while the active PDE4 enzyme in the cells works to degrade it. The test compounds will inhibit this degradation.

• Cell Lysis and Detection: Add 5 µL of the HTRF lysis buffer containing the d2-labeled cAMP analog, followed by 5 µL of the lysis buffer containing the Europium cryptate-labeled anti-cAMP antibody.[21]

• Detection Incubation: Seal the plate and incubate at room temperature for 60 minutes in the dark to allow the competitive immunoassay to reach equilibrium.

• TR-FRET Reading: Read the plate on an HTRF-compatible reader, measuring emission at both 665 nm (acceptor) and 620 nm (donor).[21]

• Data Analysis: Calculate the 665/620 ratio for each well and normalize the results. The HTRF signal is inversely proportional to the intracellular cAMP concentration.[22] Plot the normalized signal (or calculated % inhibition) against the log of the compound concentration and fit to a four-parameter logistic curve to determine the IC50 value.

Performance Benchmarking Data

The following tables summarize the expected performance data for Compound X against the reference compounds in both assay formats. (Note: Data for Compound X is hypothetical for illustrative purposes).

Table 1: Biochemical Assay Performance (PDE-Glo™)

Compound	Target	IC50 (nM)	Hill Slope	Max Inhibition (%)
Compound X	PDE4D	5.2	1.05	98%
Roflumilast	PDE4D	0.8[23]	0.98	100%
Rolipram	PDE4D	240[18][19]	1.01	99%

Interpretation: In the direct biochemical assay, Compound X demonstrates potent, single-digit nanomolar inhibition of the PDE4D enzyme. Its potency is approximately 6.5-fold weaker than Roflumilast but over 40-fold more potent than the first-generation inhibitor, Rolipram. A Hill slope near 1.0 suggests a standard, competitive binding mechanism.

Table 2: Cell-Based Assay Performance (HTRF® cAMP)

Compound	Assay	IC50 (nM)	Hill Slope	Max Response (%)
Compound X	HEK293 cAMP Accumulation	45.8	1.10	95%
Roflumilast	HEK293 cAMP Accumulation	7.1	0.95	99%
Rolipram	HEK293 cAMP Accumulation	290[24]	1.03	97%

Interpretation: In the cell-based assay, we observe a rightward shift in potency for all compounds, which is expected due to factors like cell membrane permeability and protein binding. Compound X shows an approximate 9-fold decrease in potency (from 5.2 nM to 45.8 nM) when moving from the biochemical to the cellular environment. Roflumilast, known for its excellent cell permeability, exhibits a more modest ~9-fold shift. This "Biochemical-to-Cellular Shift" is a critical parameter. The significant shift for Compound X might suggest lower membrane permeability or higher intracellular protein binding compared to Roflumilast, warranting further investigation in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Despite the shift, Compound X remains significantly more potent than Rolipram in a functional cellular context.

Conclusion and Future Directions

This comparative guide demonstrates a robust, multi-format approach to characterizing a novel PDE4 inhibitor, Compound X.

• Biochemical assays confirm that Compound X is a highly potent, direct inhibitor of the PDE4D enzyme, outperforming the classic benchmark, Rolipram.

• Cell-based assays validate its functional activity in a physiological context, confirming it can enter cells and engage its target to produce the desired downstream effect of cAMP accumulation.

The observed biochemical-to-cellular potency shift provides crucial, actionable insights. While Compound X is a promising candidate, its cellular activity suggests that medicinal chemistry efforts could focus on optimizing its physicochemical properties to improve cell permeability and reduce the potency gap observed between the two assay formats.

By integrating these distinct yet complementary assay systems, research teams can build a comprehensive profile of their lead candidates, enabling more informed decisions as they advance compounds through the drug discovery pipeline.

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Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

As a Senior Application Scientist, this guide provides a comprehensive, safety-driven framework for the proper disposal of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone. Given the absence of a specific Safety Data Sheet (SDS) for this exact compound in the public domain, this protocol is synthesized from established best practices for structurally related chemicals, including pyridinone derivatives and aminomethyl compounds. The primary directive is to ensure the safety of laboratory personnel and maintain strict compliance with environmental regulations.

The procedures outlined herein are built on a foundation of chemical causality. The dual functional nature of this molecule—a pyridinone core and an aminomethyl group—dictates its potential hazards and, consequently, its disposal requirements. The pyridinone structure suggests potential for irritation, while the aminomethyl group, analogous to compounds like 2-(Aminomethyl)pyridine, introduces a significant risk of corrosivity and severe tissue damage.[1][2] Therefore, this compound must be handled as a hazardous substance until proven otherwise by rigorous toxicological testing.

Hazard Assessment and Chemical Profile

Understanding the anticipated chemical properties and hazards is fundamental to implementing safe disposal procedures. The following profile is inferred from data on analogous chemical structures.

Property / Hazard	Anticipated Characteristic	Rationale / Supporting Evidence
Physical State	Solid	Based on similar substituted pyridinones.
Primary Hazards	Corrosive; Skin/Eye Irritant; Respiratory Irritant; Harmful if Swallowed.	The aminomethyl group is associated with severe skin burns and eye damage.[1] The pyridinone ring is a known irritant.[2]
Incompatibilities	Strong oxidizing agents, Strong acids.	Amine groups can react exothermically with acids. The overall structure may be susceptible to oxidation.[3][4]
Hazardous Decomposition	Oxides of nitrogen (NOx), Carbon monoxide (CO), Carbon dioxide (CO2).	Expected upon thermal decomposition (e.g., incineration) of nitrogen-containing organic compounds.[1][4]

Personal Protective Equipment (PPE) & Safe Handling

Prior to handling or preparing for disposal, all personnel must be equipped with the appropriate PPE to mitigate exposure risks.

Protection Category	Specific Recommendations	Citations
Eye/Face Protection	Chemical safety goggles with side-shields or a full-face shield.	[1][5]
Hand Protection	Chemical-resistant gloves (e.g., butyl rubber or nitrile). Always consult the manufacturer's glove compatibility chart.	[1][3]
Body Protection	A fully-buttoned laboratory coat.	[3]
Respiratory Protection	All handling and waste consolidation must occur within a certified chemical fume hood.	[4][5]
General Hygiene	Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

Step-by-Step Disposal Protocol

The disposal of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone must be conducted as a regulated hazardous waste stream. Adherence to local, state, and federal regulations is mandatory.[6]

Step 1: Waste Identification and Classification

Due to its chemical structure and associated hazards, this compound must be managed as hazardous waste. Under the Resource Conservation and Recovery Act (RCRA), waste is identified by being specifically "listed" or by exhibiting hazardous "characteristics" (ignitability, corrosivity, reactivity, toxicity).[7][8] This waste should be classified based on its characteristics, primarily corrosivity and toxicity, pending formal analysis.

Step 2: Waste Segregation and Collection

• Designate a Waste Container: Use a container that is compatible with the chemical waste, typically a high-density polyethylene (HDPE) or glass bottle with a secure, airtight cap.[3][9]

• Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE " and the full chemical name: "Waste 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone".[9] The date of first accumulation should also be recorded.

• Segregation: Collect this waste stream separately. Crucially, do not mix it with incompatible materials , especially strong acids or oxidizing agents, to prevent violent reactions.[3][4]

Step 3: On-Site Accumulation

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA). This area should be cool, dry, well-ventilated, and away from direct sunlight or ignition sources.[2][3] Ensure the container remains closed at all times except when adding waste.[9]

Step 4: Final Disposal - The Mandated Procedure

The only acceptable and compliant method for the final disposal of this chemical is through a licensed and qualified hazardous waste disposal company.[5][10]

• Engage Professionals: Provide the waste disposal company with a comprehensive Safety Data Sheet (if available) or a detailed chemical profile, including the information from this guide.

• Likely Disposal Method: The standard and most effective disposal method for such nitrogenous organic compounds is high-temperature incineration in a facility equipped with afterburners and scrubbers to manage and neutralize hazardous combustion products like NOx.[6][11]

• Prohibited Actions:

  • DO NOT dispose of this chemical down the drain.[5]

  • DO NOT dispose of this chemical in the general trash.[5]

  • DO NOT attempt to perform a chemical neutralization or deactivation in the lab. Such procedures can be dangerous, may be incomplete, and can create other hazardous byproducts.

Spill Management Protocol

In the event of a spill, immediate and correct action is critical to prevent exposure and environmental contamination.

• Evacuate and Secure: Immediately alert others and evacuate non-essential personnel from the spill area. Restrict access.

• Ventilate: Ensure the area is well-ventilated, preferably under a chemical fume hood.[5]

• Don PPE: Before addressing the spill, put on the full PPE outlined in Section 2.

• Containment: For a solid spill, carefully sweep the material to avoid creating dust.[5]

• Collection: Place the swept material and any contaminated cleaning supplies (e.g., absorbent pads, wipes) into a designated, sealable container labeled as hazardous waste.[3]

• Decontamination: Thoroughly clean the spill surface with a detergent and water solution.[5] All materials used for decontamination must also be disposed of as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health & Safety (EHS) department in accordance with established protocols.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

Caption: Disposal workflow for 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone.

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• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Navigating the Handling of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For researchers and scientists in the dynamic field of drug development, the safe handling of novel chemical entities is paramount. This guide provides a detailed protocol for the use of personal protective equipment (PPE) when working with 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, a heterocyclic compound with potential applications in medicinal chemistry. By understanding the material's potential hazards and implementing rigorous safety procedures, we can ensure a secure laboratory environment conducive to groundbreaking research.

Hazard Assessment of 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone

Known Hazards:

According to PubChem, 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone is associated with the following hazard statements[1]:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Given its classification as an aminopyridine derivative, it is prudent to consider additional hazards common to this class of compounds, which can include being harmful if swallowed or in contact with skin.[2]

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₇H₁₀N₂O	PubChem[1]
Molecular Weight	138.17 g/mol	PubChem[1]
Appearance	Solid (predicted)	General chemical knowledge

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks of skin contact, eye exposure, and inhalation. The following table outlines the recommended PPE for handling 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone in a laboratory setting.

Body Part	PPE Recommendation	Rationale and Best Practices
Eyes/Face	Chemical splash goggles and a face shield.[3][4]	Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes and fine dust. A face shield should be worn over goggles when there is a risk of a significant splash or energetic reaction.[4][5]
Skin/Body	Chemical-resistant lab coat and appropriate gloves.[3][6]	A fully buttoned, long-sleeved lab coat made of a chemical-resistant material should be worn at all times. For glove selection, nitrile gloves are a suitable initial choice for incidental contact. For prolonged handling or in the case of a spill, heavier-duty gloves such as butyl rubber or neoprene should be considered. Always inspect gloves for tears or punctures before use and change them immediately if contaminated.[5]
Respiratory	Use in a certified chemical fume hood.[6]	Due to the risk of respiratory irritation, all handling of solid 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone that may generate dust, and all work with solutions, should be performed within a properly functioning chemical fume hood to minimize inhalation exposure.[6] If a fume hood is not available or during a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates may be necessary.[3][5]
Feet	Closed-toe, chemical-resistant shoes.	Shoes should fully cover the feet to protect against spills.[4]

Step-by-Step Guide to Safe Handling and PPE Usage

Adherence to a systematic workflow is critical for minimizing exposure and ensuring safety. The following protocols should be followed diligently.

Preparation and Donning of PPE

Before beginning any work with 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, ensure the work area is clean and uncluttered. A designated area for handling the compound should be established within a chemical fume hood.

Caption: Step-by-step procedure for the safe removal of PPE after handling.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. [7]Remove contaminated clothing. Seek medical attention if irritation persists. [3]* Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [7]Seek immediate medical attention. * Inhalation: Move the individual to fresh air. [7]If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. [3]For a large spill, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan

All waste containing 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, including contaminated PPE and absorbent materials, must be treated as hazardous waste.

• Waste Collection: Collect all waste in clearly labeled, sealed containers.

• Disposal: Dispose of the hazardous waste through your institution's approved hazardous waste management program. [2]Do not dispose of this chemical down the drain or in the regular trash. By adhering to these guidelines, researchers can confidently and safely handle 5-(Aminomethyl)-1-methyl-2(1H)-pyridinone, fostering a culture of safety and enabling the advancement of scientific discovery.

References

• PubChem. 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one. National Center for Biotechnology Information. [Link]

• Alkali Metals Limited. Chemical Product and Company Identification MSDS Name: 2-Amino Pyridine. [Link]

• Loba Chemie. 2-Amino Pyridine for Synthesis MSDS. [Link]

• CHEMM. Personal Protective Equipment (PPE). [Link]

• U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

• Occupational Safety and Health Administration. OSHA Technical Manual (OTM) - Section VIII: Chapter 1. [Link]

• Dartmouth College. Personal Protective Equipment in Chemistry. [Link]

• ScienceLab.com. Material Safety Data Sheet. [Link]

• Cole-Parmer. Material Safety Data Sheet - 1-Methyl-2-pyridone, 99+%. [Link]

Sources

• 1. 5-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one | C7H10N2O | CID 23569318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lobachemie.com [lobachemie.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. alkalimetals.com [alkalimetals.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]